6-Chloro-2-methylquinoline-3-carboxylic acid chemical properties
An In-depth Technical Guide to the Chemical Properties of 6-Chloro-2-methylquinoline-3-carboxylic acid Introduction The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Chemical Properties of 6-Chloro-2-methylquinoline-3-carboxylic acid
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of natural products and synthetic drugs with diverse pharmacological activities.[1] Compounds incorporating the quinoline ring system have demonstrated significant potential as anti-inflammatory, antimicrobial, anticancer, and anti-hypertensive agents.[1][2][3] This guide provides a comprehensive technical overview of a specific derivative, 6-Chloro-2-methylquinoline-3-carboxylic acid, tailored for researchers, scientists, and drug development professionals. We will delve into its core chemical properties, plausible synthetic routes, spectroscopic signature, and analytical methodologies, positioning it as a valuable building block for novel therapeutic agents.
Molecular Structure and Physicochemical Properties
6-Chloro-2-methylquinoline-3-carboxylic acid is a heterocyclic compound featuring a quinoline core substituted with chlorine, methyl, and carboxylic acid groups. These substitutions critically influence its electronic properties, solubility, and reactivity, making it a versatile intermediate for further chemical modification.
The structure combines the aromatic, heterocyclic quinoline system with a key functional handle—the carboxylic acid—which allows for straightforward derivatization into esters, amides, and other functionalities. The electron-withdrawing chlorine atom at the 6-position and the electron-donating methyl group at the 2-position modulate the reactivity of the quinoline ring.
Experimental data for this specific molecule is not extensively published. However, its properties can be reliably predicted based on its constituent functional groups and data from analogous quinoline carboxylic acids.
Property
Predicted/Analogous Value
Rationale and Insights
Appearance
White to light yellow crystalline powder
Typical appearance for quinoline carboxylic acids.[5]
Melting Point
>250 °C (Decomposition likely)
High melting points are characteristic of quinoline carboxylic acids due to strong intermolecular hydrogen bonding and crystalline packing. For example, Quinoline-4-carboxylic acid melts at 254-255 °C.[5]
Solubility
Poorly soluble in water; Soluble in polar organic solvents (e.g., DMSO, DMF).
The carboxylic acid group imparts some polarity, but the large, hydrophobic quinoline core dominates. Solubility in aqueous solutions is expected to be highly pH-dependent, increasing significantly in basic conditions due to deprotonation of the carboxylic acid to form a more soluble carboxylate salt.[6]
pKa
~4-5
The acidity is primarily determined by the carboxylic acid group. The electron-withdrawing nature of the quinoline ring and the chloro substituent would likely make it slightly more acidic than benzoic acid.
LogP (Predicted)
2.7
The predicted XlogP value indicates moderate lipophilicity, a key parameter in drug design for membrane permeability.[4]
Synthesis and Reactivity
A common and effective strategy for synthesizing quinoline-3-carboxylic acids involves the oxidation of the corresponding 3-formylquinoline (aldehyde) precursor.[7] However, a more fundamental and versatile approach for constructing the core ring system is the Doebner-von Miller reaction, which condenses an aniline with α,β-unsaturated carbonyl compounds. A plausible pathway to the target molecule involves a related cyclization, the Doebner synthesis, using a substituted aniline, pyruvic acid, and an aldehyde.
Proposed Synthetic Workflow
A logical synthetic route starts with 4-chloroaniline, which undergoes a cyclocondensation reaction with pyruvic acid and acetaldehyde. This reaction constructs the substituted quinoline ring in a single, efficient step.
An In-Depth Technical Guide to 6-Chloro-2-methylquinoline-3-carboxylic acid (CAS: 92513-40-1): A Promising Scaffold for Protein Kinase CK2 Inhibition
This guide provides a comprehensive technical overview of 6-Chloro-2-methylquinoline-3-carboxylic acid, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug discovery. We will de...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive technical overview of 6-Chloro-2-methylquinoline-3-carboxylic acid, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug discovery. We will delve into its synthesis, physicochemical properties, and its emerging role as a scaffold for the development of potent inhibitors of Protein Kinase CK2, a crucial target in oncology and other therapeutic areas.
Introduction: The Quinoline Core in Drug Discovery
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its rigid, bicyclic aromatic structure provides a versatile framework for the precise spatial arrangement of functional groups, enabling high-affinity interactions with biological targets. The compound of focus, 6-Chloro-2-methylquinoline-3-carboxylic acid, combines the quinoline core with key substituents that hint at its potential for targeted therapeutic applications.
Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to its application in drug development.
Property
Value
Source
CAS Number
92513-40-1
N/A
Molecular Formula
C₁₁H₈ClNO₂
Molecular Weight
221.64 g/mol
Appearance
Solid
InChI Key
BXNOWQXNZZNEJV-UHFFFAOYSA-N
SMILES
Clc1cc2c(nc(c(c2)C(=O)O)C)cc1
Synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid
The synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid can be approached through a multi-step process, leveraging established methodologies for quinoline ring formation and subsequent functional group manipulation. A logical and efficient synthetic strategy involves the Vilsmeier-Haack reaction followed by an oxidation step.
Synthetic Workflow Overview
The following diagram illustrates the proposed synthetic pathway from readily available starting materials.
A proposed synthetic workflow for 6-Chloro-2-methylquinoline-3-carboxylic acid.
Detailed Experimental Protocol
Step 1a: Synthesis of 4-Chloroacetanilide
In a round-bottom flask, dissolve 4-chloroaniline in glacial acetic acid.
Add acetic anhydride dropwise while stirring and maintaining the temperature below 30°C.
After the addition is complete, stir the mixture at room temperature for 1-2 hours.
Pour the reaction mixture into ice-cold water to precipitate the product.
Filter the solid, wash with cold water, and dry to obtain 4-chloroacetanilide.
Step 1b: Synthesis of 6-Chloro-3-formyl-2-methylquinoline via Vilsmeier-Haack Reaction
Causality: The Vilsmeier-Haack reaction is a powerful method for the formylation and cyclization of activated aromatic compounds, such as acetanilides, to form quinolines.[1][2][3] The Vilsmeier reagent, a chloroiminium ion, acts as the electrophile.
In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place dry N,N-dimethylformamide (DMF) and cool to 0-5°C in an ice bath.
Add phosphorus oxychloride (POCl₃) dropwise with stirring, maintaining the temperature below 10°C.
After the addition, stir the mixture for an additional 30 minutes to form the Vilsmeier reagent.
Add 4-chloroacetanilide portion-wise to the Vilsmeier reagent, ensuring the temperature remains below 20°C.
After the addition is complete, heat the reaction mixture to 80-90°C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Cool the reaction mixture and pour it onto crushed ice with vigorous stirring.
Neutralize the mixture with a saturated sodium bicarbonate solution to precipitate the crude product.
Filter the solid, wash thoroughly with water, and dry to yield crude 6-chloro-3-formyl-2-methylquinoline.
Step 2: Oxidation to 6-Chloro-2-methylquinoline-3-carboxylic acid
Causality: The aldehyde functional group at the 3-position is selectively oxidized to a carboxylic acid. Several mild and efficient oxidizing agents can be employed for this transformation to avoid over-oxidation or degradation of the quinoline ring.[4]
Dissolve the crude 6-chloro-3-formyl-2-methylquinoline in a suitable solvent such as acetonitrile or a mixture of acetone and water.
Add an oxidizing agent, for example, Oxone® (potassium peroxymonosulfate), portion-wise to the solution.
Stir the reaction mixture at room temperature until TLC analysis indicates the complete consumption of the starting material.
Quench the reaction by adding a reducing agent, such as sodium sulfite, until a negative peroxide test is obtained.
Acidify the mixture with dilute hydrochloric acid to precipitate the carboxylic acid.
Filter the solid, wash with cold water, and dry under vacuum.
Step 3: Purification
Causality: Recrystallization is a standard and effective method for purifying solid organic compounds, relying on the differential solubility of the desired product and impurities in a given solvent system at different temperatures.
Dissolve the crude 6-Chloro-2-methylquinoline-3-carboxylic acid in a minimal amount of a hot solvent, such as ethanol or a mixture of ethanol and water.
Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Filter the purified crystals and wash with a small amount of the cold recrystallization solvent.
Dry the crystals under vacuum to obtain pure 6-Chloro-2-methylquinoline-3-carboxylic acid.
Mechanism of Action: Inhibition of Protein Kinase CK2
Derivatives of 3-quinoline carboxylic acid have been identified as potent inhibitors of Protein Kinase CK2 (formerly Casein Kinase II).[5][6][7] CK2 is a serine/threonine kinase that is overexpressed in many human cancers and plays a critical role in cell growth, proliferation, and suppression of apoptosis.[8][9]
Binding Mode and Structure-Activity Relationship (SAR)
Molecular docking studies of similar quinoline carboxylic acid derivatives with the ATP-binding site of CK2 have revealed key interactions responsible for their inhibitory activity.[10][11]
Hydrogen Bonding: The carboxylic acid moiety at the 3-position is crucial for forming hydrogen bonds with key amino acid residues in the active site, such as Lys68 and Asp175.[10]
Hydrophobic Interactions: The quinoline ring system engages in hydrophobic interactions with residues including Val66, Ile95, Phe113, and Met163.[10][11] The 6-chloro substituent likely contributes to these hydrophobic interactions, potentially enhancing binding affinity. The 2-methyl group is positioned in the ribose-binding pocket of the ATP-binding site.
These interactions anchor the inhibitor within the active site, preventing the binding of ATP and subsequent phosphorylation of CK2 substrates.
Downstream Signaling Pathways Affected by CK2 Inhibition
Inhibition of CK2 can have profound effects on multiple cancer-related signaling pathways, making it an attractive therapeutic strategy.
The inhibitory effect on CK2 and its downstream signaling pathways.
CK2 has been shown to be a potent suppressor of apoptosis.[8][9] By inhibiting CK2, compounds like 6-Chloro-2-methylquinoline-3-carboxylic acid can sensitize cancer cells to programmed cell death. Furthermore, CK2 is known to activate pro-survival signaling cascades such as the PI3K/AKT and JAK/STAT pathways.[8][12][13] Inhibition of CK2 can therefore lead to the downregulation of these pathways, resulting in decreased cell proliferation and survival.
Experimental Protocols: In Vitro Kinase Inhibition Assay
To evaluate the inhibitory potency of 6-Chloro-2-methylquinoline-3-carboxylic acid against Protein Kinase CK2, a standard in vitro kinase assay can be performed.
Principle
The assay measures the transfer of the γ-phosphate from [γ-³²P]ATP to a specific peptide substrate by CK2. The amount of incorporated radiolabel is quantified to determine the kinase activity. The inhibitory effect of the compound is assessed by measuring the reduction in kinase activity at various concentrations.
6-Chloro-2-methylquinoline-3-carboxylic acid (dissolved in DMSO)
[γ-³²P]ATP
Kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 10 mM MgCl₂, 1 mM DTT)
P81 phosphocellulose paper
Phosphoric acid (0.75%)
Scintillation counter and vials
Step-by-Step Methodology
Prepare a serial dilution of 6-Chloro-2-methylquinoline-3-carboxylic acid in DMSO.
Set up the kinase reaction in a microcentrifuge tube or 96-well plate by combining the kinase assay buffer, the peptide substrate, and the diluted inhibitor or DMSO (for the control).
Initiate the reaction by adding [γ-³²P]ATP.
Incubate the reaction mixture at 30°C for an optimized duration (e.g., 10-30 minutes).
Terminate the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose paper strip.
Wash the P81 paper strips three times with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.
Quantify the incorporated radioactivity by placing the washed paper strips in scintillation vials with a scintillation cocktail and measuring the counts per minute (CPM) using a scintillation counter.
Calculate the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.
Conclusion and Future Directions
6-Chloro-2-methylquinoline-3-carboxylic acid represents a valuable chemical entity for the development of novel therapeutics, particularly in the realm of oncology. Its straightforward synthesis and its potential as a potent and selective inhibitor of Protein Kinase CK2 make it an attractive starting point for further medicinal chemistry optimization. Future research should focus on structure-activity relationship studies to enhance its potency and selectivity, as well as on comprehensive in vitro and in vivo evaluations to validate its therapeutic potential. The insights provided in this guide aim to facilitate and inspire such endeavors in the scientific community.
References
Ahmed, K., Gerber, D. A., & Cochet, C. (2002). Joining the cell survival squad: an emerging role for protein kinase CK2. Trends in cell biology, 12(5), 226-230.
Borgo, C., & Ruzzene, M. (2019). Role of protein kinase CK2 in antitumor drug resistance. Journal of Experimental & Clinical Cancer Research, 38(1), 1-15.
Guerra, B., & Issinger, O. G. (2020). Protein Kinase CK2 in Cancer Energetics. Frontiers in Oncology, 10, 143.
Ali, M. M., Ismail, R., & Choon, T. S. (2000). Vilsmeier-Haack reagent: a facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry-Section B, 39(10), 768-772.
Al-Jomah, N. A., Al-Anazi, M. S., & Al-Mohanna, F. A. (2020). Protein kinase 2 (CK2): a potential regulator of immune cell development and function in cancer. Immunologic research, 68(5), 263-274.
Ahmad, K. A., Wang, G., & Ahmed, K. (2015). Emergence of protein kinase CK2 as a key target in cancer therapy. Cancers, 7(4), 2165-2180.
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of enzyme inhibition and medicinal chemistry, 31(sup4), 160-169.
BenchChem. (2025). Application Notes and Protocols for In Vitro Studies with the CK2 Inhibitor CK2-IN-4.
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of enzyme inhibition and medicinal chemistry, 31(sup4), 160-169.
Prudent, R., Sautel, C. F., Moucadel, V., Laudet, B., Filhol, O., & Cochet, C. (2010). In vitro and in vivo assays of protein kinase CK2 activity. Methods in enzymology, 485, 597-610.
Srivastava, A., & Singh, R. M. (2005). Vilsmeier—Haack Reagent: A Facile Synthesis of 2‐Chloro‐3‐formylquinolines from N‐Arylacetamides and Transformation into Different Functionalities. ChemInform, 36(36).
BenchChem. (2025). Application Notes and Protocols for the Use of CK2-IN-4 in Kinase Assays.
Takeda, K., & Minato, A. (2005). Method for purifying quinolinecarboxylic acid derivative.
Tekale, A. S., Mukhedker, S. S., & Shaikh, S. A. L. (2015). A highly efficient synthesis of 2-chloro-3-formyl-8-methyl quinoline: Vilsmeier-haack reagent. International Journal of Chemical Studies, 2(6), 42-45.
Ali, M. M., Ismail, R., & Choon, T. S. (2000). Vilsmeier—Haack Reagent: A Facile Synthesis of 2-Chloro-3-formylquinolines from N-Arylacetamides and Transformation into Different Functionalities. Indian Journal of Chemistry - Section B, 39B(10), 768-772.
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Compounds 6' (green) and 6b (blue) in ATP-binding site of CK2 (the...
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of enzyme inhibition and medicinal chemistry, 31(sup4), 160-169.
Keller, U., Kleinkauf, H., & Zocher, R. (1990). Biosynthesis of quinoxaline antibiotics: purification and characterization of the quinoxaline-2-carboxylic acid activating enzyme from Streptomyces triostinicus. Biochemistry, 29(14), 3479-3484.
BenchChem. (2025). Technical Support Center: Purification of Quinoxaline-2-Carboxylic Acid Activating Enzyme.
Dai, P. F., Qu, J. P., & Kang, Y. B. (2019). An aerobic oxidation of a wide range of aldehydes to carboxylic acids in both organic solvent and water under mild conditions is catalyzed by 5 mol % N-hydroxyphthalimide (NHPI) as the organocatalyst in the presence of oxygen as the sole oxidant. Organic letters, 21(5), 1393-1396.
Synthesis pathways for 6-Chloro-2-methylquinoline-3-carboxylic acid
An In-Depth Technical Guide to the Synthesis of 6-Chloro-2-methylquinoline-3-carboxylic Acid Introduction The quinoline scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural basis...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Synthesis of 6-Chloro-2-methylquinoline-3-carboxylic Acid
Introduction
The quinoline scaffold is a cornerstone in medicinal chemistry and drug development, forming the structural basis for a vast array of therapeutic agents with activities spanning from anticancer and antimalarial to antibacterial and anti-inflammatory.[1][2] Its rigid, bicyclic aromatic structure provides an excellent framework for introducing diverse functional groups, enabling fine-tuning of pharmacological properties. Within this important class of heterocycles, 6-Chloro-2-methylquinoline-3-carboxylic acid serves as a crucial building block and a key intermediate in the synthesis of more complex molecules, including novel protein kinase CK2 inhibitors and other potential drug candidates.[3][4]
This guide provides a detailed, scientifically-grounded overview of the primary synthesis pathways for 6-Chloro-2-methylquinoline-3-carboxylic acid. Designed for researchers, chemists, and drug development professionals, it moves beyond simple procedural lists to explain the causality behind experimental choices, grounding each protocol in established chemical principles. We will explore and compare three strategic approaches: the direct and convergent Friedländer Annulation, the classic Gould-Jacobs reaction for creating key quinolone intermediates, and a functional group interconversion strategy via oxidation of a formyl precursor.
Primary Synthesis Pathway: The Friedländer Annulation
The Friedländer Annulation stands out as a highly efficient and convergent method for the synthesis of substituted quinolines. Its core principle involves the base- or acid-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a compound possessing a reactive α-methylene group (e.g., a β-ketoester), followed by cyclization and dehydration.[5] This approach is particularly advantageous as it constructs the quinoline core in a single, often high-yielding, step from readily accessible starting materials.
For the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid and its esters, the logical starting materials are 2-amino-5-chloroacetophenone and an acetoacetate ester, such as ethyl acetoacetate.
Reaction Mechanism and Rationale
The reaction proceeds through an initial aldol-type addition of the enolate of the β-ketoester to the carbonyl group of the 2-aminoaryl ketone. This is followed by the formation of a Schiff base (iminization) between the aniline nitrogen and the ketone of the β-ketoester. An intramolecular cyclization via condensation then occurs, which, after dehydration, yields the final aromatic quinoline ring system. The use of microwave irradiation has been shown to significantly accelerate this reaction.[6][7]
Visualizing the Friedländer Annulation Workflow
Caption: Workflow for the Friedländer synthesis of the target acid.
Experimental Protocol: Synthesis of Ethyl 6-chloro-2-methylquinoline-3-carboxylate
This protocol is adapted from methodologies reported for similar structures.[6][7]
Reaction Setup: To a microwave reaction vial, add 2-amino-5-chloroacetophenone (1.0 eq), ethyl acetoacetate (1.2 eq), and a catalytic amount of concentrated hydrochloric acid (0.1 eq).
Microwave Irradiation: Seal the vial and subject the mixture to microwave irradiation at a set temperature (e.g., 120-140°C) for a duration of 10-30 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Work-up and Isolation: After completion, allow the reaction mixture to cool to room temperature. Dilute the mixture with water and neutralize with a saturated sodium bicarbonate solution. The crude product may precipitate or can be extracted with an organic solvent like ethyl acetate.
Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The resulting residue is purified by column chromatography on silica gel to yield the pure ester product.
Saponification: The purified ethyl ester is then hydrolyzed by refluxing with an excess of aqueous sodium hydroxide. Upon completion, the solution is cooled and acidified with HCl to precipitate the final product, 6-Chloro-2-methylquinoline-3-carboxylic acid, which can be collected by filtration and washed with water.
Alternative Pathway 1: The Gould-Jacobs Reaction
The Gould-Jacobs reaction is a classic, powerful method for synthesizing 4-hydroxyquinolines (quinolin-4-ones).[8][9] While it does not directly yield the target molecule, it produces a key quinolone intermediate that can be a starting point for a variety of derivatives. The process involves two main stages: the condensation of an aniline with an alkoxymethylenemalonic ester, followed by a high-temperature thermal cyclization.[10]
Principle and Application
Using 4-chloroaniline and diethyl ethoxymethylenemalonate (DEEM), this reaction produces ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate. The initial substitution reaction is typically fast, forming an enamine intermediate. The subsequent intramolecular cyclization requires significant thermal energy to overcome the activation barrier for the 6-electron ring-closing reaction.[8][9]
Visualizing the Gould-Jacobs Reaction
Caption: The Gould-Jacobs pathway to a key quinolone intermediate.
Experimental Protocol: Synthesis of Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate
This protocol is based on established Gould-Jacobs procedures.[9][10]
Condensation: Combine 4-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq) in a round-bottom flask. Heat the mixture at 120-140°C for 1-2 hours. Ethanol is evolved as a byproduct. The reaction can be monitored by TLC until the aniline is consumed. The resulting enamine intermediate can often be used directly in the next step without purification.
Cyclization: Add the crude enamine intermediate to a high-boiling point solvent such as Dowtherm A or diphenyl ether in a flask equipped with a reflux condenser. Heat the solution to a high temperature (typically 240-260°C) for 30-60 minutes.
Isolation and Purification: Cool the reaction mixture. The product often precipitates upon cooling and can be collected by vacuum filtration. Wash the solid with a suitable solvent like hexane or ethanol to remove the high-boiling solvent and any impurities.
This intermediate, while not the final target, is a valuable precursor for synthesizing a library of quinoline derivatives through modification of the 4-hydroxy group.
Alternative Pathway 2: Oxidation of a Formyl Precursor
A common strategy in organic synthesis is late-stage functional group interconversion. If the corresponding aldehyde, 6-chloro-2-methylquinoline-3-carbaldehyde, is available, it can be readily oxidized to the target carboxylic acid. This method is highly effective and typically proceeds in high yield.
Principle and Rationale
The oxidation of an aldehyde to a carboxylic acid is a fundamental and reliable transformation. Several oxidizing agents can accomplish this, but for heterocyclic systems, milder conditions are often preferred to avoid side reactions. A well-documented method for oxidizing 2-chloroquinoline-3-carbaldehydes involves using silver nitrate in an alkaline medium.[3]
Experimental Protocol: Oxidation of 6-chloro-2-methylquinoline-3-carbaldehyde
This protocol is adapted from the oxidation of related quinoline aldehydes.[3]
Reaction Setup: Dissolve 6-chloro-2-methylquinoline-3-carbaldehyde (1.0 eq) in a mixture of ethanol and water.
Oxidation: Add an aqueous solution of silver nitrate (AgNO₃, ~2.0 eq) followed by the dropwise addition of aqueous sodium hydroxide. Stir the reaction mixture at room temperature or with gentle heating. The progress of the reaction can be monitored by the disappearance of the starting aldehyde via TLC. A black precipitate of silver oxide or metallic silver will form.
Work-up: Upon completion, filter the reaction mixture to remove the silver salts.
Isolation: Acidify the filtrate with a mineral acid (e.g., dilute HCl) to a pH of ~2-3. The desired carboxylic acid will precipitate out of the solution.
Purification: Collect the solid product by vacuum filtration, wash thoroughly with water to remove any remaining salts, and dry under vacuum to yield the pure 6-Chloro-2-methylquinoline-3-carboxylic acid.
Comparative Analysis of Synthesis Pathways
Pathway
Starting Materials
Key Steps
Advantages
Disadvantages
Friedländer Annulation
2-Amino-5-chloroacetophenone, Ethyl acetoacetate
One-pot condensation & cyclization, followed by hydrolysis
Highly convergent, direct, often high-yielding, good atom economy.[5]
Requires specific 2-aminoaryl ketone which may not be readily available.
Gould-Jacobs Reaction
4-Chloroaniline, Diethyl ethoxymethylenemalonate
Condensation, then high-temperature thermal cyclization
Uses simple starting materials, robust and reliable for 4-hydroxyquinolines.[8][10]
Indirect route requiring further steps, harsh high-temperature conditions.[9]
Oxidation of Aldehyde
6-Chloro-2-methylquinoline-3-carbaldehyde
Oxidation with AgNO₃/NaOH
High-yielding final step, mild conditions, straightforward purification.[3]
Dependent on the availability of the specific aldehyde precursor.
Conclusion
The synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid can be approached through several strategic pathways, each with distinct advantages. For a direct and efficient synthesis, the Friedländer Annulation is the preferred method, offering a convergent route from readily prepared precursors. The Gould-Jacobs reaction remains a cornerstone of quinoline chemistry, providing a reliable, albeit less direct, path to valuable 4-hydroxyquinoline intermediates. Finally, the oxidation of a formyl precursor represents an excellent late-stage functionalization strategy when the corresponding aldehyde is accessible. The optimal choice of pathway will ultimately depend on the availability of starting materials, desired scale, and the overall strategic goals of the research program.
Molecular structure and weight of 6-Chloro-2-methylquinoline-3-carboxylic acid
An In-Depth Technical Guide to 6-Chloro-2-methylquinoline-3-carboxylic acid: Structure, Synthesis, and Applications in Drug Discovery Abstract This technical guide provides a comprehensive overview of 6-Chloro-2-methylqu...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to 6-Chloro-2-methylquinoline-3-carboxylic acid: Structure, Synthesis, and Applications in Drug Discovery
Abstract
This technical guide provides a comprehensive overview of 6-Chloro-2-methylquinoline-3-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its core molecular structure, physicochemical properties, and detailed synthetic pathways. The narrative emphasizes the compound's role as a versatile scaffold in drug discovery, drawing on the broader biological activities of the quinoline nucleus. This document is intended for researchers, scientists, and professionals in drug development, offering both foundational knowledge and practical insights into the application of this valuable chemical entity.
The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry
The quinoline ring system, a fusion of a benzene ring and a pyridine ring, is a cornerstone in the development of therapeutic agents.[1][2] Compounds incorporating this scaffold have demonstrated a vast spectrum of biological and pharmaceutical activities, including anticancer, antimalarial, anti-inflammatory, antibacterial, and antifungal properties.[1][3] The versatility of the quinoline nucleus allows for extensive functionalization, enabling chemists to modulate pharmacokinetic and pharmacodynamic properties to achieve desired therapeutic effects.[4] 6-Chloro-2-methylquinoline-3-carboxylic acid is a prime example of a functionalized quinoline derivative that serves as both a biologically active molecule and a critical intermediate for more complex drug candidates.
Molecular Profile of 6-Chloro-2-methylquinoline-3-carboxylic acid
A thorough understanding of the molecular structure and physicochemical properties is fundamental to leveraging any compound in a research and development setting.
Molecular Structure
The formal IUPAC name for this compound is 6-chloro-2-methylquinoline-3-carboxylic acid. Its structure consists of a quinoline core with three key substituents that dictate its chemical reactivity and biological function:
A chloro group at the C6 position.
A methyl group at the C2 position.
A carboxylic acid group at the C3 position.
The presence of the electron-withdrawing chloro group and the carboxylic acid, combined with the methyl group, creates a unique electronic and steric profile that is central to its utility.
Physicochemical Properties
The key identifying and physical properties of 6-Chloro-2-methylquinoline-3-carboxylic acid are summarized in the table below.
The synthesis of quinoline derivatives can be achieved through several classic organic reactions. The selection of a synthetic route is often guided by the availability of starting materials, desired yield, and scalability.
Synthetic Strategy: The Doebner-von Miller Reaction
A common and effective method for synthesizing quinoline-3-carboxylic acids is the Doebner-von Miller reaction, which involves the condensation of an aniline, an α,β-unsaturated carbonyl compound (or its precursors), and pyruvic acid. For the target molecule, a logical approach involves the reaction of 4-chloroaniline with an appropriate β-ketoester and an aldehyde, followed by cyclization and oxidation.
The causality behind this choice lies in its efficiency for creating the substituted quinoline core in a convergent manner. The reaction proceeds through the formation of a Schiff base, followed by a Michael addition and subsequent cyclization and aromatization, providing a robust pathway to the desired scaffold.
Experimental Protocol: Synthesis via Modified Friedländer Annulation
This protocol outlines a plausible laboratory-scale synthesis adapted from established methods for similar quinoline derivatives. The Friedländer synthesis, which involves the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, provides a direct route.
Materials:
2-Amino-5-chlorobenzaldehyde
Ethyl acetoacetate
Potassium hydroxide (KOH)
Ethanol
Hydrochloric acid (HCl)
Step-by-Step Procedure:
Condensation: In a round-bottom flask, dissolve 2-amino-5-chlorobenzaldehyde (1 equivalent) and ethyl acetoacetate (1.1 equivalents) in ethanol.
Base Catalysis: Add a catalytic amount of potassium hydroxide to the mixture. The base facilitates the initial aldol-type condensation between the carbonyl of the aldehyde and the α-methylene of the ethyl acetoacetate.
Cyclization & Dehydration: Reflux the mixture for 4-6 hours. During this time, the intermediate undergoes an intramolecular cyclization followed by dehydration to form the quinoline ring system, yielding ethyl 6-chloro-2-methylquinoline-3-carboxylate.
Saponification: After cooling the reaction mixture to room temperature, add an aqueous solution of potassium hydroxide (2-3 equivalents) and reflux for another 2-3 hours to hydrolyze the ester to the corresponding carboxylic acid.
Acidification & Isolation: Cool the mixture and pour it into ice-cold water. Acidify with dilute hydrochloric acid until a precipitate forms (typically pH 3-4).
Purification: Filter the crude solid product, wash with cold water to remove inorganic salts, and dry. Recrystallize from a suitable solvent like ethanol or acetic acid to obtain pure 6-Chloro-2-methylquinoline-3-carboxylic acid.
Caption: Workflow for the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Spectroscopic Validation
Structural confirmation of the synthesized product is achieved through standard spectroscopic methods.
¹H NMR: Expected signals would include aromatic protons on the quinoline core, a singlet for the C2-methyl group, and a broad singlet for the carboxylic acid proton.
¹³C NMR: The spectrum would show characteristic peaks for the quaternary carbons of the quinoline ring, the methyl carbon, the carboxyl carbon, and the carbons bearing protons.
FT-IR: Key absorption bands would be observed for the O-H stretch of the carboxylic acid (broad, ~2500-3300 cm⁻¹), the C=O stretch (~1700 cm⁻¹), and C=C/C=N stretches in the aromatic region (~1500-1600 cm⁻¹).
Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight (221.64), with a characteristic M+2 peak at approximately a 1:3 ratio due to the ³⁷Cl isotope.
Core Applications in Drug Development
The true value of 6-Chloro-2-methylquinoline-3-carboxylic acid for scientists lies in its potential as a building block for novel therapeutics.
A Versatile Pharmacophore and Intermediate
Quinoline-3-carboxylic acid derivatives are recognized as important pharmacophores. For instance, various derivatives have been investigated as inhibitors of protein kinase CK2, a target implicated in cancer development.[6] The core structure of 6-Chloro-2-methylquinoline-3-carboxylic acid provides an ideal starting point for generating a library of compounds for screening. The carboxylic acid group serves as a versatile chemical handle for derivatization, allowing for the synthesis of amides, esters, and other functional groups to explore structure-activity relationships (SAR).
Caption: Role as a central scaffold for developing diverse drug candidates.
Handling and Safety
As a laboratory chemical, 6-Chloro-2-methylquinoline-3-carboxylic acid must be handled with appropriate care.
Hazard Classification: The compound is classified as Acute Toxicity, Oral, Category 4.
Hazard Statement: H302: Harmful if swallowed.
Precautionary Measures: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.
Conclusion
6-Chloro-2-methylquinoline-3-carboxylic acid is more than just a chemical compound; it is a gateway to therapeutic innovation. Its well-defined structure, accessible synthesis, and versatile chemical handles make it an invaluable tool for medicinal chemists. By serving as a foundational scaffold, it enables the exploration of new chemical space and the development of next-generation drug candidates targeting a wide array of diseases, from cancer to infectious agents. This guide provides the technical foundation necessary for researchers to confidently incorporate this potent building block into their drug discovery programs.
References
Sundar, J. K., Natarajan, S., Sarveswari, S., Vijayakumar, V., Suresh, J., & Nilantha, P. L. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(1), o169. [Link]
Sundar, J. K., Natarajan, S., Sarveswari, S., Vijayakumar, V., Suresh, J., & Lakshman, P. L. N. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. ResearchGate. [Link]
National Center for Biotechnology Information (n.d.). 6-Chloroquinoline-3-carboxylic acid. PubChem. Retrieved from [Link]
Fouad, M., Orlenko, M., Gerashchenko, I., & Kovtonyuk, V. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online. [Link]
National Center for Biotechnology Information (n.d.). 2-Chloro-6-methylquinoline-3-carboxaldehyde. PubChem. Retrieved from [Link]
National Institute of Standards and Technology (n.d.). 6-Chloro-2-methylquinoline. NIST WebBook. Retrieved from [Link]
Amerigo Scientific (n.d.). 6-Chloroquinoline-3-carboxylic acid. Retrieved from [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Quinoline Derivatives in Modern Drug Discovery. Retrieved from [Link]
Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(13), 7078-7104. [Link]
National Center for Biotechnology Information (n.d.). Quinoline-3-carboxylic acid. PubChem. Retrieved from [Link]
National Center for Biotechnology Information (n.d.). 2-Methylquinoline-6-carboxylic acid. PubChem. Retrieved from [Link]
National Center for Biotechnology Information (n.d.). 6-Chloroquinoline. PubChem. Retrieved from [Link]
Patel, H. D., Patel, K. C., & Patel, S. K. (2024). Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. Asian Journal of Chemistry, 36(7), 1518-1522. [Link]
National Center for Biotechnology Information (n.d.). 6-Quinolinecarboxylic acid. PubChem. Retrieved from [Link]
Ghorab, M. M., Al-Said, M. S., & El-Gazzar, M. G. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances, 8(13), 7078-7104. [Link]
Journal of Pharmaceutical and Therapeutical Chemistry and Pharmacy (2023). Benign and proficient procedure for preparation of quinoline derivatives. JPTCP, 30(18), 3002-3017. [Link]
Suárez-Ortiz, G. A., et al. (2021). Synthesis and spectroscopic and structural characterization of three new 2-methyl-4-styrylquinolines formed using Friedländer reactions between (2-aminophenyl)chalcones and acetone. Acta Crystallographica Section C: Structural Chemistry, 77(Pt 5), 213–221. [Link]
Ben-Ayed, T., et al. (2009). 2-Chloroquinoline-3-carboxylic acid. ResearchGate. [Link]
Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. [Link]
Gebru, Y. A., & Tadesse, S. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20585-20613. [Link]
BIOSYNCE (n.d.). 6-Chloroquinoline-3-carboxylic Acid CAS 118791-14-3. Retrieved from [Link]
Spectroscopic data (NMR, IR, Mass Spec) of 6-Chloro-2-methylquinoline-3-carboxylic acid
An In-depth Technical Guide to the Spectroscopic Characterization of 6-Chloro-2-methylquinoline-3-carboxylic acid Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive overview of the key...
Author: BenchChem Technical Support Team. Date: January 2026
An In-depth Technical Guide to the Spectroscopic Characterization of 6-Chloro-2-methylquinoline-3-carboxylic acid
Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the key spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for the analytical characterization of 6-Chloro-2-methylquinoline-3-carboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with practical, field-proven insights to facilitate the unambiguous identification and structural elucidation of this important heterocyclic compound.
Quinoline derivatives are significant scaffolds in medicinal chemistry, and a thorough understanding of their structural properties through spectroscopic analysis is fundamental to advancing research and development.[1][2] This guide explains the causality behind experimental choices and provides self-validating protocols to ensure technical accuracy and trustworthiness.
Molecular Structure and Atom Numbering
A clear understanding of the molecular architecture is paramount for interpreting spectroscopic data. The structure of 6-Chloro-2-methylquinoline-3-carboxylic acid, with standardized atom numbering for spectral assignment, is presented below.
Figure 1: Molecular structure of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 6-Chloro-2-methylquinoline-3-carboxylic acid, both ¹H and ¹³C NMR provide diagnostic information for structural confirmation.
¹H NMR Spectroscopy
The proton NMR spectrum will exhibit distinct signals for the methyl protons, the aromatic protons on the quinoline ring, and the acidic proton of the carboxylic acid group. The chemical shifts are influenced by the electron-withdrawing effects of the nitrogen atom, the chlorine atom, and the carboxylic acid group.
Table 1: Predicted ¹H NMR Spectral Data
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Coupling Constant (J, Hz)
-CH₃ (at C2)
~2.8
Singlet (s)
-
H4
~8.9
Singlet (s)
-
H5
~8.2
Doublet (d)
~9.0
H7
~7.8
Doublet of doublets (dd)
~9.0, ~2.2
H8
~8.0
Doublet (d)
~2.2
| -COOH | ~13.0-14.0 | Broad Singlet (br s) | - |
Interpretation:
Methyl Protons (-CH₃): A singlet around 2.8 ppm is expected for the methyl group at the C2 position. Its proximity to the electronegative nitrogen atom causes a downfield shift compared to a typical aromatic methyl group.
Aromatic Protons (H4, H5, H7, H8): The protons on the quinoline ring will appear in the aromatic region (7.8-8.9 ppm). H4 is anticipated to be the most downfield aromatic proton due to the anisotropic effects of the adjacent carboxylic acid and the ring nitrogen. H5 is expected to be a doublet due to coupling with H7, while H7 will likely appear as a doublet of doublets from coupling to H5 and H8. H8 is expected to be a doublet due to meta-coupling with H7.
Carboxylic Acid Proton (-COOH): The acidic proton will appear as a very broad singlet at a significantly downfield position (13.0-14.0 ppm), which is characteristic of carboxylic acids.[3][4] This signal's position can be sensitive to solvent and concentration.[4]
¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.
Table 2: Predicted ¹³C NMR Spectral Data
Carbon Assignment
Predicted Chemical Shift (δ, ppm)
-CH₃
~24
C2
~158
C3
~125
C4
~140
C4a
~128
C5
~126
C6
~135
C7
~133
C8
~130
C8a
~148
| -COOH | ~168 |
Interpretation:
Carboxylic Carbon (-COOH): The carbon of the carboxylic acid group is expected to resonate at the most downfield position, typically in the 165-185 ppm range.[3][4]
Aromatic Carbons: The carbons of the quinoline ring will appear between 125 and 158 ppm. The carbons directly attached to heteroatoms (C2, C8a, C6) will be shifted downfield.
Methyl Carbon (-CH₃): The methyl carbon will give a signal in the aliphatic region, expected around 24 ppm.
Experimental Protocol for NMR Analysis
A standardized protocol ensures reproducibility and high-quality data.
Sample Preparation:
Accurately weigh 5-10 mg of the sample for ¹H NMR or 20-50 mg for ¹³C NMR.
Select a suitable deuterated solvent in which the compound is soluble, such as DMSO-d₆ or CDCl₃. DMSO-d₆ is often preferred for carboxylic acids as it can help in observing the exchangeable -COOH proton.
Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube.
Instrument Setup:
Place the NMR tube in the spectrometer.
Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.
Tune and match the probe for the appropriate nucleus (¹H or ¹³C).
Data Acquisition:
Acquire a standard 1D proton spectrum with an appropriate number of scans to achieve a good signal-to-noise ratio.
For ¹³C NMR, use proton decoupling and acquire data for a longer duration to account for the lower natural abundance and sensitivity of the ¹³C nucleus.
Process the raw data (FID) using Fourier transformation, phase correction, and baseline correction.
Calibrate the chemical shift scale using the residual solvent peak as an internal standard.
Infrared (IR) Spectroscopy
IR spectroscopy is highly effective for identifying key functional groups. For 6-Chloro-2-methylquinoline-3-carboxylic acid, the spectrum will be dominated by absorptions from the carboxylic acid and the quinoline ring.
Table 3: Characteristic IR Absorption Bands
Wavenumber (cm⁻¹)
Functional Group
Description of Vibration
2500-3300
O-H (Carboxylic Acid)
Stretching, very broad due to hydrogen bonding[3][4][5]
Interpretation:
The most diagnostic feature will be the very broad O-H stretching band from 2500-3300 cm⁻¹, which is characteristic of a hydrogen-bonded carboxylic acid dimer.[3][5] This is complemented by a strong, sharp carbonyl (C=O) absorption around 1710 cm⁻¹.[2][3] The presence of conjugation with the quinoline ring may slightly lower this frequency.[3] Multiple sharp peaks between 1450 and 1600 cm⁻¹ will correspond to the C=C and C=N stretching vibrations of the aromatic quinoline core.
Experimental Protocol for IR Spectroscopy (ATR Method)
Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Collect a background spectrum.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.
Data Collection: Apply pressure using the anvil to ensure good contact between the sample and the crystal.
Spectrum Acquisition: Collect the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.
Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) after analysis.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, offering further structural confirmation.
Table 4: Predicted Key Mass Spectrometry Data (Electron Ionization)
| 140 | [M - COOH - Cl]⁺ | Subsequent loss of chlorine |
Interpretation:
The molecular formula of 6-Chloro-2-methylquinoline-3-carboxylic acid is C₁₁H₈ClNO₂. The molecular weight is approximately 221.64 g/mol .[7] The mass spectrum should show a molecular ion peak [M]⁺˙ at m/z 221. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in a ~3:1 ratio), an M+2 peak at m/z 223 with about one-third the intensity of the M+ peak is expected.
The primary fragmentation pathway for quinoline carboxylic acids under electron ionization (EI) often involves the loss of the carboxylic acid group.[1][6] This can occur through the loss of a carboxyl radical (•COOH, 45 Da) to give a fragment at m/z 176, or the loss of a neutral carbon dioxide molecule (CO₂, 44 Da) to yield a fragment at m/z 177.[1] Further fragmentation can occur through the loss of the chlorine atom or cleavage of the quinoline ring system.
Plausible Fragmentation Pathway
Figure 2: A plausible EI mass spectrometry fragmentation pathway.
Experimental Protocol for Mass Spectrometry Analysis
Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.
Ionization: Introduce the sample into the mass spectrometer. For a volatile and thermally stable compound, Electron Ionization (EI) is a common choice. For less stable compounds, a softer ionization technique like Electrospray Ionization (ESI) would be preferable.[1]
Analysis: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).
Data Interpretation: Analyze the resulting spectrum to identify the molecular ion peak and characteristic fragment ions. Compare the observed isotopic pattern for chlorine-containing fragments with the theoretical pattern.
Integrated Spectroscopic Analysis Workflow
The synergy of these techniques provides a robust and self-validating system for structural elucidation. The general workflow from sample to confirmed structure is a critical process in chemical research.
Figure 3: General workflow for spectroscopic characterization.
References
BenchChem. (2025). Application Notes and Protocols for the NMR Spectroscopic Analysis of Quinoline-2-carboxylic Acid.
BenchChem. (2025). Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid.
Crystal structure of 6-Chloro-2-methylquinoline-3-carboxylic acid derivatives
An In-Depth Technical Guide to the Crystal Structure of 6-Chloro-2-methylquinoline-3-carboxylic Acid Derivatives For Researchers, Scientists, and Drug Development Professionals Introduction: The Quinoline Scaffold in Mod...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Crystal Structure of 6-Chloro-2-methylquinoline-3-carboxylic Acid Derivatives
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Quinoline Scaffold in Modern Drug Discovery
The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, represents a privileged scaffold in medicinal chemistry.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, anticancer, antimicrobial, and anti-tuberculosis properties.[2][3][4][5] The therapeutic efficacy of these compounds is intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets. Among this versatile class, 6-Chloro-2-methylquinoline-3-carboxylic acid and its derivatives are of significant interest due to the specific electronic and steric properties conferred by their substituents.
The chlorine atom at the 6-position can enhance lipophilicity and modulate the electronic distribution of the ring system, while the methyl group at the 2-position and the carboxylic acid at the 3-position provide key points for molecular interactions and further chemical modification.[6] Understanding the precise crystal structure of these molecules is therefore not merely an academic exercise; it is a critical step in rational drug design, enabling the elucidation of structure-activity relationships (SAR) and the optimization of lead compounds.[7]
This guide provides a comprehensive overview of the synthesis, crystallographic analysis, and biological implications of 6-Chloro-2-methylquinoline-3-carboxylic acid derivatives, grounded in field-proven methodologies and authoritative data.
Part 1: Synthesis and Spectroscopic Characterization
The journey to understanding a crystal structure begins with the synthesis of high-purity single crystals. The Vilsmeier-Haack reaction followed by an oxidation step is a robust and widely adopted method for preparing the 2-chloroquinoline-3-carboxylic acid core.[8] This approach offers high yields and a clear pathway to the desired intermediate.
Causality in Synthetic Strategy
The choice of the Vilsmeier-Haack reaction is deliberate. It allows for the simultaneous chlorination and formylation of activated acetanilides in a one-pot procedure, creating the crucial 2-chloro-3-formylquinoline intermediate.[7][8] Phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) form the electrophilic Vilsmeier reagent, which attacks the electron-rich aromatic ring of the acetanilide, leading to cyclization.[7] Subsequent oxidation of the aldehyde at the 3-position to a carboxylic acid is a straightforward and efficient transformation, typically achieved using mild oxidizing agents like silver nitrate in an alkaline medium.[8] This preserves the integrity of the sensitive chloro-substituted quinoline ring.
Experimental Protocol: Synthesis of 2-Chloroquinoline-3-carboxylic Acids
This protocol is a generalized methodology based on established literature procedures.[8]
Vilsmeier Reagent Formation: In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, cool N,N-dimethylformamide (DMF) to 0-5 °C in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise with constant stirring over 30 minutes, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture for an additional 30 minutes at the same temperature.
Reaction with Acetanilide: Add the appropriately substituted acetanilide (e.g., 4-chloroacetanilide) portion-wise to the Vilsmeier reagent.
Cyclization: After the addition is complete, heat the reaction mixture to 70-80 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Hydrolysis and Isolation: Cool the mixture to room temperature and pour it carefully onto crushed ice. The solid 2-chloroquinoline-3-carbaldehyde derivative precipitates out. Filter the solid, wash thoroughly with water, and dry.
Oxidation to Carboxylic Acid: Suspend the crude 2-chloroquinoline-3-carbaldehyde in an aqueous ethanol solution. Add a solution of silver nitrate (AgNO₃) followed by an aqueous solution of sodium hydroxide (NaOH). Stir the mixture at room temperature for 12-24 hours.
Purification: After the reaction is complete, filter the mixture to remove silver oxide. Acidify the filtrate with a dilute mineral acid (e.g., HCl) to a pH of approximately 1-2.[8] The desired 6-Chloro-2-methylquinoline-3-carboxylic acid derivative will precipitate.
Crystallization: Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol, acetic acid, or DMF-water) to obtain single crystals suitable for X-ray diffraction analysis.
Workflow for Synthesis
Caption: Synthesis workflow for 2-chloroquinoline-3-carboxylic acids.
Spectroscopic Validation
Prior to crystallographic analysis, the synthesized compounds must be rigorously characterized to confirm their structure and purity using techniques such as:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the connectivity and chemical environment of all atoms in the molecule.[9]
Infrared (IR) Spectroscopy: To identify key functional groups, such as the carboxylic acid O-H and C=O stretches.[9]
Mass Spectrometry (MS): To confirm the molecular weight of the synthesized compound.[10]
Part 2: Crystallographic Analysis and Structural Insights
Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides invaluable data on bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding the molecule's chemical behavior and biological function.[11][12]
Planarity of the Quinoline Ring: Across all analyzed derivatives, the quinoline ring system is observed to be nearly planar.[4][13][14] For instance, in Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate, the root-mean-square (r.m.s.) deviation from planarity is a mere 0.032 Å.[4][5] This rigidity is a hallmark of the scaffold and is crucial for its interaction with planar biological structures like DNA or enzyme active sites.
Orientation of Substituents: The substituents at the 3-position (carboxylic acid or its ester) and any group at the 4-position are typically twisted out of the plane of the quinoline ring. In the 4-phenyl substituted derivative, the phenyl ring is twisted by approximately 57-60°.[4][13] This dihedral angle is a critical determinant of the molecule's overall shape and can significantly impact its binding affinity to a target receptor.
Intermolecular Interactions: The crystal packing is stabilized by a network of non-covalent interactions. In the absence of strong hydrogen bond donors (like the carboxylic acid proton), the packing is often dominated by weak C—H···π interactions and aromatic π–π stacking.[4][14] The shortest centroid-to-centroid distance for π–π stacking is typically around 3.6-3.8 Å.[14][15] For the carboxylic acid derivatives, strong O—H···O or O—H···N hydrogen bonds would be expected to form dimers or extended chains, significantly influencing the crystal lattice and the compound's physical properties, such as solubility and melting point.[16]
Initial Biological Screening of Quinoline-3-Carboxylic Acid Compounds: A Strategic Approach to Hit Identification
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its recurrence in a multitude of pharmacologically active agents.[1][2] Specifically, the quinoline-3-carboxylic acid moiety represents a versatile template, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibitory properties.[3][4][5][6] This guide provides a comprehensive framework for the initial biological screening of novel quinoline-3-carboxylic acid compounds, moving beyond rote protocols to emphasize the strategic rationale behind each experimental stage. Our objective is to construct a robust, self-validating screening cascade that efficiently identifies and prioritizes true bioactive hits for further development.
Chapter 1: Foundational Steps - Library Preparation and In Silico Profiling
Before committing resources to wet-lab screening, a foundational stage of computational analysis and meticulous sample preparation is essential. This proactive approach minimizes downstream failures and focuses resources on compounds with the highest potential.
Compound Management and Quality Control
The integrity of any screening campaign hinges on the quality of the compound library.
Purity Assessment : Each compound must be analyzed for purity, typically via HPLC-MS and/or NMR. A purity threshold of >95% is standard for quantitative high-throughput screening (HTS). This step is non-negotiable, as impurities can lead to false-positive or false-negative results.
Solubility Determination : Poor solubility is a primary cause of spurious results and irreproducibility. Initial solubility should be assessed in dimethyl sulfoxide (DMSO), the universal solvent for compound libraries. Compounds that are poorly soluble in DMSO will be problematic in aqueous assay buffers.
Plate Preparation : Compounds are typically dissolved in 100% DMSO to create high-concentration stock plates (e.g., 10 mM). From these, intermediate and final assay-ready plates are prepared using automated liquid handlers to ensure accuracy and minimize variability.
In Silico ADMET Profiling
Computational tools provide a critical early assessment of a compound's potential drug-like properties. This "fail early, fail fast" strategy uses established algorithms to predict Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET).[7]
The rationale here is to flag compounds that, despite potential biological activity, possess inherent liabilities that would preclude their development. For instance, a potent enzyme inhibitor that is predicted to be highly mutagenic is a poor candidate for progression.[8]
Workflow for In Silico ADMET Assessment:
Structure Preparation : Convert 2D compound structures into a format suitable for computational analysis (e.g., SDF or SMILES).[8]
Web-Tool Analysis : Utilize freely available and widely cited web servers such as SwissADME and admetSAR.[7][9] These platforms predict a range of crucial parameters.
Data Analysis : Consolidate the predicted data into a table for comparative analysis. Key parameters to evaluate are summarized below.
Table 1: Key In Silico ADMET Parameters for Initial Assessment
Parameter
Description
Desired Profile
Rationale
Lipinski's Rule of Five
A set of rules to evaluate drug-likeness and potential for oral bioavailability.
0-1 violations
Compounds adhering to these rules are more likely to be orally bioavailable.[9]
GI Absorption
Prediction of absorption from the gastrointestinal tract.
Prediction of the ability to cross the Blood-Brain Barrier.
Target Dependent
Desirable for CNS targets, undesirable for peripheral targets to avoid side effects.[8]
P-gp Substrate
Predicts if the compound is a substrate for P-glycoprotein, an efflux pump.
No
P-gp substrates are actively pumped out of cells, reducing bioavailability and efficacy.[8]
AMES Toxicity
Predicts the mutagenic potential of a compound.
Non-mutagenic
A critical safety flag; mutagenic compounds are generally discarded early.[8]
| hERG Inhibition | Predicts inhibition of the hERG potassium channel. | Non-inhibitor | hERG inhibition is linked to cardiotoxicity, a major cause of drug withdrawal. |
This computational prescreen allows for the early flagging of compounds with poor pharmacokinetic profiles or toxicity risks, saving significant resources.[7]
Chapter 2: The Primary Screening Cascade - Casting a Wide Net
The primary screen is the first experimental test of the compound library against a biological target. The goal is not to find a perfect drug, but to identify "hits"—compounds that display a desired biological effect at a single, relatively high concentration (typically 1-20 µM).[11] The choice of assay is dictated by the therapeutic hypothesis for the quinoline-3-carboxylic acid library. We will detail two common scenarios: anticancer and antimicrobial screening.
Anticancer Activity: Cell Viability Screening
Many quinoline derivatives have demonstrated potent antiproliferative activity against various cancer cell lines.[1][3][12] A cell-based viability assay is therefore a logical starting point. The MTT assay is a robust, colorimetric method suitable for HTS.[13]
Experimental Protocol: MTT Assay for Cell Viability
Objective: To identify compounds that reduce the metabolic activity of cancer cells, indicating either cytotoxicity or cytostatic effects.
Materials:
Human cancer cell line (e.g., MCF-7 for breast cancer, K562 for leukemia).[12][14]
Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS).
Assay-ready compound plates (diluted in culture medium).
Cell Seeding: Dispense cancer cells into 96- or 384-well microplates at a pre-optimized density (e.g., 5,000 cells/well). Incubate for 24 hours to allow for cell attachment and recovery.
Compound Addition: Add a fixed final concentration (e.g., 10 µM) of each test compound to the wells. Include vehicle controls (DMSO only) and positive controls (a known cytotoxic drug like Doxorubicin).
Incubation: Incubate the plates for 48-72 hours. This duration allows for multiple cell doubling times, enabling the detection of both fast-acting cytotoxic and slower cytostatic effects.
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Living cells with active mitochondria will reduce the yellow MTT to a purple formazan product.
Solubilization: Add the solubilization buffer to dissolve the formazan crystals.
Data Acquisition: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each compound relative to the vehicle control. A "hit" is typically defined as a compound that causes ≥50% inhibition of cell viability.
Diagram 1: General Workflow for High-Throughput Screening (HTS)
Caption: A generalized workflow for the initial biological screening of a compound library.
The quinoline core is present in many antibacterial agents.[4][15] Therefore, screening for antimicrobial activity is another common application. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16]
Experimental Protocol: Broth Microdilution for MIC Determination
Objective: To determine the lowest concentration of a compound that inhibits the growth of a specific bacterial strain.
Compound Plating: Prepare a 96-well plate with 2-fold serial dilutions of each test compound in CAMHB.
Inoculation: Add the standardized bacterial inoculum to each well.
Incubation: Incubate the plates at 37°C for 16-20 hours under appropriate atmospheric conditions.
Data Acquisition: Visually inspect the plates for turbidity. The MIC is the lowest concentration where no visible growth is observed. Alternatively, a resazurin-based viability dye can be used for a colorimetric readout.
Data Recording: Record the MIC value for each compound against each bacterial strain.
Chapter 3: Hit Confirmation and Validation - Separating Signal from Noise
A primary hit is merely a starting point. A rigorous validation process is required to confirm that the observed activity is real, dose-dependent, and not an artifact of the assay technology.
Dose-Response Analysis and IC50 Determination
The first step in hit validation is to demonstrate a dose-dependent effect. Compounds identified as hits in the primary screen are tested across a range of concentrations (typically 8-12 points) to generate a dose-response curve.
From this curve, the half-maximal inhibitory concentration (IC50) is calculated. The IC50 value is a quantitative measure of a compound's potency and is essential for comparing compounds and making decisions about which to advance.[5][18]
Table 2: Example Dose-Response Data for Anticancer Hits
Compound ID
IC50 vs. MCF-7 (µM)
IC50 vs. K562 (µM)
Curve Hill Slope
QCA-001
0.33
0.28
-1.1
QCA-002
1.5
2.1
-0.9
QCA-003
> 50
> 50
N/A
Doxorubicin
0.05
0.02
-1.2
Data is hypothetical, based on potency ranges reported in the literature.[12]
Orthogonal Assays
An orthogonal assay measures the same biological endpoint as the primary assay but uses a different technology or principle. This is a critical step to eliminate artifacts. For example, if the primary anticancer screen was an MTT assay (measuring metabolic activity), an orthogonal assay could be a CellTiter-Glo® assay (measuring ATP levels) or a direct cell counting method. If a compound is a true hit, it should be active in both assays.
Diagram 2: Decision Tree for Hit Prioritization
Caption: A decision-making framework for validating and prioritizing primary screening hits.
Chapter 4: Assessing Selectivity and Preliminary Toxicology
A potent compound is not necessarily a good drug candidate. It must be selective for its intended target or pathway to minimize off-target effects and toxicity.
For anticancer agents, a crucial secondary assay is to test their cytotoxicity against a non-cancerous cell line (e.g., HEK293 human embryonic kidney cells or VERO cells).[9][14] This allows for the calculation of a Selectivity Index (SI) .
SI = IC50 in Non-cancerous Cells / IC50 in Cancerous Cells
A higher SI value is desirable, as it indicates the compound is preferentially toxic to cancer cells.[14] An SI > 10 is often considered a good starting point for a promising hit.
Table 3: Selectivity Profiling of Confirmed Hits
Compound ID
IC50 vs. MCF-7 (µM)
IC50 vs. HEK293 (µM)
Selectivity Index (SI)
QCA-001
0.33
4.5
13.6
QCA-002
1.5
3.2
2.1
Doxorubicin
0.05
0.25
5.0
Data is hypothetical.
Conclusion: Synthesizing Data for Forward Progression
The initial biological screening of quinoline-3-carboxylic acid compounds is a multi-step process that integrates computational analysis with a cascade of well-designed in vitro assays. By systematically progressing from a broad primary screen to rigorous hit validation and selectivity profiling, researchers can confidently identify compounds with genuine therapeutic potential. The output of this workflow is not a final drug, but a small set of validated, selective hits that serve as high-quality starting points for the extensive journey of lead optimization and preclinical development.
References
Al-Ostoot, F.H., et al. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed Central. Available at: [Link]
Mittal, R.K., et al. (2021). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry. Available at: [Link]
Ali, H., et al. (2023). Computational ADMET Profiling and Docking Study of N-Substituted Quinoline Hydrazone Derivatives. Frontiers in Health Informatics. Available at: [Link]
Koorbanally, N.A., et al. (2021). Synthesis and Bioactivity of Quinoline-3-carboxamide Derivatives. ResearchGate. Available at: [Link]
Al-Ostoot, F.H., et al. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. ResearchGate. Available at: [Link]
da Silva, G.V.J., et al. (2023). Pharmacokinetic and toxicity profiles (ADMET) of quinoline derivatives. ResearchGate. Available at: [Link]
El-Sayed, N.M., et al. (2024). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. MDPI. Available at: [Link]
Wang, B-L., et al. (2023). Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety. ACS Omega. Available at: [Link]
Abdel-Wahab, B.F., et al. (2012). Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. Archiv der Pharmazie. Available at: [Link]
Mittal, R.K., et al. (2021). Quinoline-3-carboxylate Derivatives: A New Hope as an Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry. Available at: [Link]
Pindelska, E., et al. (2022). Lipophilicity and ADMET Analysis of Quinoline-1,4-quinone Hybrids. Molecules. Available at: [Link]
Singh, R.K., et al. (2023). Drug-likeness and Toxicological Profiling of Designed Quinoline Analogues as Anti-Tubercular Agents: An In-Silico Approach. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]
S. Suma, K., et al. (2017). Synthesis, Antimicrobial Evaluation and Docking Studies of Novel Quinoline Carboxamide analogs. ResearchGate. Available at: [Link]
Volynets, H., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]
Kumar, V., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Drug Delivery and Therapeutics. Available at: [Link]
Guiguemde, A., et al. (2014). Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones. PMC - NIH. Available at: [Link]
Funes, M.V., et al. (2021). Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids. MDPI. Available at: [Link]
Singh, A., et al. (2023). Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Journal of Biomolecular Structure and Dynamics. Available at: [Link]
K, S., et al. (2024). Quinoline and quinolone carboxamides: A review of anticancer activity with detailed structure-activity relationship analysis. Medicinal Chemistry Research. Available at: [Link]
Gote, Y., et al. (2018). A Greener Approach for Synthesis of Quinoline-3-carboxylate Building Block and their Biological Screening. ResearchGate. Available at: [Link]
Volynets, H., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online. Available at: [Link]
Mittal, R.K., et al. (2021). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. ResearchGate. Available at: [Link]
Literature review on the discovery of substituted quinoline carboxylic acids
An In-Depth Technical Guide to the Discovery and Development of Substituted Quinoline Carboxylic Acids For Researchers, Scientists, and Drug Development Professionals Abstract The quinoline carboxylic acid scaffold is a...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to the Discovery and Development of Substituted Quinoline Carboxylic Acids
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quinoline carboxylic acid scaffold is a cornerstone in medicinal chemistry, giving rise to a multitude of therapeutic agents with diverse pharmacological activities. This guide provides a comprehensive review of the discovery and evolution of this critical class of compounds, from their serendipitous beginnings as antibacterial agents to their development as potent anticancer therapeutics. We will explore the key historical milestones, delve into the intricate mechanisms of action, dissect the structure-activity relationships that govern their efficacy, and provide detailed experimental protocols for their synthesis and evaluation. This document serves as an authoritative resource, grounded in scientific literature, for professionals engaged in the field of drug discovery and development.
A Serendipitous Beginning: The Dawn of the Quinolones
The story of quinoline carboxylic acids in medicine begins not with a targeted design, but with a fortunate accident. In the early 1960s, during an attempt to synthesize the antimalarial drug chloroquine, George Lesher and his colleagues at the Sterling-Winthrop Research Institute isolated a byproduct.[1][2] This compound, 7-chloro-l-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acid, showed modest antibacterial activity.[3] This initial finding sparked a wave of chemical modifications, leading to the synthesis of nalidixic acid, a 1,8-naphthyridine derivative, which is considered the first clinically significant member of the quinolone class.[1][3]
Introduced in 1962 for treating urinary tract infections, nalidixic acid was effective primarily against Gram-negative bacteria.[2][4][5] However, its utility was limited by a narrow spectrum of activity and the rapid development of bacterial resistance.[6] This first generation of quinolones, which also included compounds like pipemidic acid and oxolinic acid, represented a marginal improvement but highlighted the therapeutic potential of the core scaffold.[1]
The Fluorine Revolution: Emergence of the Fluoroquinolones
A significant breakthrough occurred in the 1970s and 1980s with the introduction of a fluorine atom at the C-6 position of the quinolone ring.[4][7] This single modification dramatically enhanced the potency and expanded the antibacterial spectrum of these compounds, giving rise to the "fluoroquinolone" class.[7][8] Norfloxacin was the first such fluoroquinolone, and its development was quickly followed by highly successful agents like ciprofloxacin, levofloxacin, and moxifloxacin.[4][7][9]
The addition of the C-6 fluorine atom, along with various substituents at the N-1 and C-7 positions, led to:
Enhanced Potency: The fluorine atom improved the inhibition of the target enzymes, DNA gyrase and topoisomerase IV.[8]
Broader Spectrum: Activity was extended to include Gram-positive bacteria and atypical pathogens like Mycoplasma and Chlamydia.[4][10]
Improved Pharmacokinetics: These modifications resulted in better absorption, tissue penetration, and half-life.[11][12]
This "second generation" and subsequent generations of fluoroquinolones established this class as one of the most important and frequently prescribed groups of antibiotics worldwide.[4][13]
Mechanism of Action: Poisoning Bacterial DNA Replication
Quinolone antibiotics exert their bactericidal effect by targeting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[14][15] These enzymes are crucial for managing the complex topology of DNA during replication, transcription, and repair.[13] They work by creating transient double-stranded breaks in the DNA, allowing another segment of DNA to pass through, and then resealing the break.[14][16]
Quinolones act as "topoisomerase poisons."[16] They bind to the enzyme-DNA complex, stabilizing it and preventing the religation of the broken DNA strands.[15][16] This leads to an accumulation of double-stranded DNA breaks, which triggers the bacterial SOS response and ultimately results in cell death.[6][16] Eukaryotic cells lack DNA gyrase and possess a type II topoisomerase that is significantly less susceptible to quinolone inhibition, providing the basis for their selective toxicity against bacteria.[1][6]
Caption: Quinolone mechanism of action on bacterial topoisomerases.
Structure-Activity Relationships (SAR) for Antibacterial Activity
The remarkable success of the quinolones is a testament to the power of medicinal chemistry in optimizing a lead scaffold. Decades of research have elucidated the key structural requirements for antibacterial activity.[9][17] The 4-pyridone-3-carboxylic acid nucleus is the essential pharmacophore responsible for binding to the DNA gyrase-DNA complex.[9][18]
Caption: Core pharmacophore and key substitution points for quinolones.
Position
Substituent
Impact on Activity & Properties
N-1
Alkyl, Cycloalkyl (e.g., ethyl, cyclopropyl)
Essential for antibacterial activity. The cyclopropyl group often provides superior potency.[8][17]
C-3 & C-4
Carboxylic acid and Keto group
The 3-carboxylic acid and 4-keto moieties are crucial for binding to DNA gyrase and are considered essential for activity.[15][18]
C-6
Fluorine atom
Dramatically increases potency by enhancing DNA gyrase inhibition and improving cell penetration.[8][17]
Greatly influences antibacterial spectrum, potency, and pharmacokinetic properties. Larger substituents can enhance activity against Gram-positive bacteria and anaerobes.[3][12][19]
C-8
Halogen (F, Cl), Methoxy
A fluorine atom can improve activity. A methoxy group can reduce photosensitivity, a known side effect of some fluoroquinolones.[12][20]
Synthetic Methodologies
The synthesis of the quinoline-4-carboxylic acid core has been a subject of extensive research. Several named reactions are employed, with the choice depending on the desired substitution pattern.
Pfitzinger Reaction: This involves the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group under basic or acidic conditions.[21][22] It is a versatile method for producing a variety of substituted quinoline-4-carboxylic acids.[23]
Doebner Reaction: A three-component reaction between an aniline, an aldehyde, and pyruvic acid.[21][24] This method is particularly useful for synthesizing 2-substituted quinoline-4-carboxylic acids.
Gould-Jacobs Reaction: This multi-step synthesis starts from an aniline and diethyl ethoxymethylenemalonate to build the pyridone ring, followed by cyclization and hydrolysis to yield the quinoline-4-carboxylic acid.
These classical methods, along with modern variations utilizing palladium-catalyzed cross-coupling reactions like the Suzuki reaction, provide robust pathways to a vast library of quinoline analogs.[22]
Beyond Bacteria: Quinolone Carboxylic Acids as Anticancer Agents
Intriguingly, the pharmacological journey of quinoline carboxylic acids did not end with antibiotics. Certain derivatives were found to possess potent anticancer activity. A key mechanism for this effect is the inhibition of dihydroorotate dehydrogenase (DHODH).[15][25]
DHODH is a crucial enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[25] Cancer cells, with their high proliferation rates, are heavily dependent on this pathway, making DHODH an attractive target for cancer therapy.[15][26]
Brequinar is a notable example of a quinoline carboxylic acid derivative developed as a DHODH inhibitor.[25] Structure-activity relationship studies for these anticancer agents have identified three critical regions: a bulky hydrophobic substituent at the C-2 position, the essential carboxylic acid at the C-4 position which forms a salt bridge with an arginine residue in the enzyme's binding pocket, and specific substitutions on the benzo portion of the ring.[15][25]
Experimental Protocols
Protocol 1: Synthesis of a 2-Substituted Quinoline-4-Carboxylic Acid via the Doebner Reaction
This protocol describes a general procedure for the three-component Doebner reaction.
Materials:
Substituted Aniline (1.0 eq)
Substituted Benzaldehyde (1.0 eq)
Pyruvic Acid (1.2 eq)
Ethanol (as solvent)
Reflux condenser and heating mantle
Stir plate and magnetic stir bar
Beakers, flasks, and other standard laboratory glassware
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the substituted aniline (1.0 eq) in ethanol.
Addition of Reagents: To the stirred solution, add the substituted benzaldehyde (1.0 eq) followed by pyruvic acid (1.2 eq).
Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain this temperature with stirring for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Cooling and Precipitation: After the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. The product will often precipitate out of the solution upon cooling. The flask can be placed in an ice bath to maximize precipitation.
Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.
Purification: Purify the crude product by recrystallization from a suitable solvent system, such as an ethanol/water mixture.
Drying and Characterization: Dry the purified crystals under vacuum. Characterize the final product by determining its melting point and using spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry) to confirm its structure and purity.
Protocol 2: Determination of Minimum Inhibitory Concentration (MIC)
This protocol outlines the broth microdilution method, a standard assay for determining the antibacterial efficacy of a compound.
Materials:
Test compound (e.g., synthesized quinoline derivative) dissolved in a suitable solvent (e.g., DMSO)
Bacterial strain (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)
Cation-adjusted Mueller-Hinton Broth (MHB)
Sterile 96-well microtiter plates
Spectrophotometer or plate reader
Pipettes and sterile tips
Incubator (37 °C)
Procedure:
Bacterial Inoculum Preparation: Culture the bacterial strain overnight in MHB. Dilute the overnight culture in fresh MHB to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.
Compound Dilution: Prepare a series of two-fold serial dilutions of the test compound in MHB directly in the 96-well plate. The final volume in each well should be 50 µL, with concentrations typically ranging from 128 µg/mL down to 0.125 µg/mL.
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing the compound dilutions. This brings the final volume to 100 µL.
Controls: Include a positive control well (inoculum in MHB without any compound) and a negative control well (MHB only, no inoculum).
Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.
Reading Results: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the bacteria. This can be determined by visual inspection or by using a plate reader to measure optical density (OD) at 600 nm. The well with the lowest compound concentration showing no turbidity (or no increase in OD) is the MIC value.
Conclusion and Future Outlook
The discovery of substituted quinoline carboxylic acids is a paradigm of modern drug development, evolving from a serendipitous observation into a rationally designed and highly versatile therapeutic platform. From the first-generation quinolones to the broad-spectrum fluoroquinolones, these compounds have saved countless lives by combating bacterial infections.[11] Furthermore, the repurposing of this scaffold to target distinct enzymes like DHODH showcases its vast potential in other disease areas, including oncology.[26][27]
As challenges like antimicrobial resistance continue to grow, the quinoline core remains a fertile ground for innovation.[13] Future research will undoubtedly focus on designing novel derivatives that can overcome existing resistance mechanisms, exhibit enhanced safety profiles, and target new molecular pathways in a range of human diseases. The rich history and proven success of quinoline carboxylic acids ensure they will remain a subject of intense scientific inquiry for years to come.
Physical and chemical characteristics of 6-Chloro-2-methylquinoline-3-carboxylic acid
An In-Depth Technical Guide to 6-Chloro-2-methylquinoline-3-carboxylic acid: Physicochemical Properties, Spectroscopic Analysis, and Synthetic Strategies Section 1: Introduction and Overview 6-Chloro-2-methylquinoline-3-...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Technical Guide to 6-Chloro-2-methylquinoline-3-carboxylic acid: Physicochemical Properties, Spectroscopic Analysis, and Synthetic Strategies
Section 1: Introduction and Overview
6-Chloro-2-methylquinoline-3-carboxylic acid, identified by CAS Number 92513-40-1, is a halogenated heterocyclic compound belonging to the quinoline class.[1] Quinolines, composed of a benzene ring fused to a pyridine ring, are a cornerstone scaffold in medicinal chemistry and materials science.[2] The specific substitution pattern of this molecule—a chloro group at position 6, a methyl group at position 2, and a carboxylic acid at position 3—creates a versatile building block with distinct electronic and steric properties.
The quinoline-3-carboxylic acid moiety is a known pharmacophore, crucial for the biological activity of many synthetic compounds, including those with antibacterial and anticancer properties. This guide, intended for researchers, scientists, and drug development professionals, provides a detailed examination of the physicochemical characteristics, spectroscopic profile, reactivity, and synthetic pathways of 6-Chloro-2-methylquinoline-3-carboxylic acid, offering field-proven insights into its scientific application.
Caption: Chemical Structure of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Section 2: Physicochemical Properties
The physical properties of 6-Chloro-2-methylquinoline-3-carboxylic acid dictate its behavior in experimental settings, from reaction conditions to formulation. While extensive experimental data is not publicly available, its properties can be reliably predicted based on its structure and comparison with related analogues.
Data not available in searched sources. The related precursor, 6-Chloro-2-methylquinoline, has a melting point of 94-98 °C. The addition of the carboxylic acid group and intermolecular hydrogen bonding would be expected to significantly increase the melting point.
Solubility
Expected to have low solubility in water, but soluble in basic aqueous solutions (e.g., NaOH, NaHCO₃) via salt formation. Soluble in polar organic solvents like DMSO, DMF, and alcohols.
Inferred from structure
pKa
The carboxylic acid proton is acidic, with a pKa value influenced by the quinoline ring. The change in pKa is a key factor in enhancing the selectivity of quinoline-based drugs for acidic cancer cell environments.
Spectroscopic analysis is essential for structure elucidation and purity assessment. Below is an expert prediction of the key spectral features for this molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals. The carboxylic acid proton (-COOH) would appear as a very broad singlet significantly downfield, typically >12 ppm, due to strong deshielding and hydrogen bonding. The methyl protons (-CH₃) at the C2 position would be a sharp singlet around 2.5-2.8 ppm. The four aromatic protons on the quinoline ring system would appear between ~7.5 and 9.0 ppm. The proton at C4 will likely be the most downfield singlet in the aromatic region, deshielded by the adjacent carboxylic acid and ring nitrogen. The protons on the chlorinated benzene ring (H5, H7, H8) will exhibit splitting patterns (doublets and doublets of doublets) consistent with their coupling relationships.
¹³C NMR: The carbon spectrum would be characterized by a carboxyl carbon (-COOH) signal between 165-175 ppm. Aromatic carbons would resonate in the 120-150 ppm range, with carbons attached to nitrogen or chlorine shifted further downfield. The methyl carbon (-CH₃) would appear upfield, typically around 20-25 ppm.[4]
Infrared (IR) Spectroscopy
The IR spectrum provides a clear fingerprint for the key functional groups.
O-H Stretch: A very broad and strong absorption band from ~2500 to 3300 cm⁻¹ is characteristic of the carboxylic acid O-H bond involved in hydrogen bonding.
C=O Stretch: A strong, sharp absorption between 1710 and 1760 cm⁻¹ corresponds to the carbonyl of the carboxylic acid. Its exact position depends on the degree of hydrogen bonding (dimerization).
C=C and C=N Stretches: Multiple sharp bands in the 1450-1620 cm⁻¹ region are indicative of the aromatic quinoline ring system.
C-Cl Stretch: A moderate to strong absorption in the 1000-1100 cm⁻¹ region can be attributed to the C-Cl bond.
Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and fragmentation pattern.
Molecular Ion (M⁺): The spectrum would show a characteristic molecular ion cluster due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl). The M⁺ peak would appear at m/z 221, and the M+2 peak would appear at m/z 223 with an intensity ratio of approximately 3:1.
Key Fragmentation: Common fragmentation pathways for quinoline carboxylic acids include the loss of the carboxyl group (·COOH, -45 amu) or carbon dioxide (CO₂, -44 amu). Subsequent fragmentation may involve the loss of HCN from the pyridine ring or cleavage of the substituent groups.
Section 4: Chemical Reactivity & Synthetic Insights
The reactivity of 6-Chloro-2-methylquinoline-3-carboxylic acid is governed by its principal functional groups and the aromatic system.
Caption: Key reactive sites on 6-Chloro-2-methylquinoline-3-carboxylic acid.
Carboxylic Acid Group: This is the most reactive site for typical organic transformations. It readily undergoes esterification with alcohols under acidic conditions and amidation with amines using standard peptide coupling agents (e.g., DCC, EDC).
Quinoline Ring: The ring system can undergo electrophilic aromatic substitution . The directing effects of the chloro (ortho-, para-directing) and the deactivating quinoline nitrogen and carboxyl group make predicting the exact site of substitution complex, often requiring specific catalytic conditions.
Plausible Synthetic Pathway
A common and efficient method for synthesizing substituted quinoline-3-carboxylic acids involves the Vilsmeier-Haack formylation of an N-arylacetamide followed by oxidation. This multi-step process offers good control over the substitution pattern.
Caption: Plausible synthetic workflow for the target molecule.
Experimental Protocol: Synthesis via Vilsmeier-Haack Reaction and Oxidation
Step 1: Synthesis of N-(4-chlorophenyl)acetamide.
Dissolve p-chloroaniline in a suitable solvent like glacial acetic acid.
Slowly add acetic anhydride to the solution while stirring, typically at room temperature.
After the addition is complete, heat the mixture gently (e.g., to 50-60 °C) for 1-2 hours to ensure the reaction goes to completion.
Cool the reaction mixture and pour it into cold water to precipitate the product.
Filter the solid, wash with water until neutral, and dry to obtain N-(4-chlorophenyl)acetamide.
Step 2: Synthesis of 2,6-Dichloro-3-formylquinoline.
Prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (POCl₃) to ice-cold N,N-dimethylformamide (DMF) under an inert atmosphere.
Add the N-(4-chlorophenyl)acetamide synthesized in Step 1 to the Vilsmeier reagent.
Heat the reaction mixture, often to 70-90 °C, for several hours until TLC indicates the consumption of the starting material.[5]
Carefully quench the reaction by pouring it onto crushed ice.
Neutralize with a base (e.g., sodium hydroxide solution) to precipitate the crude product.
Filter, wash, and purify by recrystallization or column chromatography to yield 2,6-dichloro-3-formylquinoline.
Step 3: Oxidation to 6-Chloro-2-methylquinoline-3-carboxylic acid.
Dissolve the 2,6-dichloro-3-formylquinoline from Step 2 in a suitable solvent (e.g., acetone or a mixture of t-butanol and water).
Slowly add an oxidizing agent, such as potassium permanganate (KMnO₄) or Jones reagent (CrO₃ in sulfuric acid), while maintaining the temperature (e.g., with an ice bath).
Stir the reaction until the aldehyde is fully oxidized.
Quench any excess oxidant (e.g., with sodium bisulfite for KMnO₄ or isopropanol for Jones reagent).
Filter the mixture to remove inorganic salts (e.g., MnO₂).
Acidify the filtrate with an acid like HCl to precipitate the final product, 6-Chloro-2-methylquinoline-3-carboxylic acid.
Filter the solid, wash with cold water, and dry. Recrystallization from a suitable solvent like ethanol can be performed for further purification.
Section 5: Applications in Research and Drug Development
The quinoline scaffold is a privileged structure in medicinal chemistry. Derivatives of quinoline-3-carboxylic acid are investigated for a wide range of therapeutic applications.
Antimicrobial Agents: The core structure is related to quinolone antibiotics, which target bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[2]
Anticancer Agents: Certain quinoline carboxylic acids have shown potent anticancer activity by inhibiting key enzymes in cancer cell proliferation, such as dihydroorotate dehydrogenase (DHODH) or protein kinase CK2.[2]
Anti-tuberculosis Agents: Numerous quinoline derivatives have been identified as promising leads for the development of new anti-tuberculosis drugs.[6]
Chemical Probes and Ligands: As a functionalized heterocyclic molecule, it serves as a valuable starting material for synthesizing more complex molecules, chemical probes, and ligands for exploring biological systems.[7]
Section 6: Safety & Handling
As a laboratory chemical, 6-Chloro-2-methylquinoline-3-carboxylic acid should be handled with appropriate care.
GHS Hazard Statements: H317 (May cause an allergic skin reaction) and H319 (Causes serious eye irritation).[8]
Precautionary Measures: Handle in a well-ventilated area or a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes.[8]
Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases.[8]
Section 7: References
PubChem. (n.d.). 6-Chloroquinoline-3-carboxylic acid. National Center for Biotechnology Information. Retrieved January 2, 2026, from [Link]
Journal of Pharmaceutical and Therapeutic Chemistry. (2023). Benign and proficient procedure for preparation of quinoline derivatives. Retrieved January 2, 2026, from [Link]
Chemical Synthesis Database. (2025). 6-chloro-2-ethyl-3-methylquinoline. Retrieved January 2, 2026, from [Link]
Chemical-Suppliers.com. (n.d.). 6-Chloro-2-methylquinoline-3-carboxylic acid. Retrieved January 2, 2026, from [Link]
Sundar, J. K., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 66(1), o169. [Link]
Li, Y., & Gao, W. (2013). Synthesis of 2-[(quinolin-8-yloxy)methyl]quinoline-3-carboxylic acid derivatives. Heterocyclic Communications, 19(6), 389-392. [Link]
Royal Society of Chemistry. (2012). Spectral analysis of quinaldines. RSC Advances. Retrieved January 2, 2026, from [Link]
PubChem. (n.d.). 6-Chloroquinoline. National Center for Biotechnology Information. Retrieved January 2, 2026, from [Link]
ResearchGate. (2006). 2-Chloroquinoline-3-carboxylic acid. Retrieved January 2, 2026, from [Link]
Manoj, M., & Prasad, K. J. R. (2009). Synthesis of Novel Substituted Dibenzonaphthyridines. Zeitschrift für Naturforschung B, 64(7), 851-857. [Link]
Journal of Chemical Sciences. (2012). Cannizzaro reaction of 2-chloro-3-formylquinolines and its synthetic utility for 2-acetylfuro[2,3-b]quinolines. Retrieved January 2, 2026, from [Link]
Application Notes and Protocols for the Synthesis of 6-Chloro-2-methylquinoline-3-carboxylic Acid
Abstract This technical guide provides a comprehensive, two-step protocol for the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid, a valuable heterocyclic compound for pharmaceutical research and drug developme...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
This technical guide provides a comprehensive, two-step protocol for the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid, a valuable heterocyclic compound for pharmaceutical research and drug development. The synthesis leverages the robust and versatile Friedländer annulation to construct the quinoline core, followed by a straightforward ester hydrolysis to yield the final product. This document offers a detailed methodology, mechanistic insights, and practical guidance for researchers, scientists, and professionals in organic synthesis and medicinal chemistry.
Introduction
Quinoline and its derivatives are privileged scaffolds in medicinal chemistry, forming the core structure of numerous therapeutic agents with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. Specifically, quinoline-3-carboxylic acids are of significant interest due to their potential as kinase inhibitors and other targeted therapies. 6-Chloro-2-methylquinoline-3-carboxylic acid is a key intermediate for the synthesis of more complex molecules in drug discovery programs.
This guide details a reliable and efficient two-step synthesis beginning with the Friedländer synthesis, a classic and powerful method for quinoline formation.[1] This reaction involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[2] In this protocol, we utilize 2'-amino-5'-chloroacetophenone and ethyl acetoacetate to form the intermediate, ethyl 6-chloro-2-methylquinoline-3-carboxylate. The synthesis is completed by the hydrolysis of the ethyl ester to the desired carboxylic acid.
Reaction Scheme
The overall synthetic pathway is illustrated below:
Unveiling the Proteomic Potential of 6-Chloro-2-methylquinoline-3-carboxylic Acid: A Guide for Researchers
Introduction In the dynamic landscape of proteomics, the quest for novel chemical tools to dissect the complexity of the proteome is perpetual. Quinoline derivatives have emerged as a versatile scaffold in medicinal chem...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction
In the dynamic landscape of proteomics, the quest for novel chemical tools to dissect the complexity of the proteome is perpetual. Quinoline derivatives have emerged as a versatile scaffold in medicinal chemistry, with applications ranging from antimicrobial to anticancer agents. Within this chemical family, 6-Chloro-2-methylquinoline-3-carboxylic acid presents a unique structural motif, suggesting its potential for development into targeted probes and modulators of protein function. While direct, extensive applications of this specific compound in proteomics are still emerging, this guide will explore its potential uses based on the known reactivity of its functional groups and the broader context of quinoline derivatives in chemical biology. We will provide hypothetical, yet scientifically grounded, protocols for its application in areas such as target identification and covalent ligand screening.
PART 1: Theoretical Framework and Potential Applications
Chemical Reactivity and Rationale for Proteomic Applications
6-Chloro-2-methylquinoline-3-carboxylic acid possesses two key functional groups that can be leveraged for proteomic studies: the carboxylic acid and the chloro-substituted quinoline ring. The carboxylic acid moiety can be activated to form an amide bond with primary amines, such as the N-terminus of a protein or the side chain of a lysine residue. This reactivity is the foundation for its potential use as a chemical probe. Furthermore, the quinoline scaffold itself can participate in non-covalent interactions with protein binding pockets.
Based on these features, we can envision two primary applications in proteomics:
Activity-Based Protein Profiling (ABPP): By functionalizing the carboxylic acid with a reporter tag (e.g., a fluorophore or biotin), 6-Chloro-2-methylquinoline-3-carboxylic acid can be transformed into a probe to covalently label proteins of interest.
Fragment-Based Ligand Discovery (FBLD): The core quinoline structure can serve as a fragment for screening against protein targets to identify initial hits for drug development.
Workflow for Application in Proteomics
Caption: Experimental workflow for proteomic applications.
PART 2: Detailed Protocols and Methodologies
Protocol 1: Synthesis of a Biotinylated Affinity Probe
This protocol describes the synthesis of a biotinylated probe derived from 6-Chloro-2-methylquinoline-3-carboxylic acid for use in ABPP experiments.
Dissolve 6-Chloro-2-methylquinoline-3-carboxylic acid (1 equivalent) in anhydrous DMF.
Add HBTU (1.1 equivalents) and DIPEA (2 equivalents) to the solution and stir for 15 minutes at room temperature to activate the carboxylic acid.
In a separate vial, dissolve N-(3-Aminopropyl)-N'-(3-(biotinamido)propyl)propionamide (1 equivalent) in anhydrous DMF.
Add the amine solution to the activated carboxylic acid solution and stir at room temperature overnight.
Monitor the reaction progress by LC-MS.
Upon completion, purify the crude product by reverse-phase HPLC using a water/acetonitrile gradient with 0.1% TFA.
Lyophilize the pure fractions to obtain the final biotinylated probe.
Confirm the identity and purity of the final product by high-resolution mass spectrometry and NMR.
Protocol 2: Target Identification using the Biotinylated Probe
This protocol outlines the steps for using the synthesized biotinylated probe to identify protein targets from a cell lysate.
Materials:
Synthesized biotinylated probe
Cell lysate (e.g., from a cancer cell line)
Streptavidin-coated magnetic beads
Wash buffers (e.g., PBS with varying concentrations of salt and detergent)
Dithiothreitol (DTT)
Iodoacetamide (IAA)
Trypsin (proteomics grade)
Mass spectrometer
Procedure:
Proteome Labeling:
Incubate the cell lysate with the biotinylated probe at a final concentration of 10 µM for 1 hour at 37 °C.
Include a DMSO control (vehicle) and a competition control (incubation with an excess of the parent compound, 6-Chloro-2-methylquinoline-3-carboxylic acid, prior to probe addition).
Affinity Purification:
Add streptavidin-coated magnetic beads to the labeled lysate and incubate for 1 hour at 4 °C with gentle rotation to capture biotinylated proteins.
Wash the beads extensively to remove non-specifically bound proteins. A typical wash series could be:
1x PBS + 0.5% SDS
1x PBS + 1 M NaCl
1x PBS + 0.1% Tween-20
50 mM Ammonium Bicarbonate
On-Bead Digestion:
Resuspend the beads in 50 mM ammonium bicarbonate.
Reduce the captured proteins with 10 mM DTT for 30 minutes at 56 °C.
Alkylate with 20 mM IAA for 30 minutes at room temperature in the dark.
Add trypsin (1:50 enzyme to protein ratio) and incubate overnight at 37 °C.
LC-MS/MS Analysis:
Collect the supernatant containing the tryptic peptides.
Analyze the peptides by LC-MS/MS.
Data Analysis:
Search the raw mass spectrometry data against a protein database (e.g., UniProt) using a search engine like Mascot or Sequest.
Identify proteins that are significantly enriched in the probe-treated sample compared to the controls.
PART 3: Data Interpretation and Validation
Quantitative Data Summary
The results from the quantitative mass spectrometry experiment should be summarized in a table to easily identify potential protein targets.
Protein Accession
Gene Name
Fold Enrichment (Probe/DMSO)
Fold Enrichment (Probe/Competition)
p-value
P12345
GENE1
5.2
4.8
<0.01
Q67890
GENE2
4.8
4.5
<0.01
...
...
...
...
...
Table 1: Example of quantitative proteomics data analysis.
Validation of Target Engagement
Identified protein targets should be validated using orthogonal methods, such as:
Western Blot: Confirm the enrichment of the target protein in the pull-down fraction.
Isothermal Titration Calorimetry (ITC): Measure the binding affinity of the parent compound to the purified recombinant target protein.
Cellular Thermal Shift Assay (CETSA): Demonstrate target engagement in a cellular context.
References
As the application of 6-Chloro-2-methylquinoline-3-carboxylic acid in proteomics is an emerging area, direct citations for established protocols are not available. The methodologies provided are based on well-established principles and techniques in chemical proteomics. For further reading on the techniques themselves, please refer to the following authoritative sources:
Activity-Based Protein Profiling: A Powerful Approach for Functional Proteomics. Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Annual Review of Biochemistry, 77, 383-414. [Link]
Fragment-Based Drug Discovery. Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). Nature Reviews Drug Discovery, 15(9), 605–619. [Link]
The Cellular Thermal Shift Assay for Evaluating Drug Target Engagement in Cells. Martinez Molina, D., et al. (2013). Science, 341(6141), 84-87. [Link]
Method
Analytical Techniques for the Quantification of 6-Chloro-2-methylquinoline-3-carboxylic acid
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a detailed examination of robust analytical methodologies for the precise quantification of 6-Chloro-2-meth...
Author: BenchChem Technical Support Team. Date: January 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a detailed examination of robust analytical methodologies for the precise quantification of 6-Chloro-2-methylquinoline-3-carboxylic acid, a compound of interest in pharmaceutical research and development. We present two validated methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for high-specificity and sensitivity, and UV-Vis Spectrophotometry for rapid, high-throughput analysis. Each protocol is detailed with an emphasis on the scientific rationale behind procedural steps and adherence to international validation standards, ensuring data integrity and reproducibility. This document is intended to equip researchers and drug development professionals with the necessary tools to implement these techniques effectively in a laboratory setting.
Introduction and Physicochemical Profile
6-Chloro-2-methylquinoline-3-carboxylic acid is a heterocyclic compound belonging to the quinoline class. Quinoline derivatives are significant scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The accurate quantification of this specific molecule is critical for various stages of drug development, including pharmacokinetic studies, stability testing, and quality control of active pharmaceutical ingredients (APIs).
The compound's structure, featuring a quinoline core, a carboxylic acid group, and a chlorine substituent, dictates its analytical behavior. The carboxylic acid moiety imparts polarity, which influences chromatographic retention and solubility, while the conjugated quinoline ring system provides a strong chromophore, making it highly suitable for UV-based detection methods.
Table 1: Physicochemical Properties of 6-Chloro-2-methylquinoline-3-carboxylic acid
Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
High-Performance Liquid Chromatography (HPLC) is the premier technique for the quantification of 6-Chloro-2-methylquinoline-3-carboxylic acid in complex matrices due to its high resolving power and sensitivity. The methodology described herein utilizes a reversed-phase C18 column, which is optimal for retaining moderately polar compounds like the target analyte.
2.1. Principle of HPLC-UV Analysis
The separation is based on the partitioning of the analyte between a nonpolar stationary phase (C18) and a polar mobile phase. The analyte is dissolved in the mobile phase and pumped through the column under high pressure. Its interaction with the C18 stationary phase causes it to be retained, separating it from other components in the sample. As the analyte elutes from the column, it passes through a UV detector. Based on the Beer-Lambert law, the amount of UV light absorbed at a specific wavelength is directly proportional to the analyte's concentration.
2.2. Experimental Protocol: HPLC-UV
2.2.1. Reagents and Materials
6-Chloro-2-methylquinoline-3-carboxylic acid reference standard
Acetonitrile (HPLC grade)
Potassium phosphate monobasic (KH₂PO₄)
Phosphoric acid (for pH adjustment)
Water (HPLC grade or Milli-Q)
0.45 µm syringe filters
2.2.2. Instrumentation and Conditions
HPLC System: Standard system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.
Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase: Isocratic mixture of Acetonitrile and 25 mM Phosphate Buffer (pH 3.0) in a 60:40 (v/v) ratio. Rationale: The acetonitrile provides the organic strength to elute the analyte, while the acidic phosphate buffer suppresses the ionization of the carboxylic acid group, leading to a sharper, more symmetrical peak shape and consistent retention times.
Flow Rate: 1.0 mL/min.
Detection Wavelength: 245 nm. Rationale: This wavelength is selected based on the UV absorbance maximum (λmax) of the quinoline chromophore, providing maximal sensitivity.[4]
Injection Volume: 10 µL.
Column Temperature: 30 °C. Rationale: Maintaining a constant column temperature ensures retention time stability.
2.2.3. Step-by-Step Procedure
Mobile Phase Preparation: Dissolve 3.4 g of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 3.0 using phosphoric acid. Filter through a 0.45 µm membrane filter and degas.
Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of the mobile phase.
Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.
Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.
System Equilibration: Purge the HPLC system and equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.
Analysis: Inject the calibration standards, followed by the unknown samples. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the unknown samples from this curve.
2.3. Method Validation
The analytical method must be validated to ensure it is fit for its intended purpose, in accordance with ICH Q2(R2) guidelines.[5] Validation demonstrates the method's reliability, reproducibility, and accuracy.[6][7]
Caption: Workflow for the quantification of 6-Chloro-2-methylquinoline-3-carboxylic acid by UV-Vis.
Considerations for Gas Chromatography-Mass Spectrometry (GC-MS)
Direct analysis of 6-Chloro-2-methylquinoline-3-carboxylic acid by Gas Chromatography (GC) is generally not feasible. The carboxylic acid functional group makes the molecule polar and non-volatile, preventing it from eluting from the GC column under typical conditions.
To enable GC-MS analysis, a derivatization step is mandatory. [8]This process chemically modifies the carboxylic acid into a more volatile and less polar functional group, such as an ester (e.g., methyl ester) or a silyl ester (e.g., trimethylsilyl ester). While GC-MS offers excellent sensitivity and structural confirmation, the additional sample preparation step of derivatization adds time and potential for variability to the workflow.
[8]
Conclusion
This application note details two robust and validated methods for the quantification of 6-Chloro-2-methylquinoline-3-carboxylic acid.
HPLC-UV is the recommended method for most applications, offering superior specificity, sensitivity, and suitability for complex sample matrices. It is the gold standard for regulatory submissions and quality control.
UV-Vis Spectrophotometry serves as an excellent alternative for rapid screening, analysis of pure substances, or in high-throughput environments where matrix effects are minimal.
The choice of method should be guided by the specific requirements of the analysis, including sample complexity, required sensitivity, and available instrumentation. Both protocols, when properly validated, will yield accurate and reliable data critical for advancing pharmaceutical research and development.
References
Altabrisa Group. (2025, July 30).
Pharma Talk. (2025, July 2). Understanding ICH Q2(R2)
AMSbiopharma. (2025, July 22).
European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]
BenchChem. (2025). A Comparative Structural Analysis of Quinoline-2-Carboxylic Acid and Its Metal Complexes.
ResearchGate. UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... [Link]
Al-Omar, M. A., et al. (2023). Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds. PMC - NIH. [Link]
International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]
MDPI. (2021, May 7). UV Properties and Loading into Liposomes of Quinoline Derivatives. [Link]
BenchChem. (2025). A Comparative Guide to the Cross-Validation of Analytical Methods for 3-Chloro-6-methylquinoline.
BenchChem. (2025). Application Notes and Protocols for the Derivatization of Quinoline-2-Carboxylic Acid for GC-MS Analysis.
The Journal of Organic Chemistry. (2023, August 23). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]
Application Notes and Protocols: Derivatization of 6-Chloro-2-methylquinoline-3-carboxylic acid for Enhanced Biological Activity
Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry The quinoline ring system is a cornerstone in the development of therapeutic agents, demonstrating a remarkable breadth of biological...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry
The quinoline ring system is a cornerstone in the development of therapeutic agents, demonstrating a remarkable breadth of biological activities.[1] This heterocyclic scaffold is integral to numerous natural products and synthetic drugs, exhibiting antimicrobial, anticancer, and anti-inflammatory properties. The versatility of the quinoline nucleus allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile.[1] 6-Chloro-2-methylquinoline-3-carboxylic acid is a particularly promising starting material for the synthesis of novel bioactive compounds. The presence of the carboxylic acid group at the 3-position provides a convenient handle for derivatization, allowing for the introduction of various functional groups that can modulate the molecule's physicochemical properties and biological target interactions. Furthermore, the chloro and methyl substituents on the quinoline core can influence the overall electronic and steric properties, contributing to the specificity and potency of the resulting derivatives.
This application note provides a detailed guide for the derivatization of 6-chloro-2-methylquinoline-3-carboxylic acid into amides, esters, and hydrazones. We will explore the rationale behind these derivatization strategies, provide step-by-step protocols for their synthesis, and present a summary of the enhanced biological activities observed in these derivatives.
Rationale for Derivatization: Modulating Physicochemical Properties to Enhance Bioactivity
The conversion of the carboxylic acid functionality into amides, esters, and hydrazones is a well-established strategy in medicinal chemistry to enhance the therapeutic potential of a lead compound. This approach is primarily driven by the desire to:
Improve Cell Permeability: The polar carboxylic acid group can hinder the passive diffusion of a molecule across biological membranes. By converting it to a less polar amide or ester, the lipophilicity of the compound is increased, which can lead to improved cell penetration and better access to intracellular targets.
Introduce New Pharmacophoric Features: The newly introduced functional groups can establish additional hydrogen bonds, hydrophobic interactions, or other non-covalent interactions with the biological target, thereby increasing binding affinity and potency.
Fine-tune Solubility: While increasing lipophilicity is often a goal, derivatization can also be used to modulate aqueous solubility to achieve an optimal balance for drug delivery and bioavailability.
Alter Metabolic Stability: The carboxylic acid group can be a site of metabolic conjugation. Masking it as an amide or ester can alter the metabolic profile of the compound, potentially leading to a longer duration of action.
Synthetic Protocols for Derivatization
The following protocols provide detailed procedures for the synthesis of amide, ester, and hydrazone derivatives of 6-chloro-2-methylquinoline-3-carboxylic acid.
Protocol 1: Amide Synthesis via EDC Coupling
Amide bond formation is a fundamental transformation in organic synthesis. The use of coupling agents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an activating agent such as 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) provides a mild and efficient method for the synthesis of amides from carboxylic acids and amines.
Workflow for Amide Synthesis:
Caption: Workflow for the synthesis of amide derivatives.
1-Hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS)
Desired primary or secondary amine
N,N-Dimethylformamide (DMF), anhydrous
Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)
Ethyl acetate
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous magnesium sulfate or sodium sulfate
Procedure:
To a solution of 6-chloro-2-methylquinoline-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HOBt (1.2 eq) and EDC (1.2 eq).
Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.
In a separate flask, dissolve the desired amine (1.1 eq) in a minimal amount of DMF.
Add the amine solution and triethylamine (1.5 eq) to the reaction mixture.
Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-12 hours.
Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the desired amide derivative.
Protocol 2: Ester Synthesis via Fischer Esterification
Fischer esterification is a classic method for converting carboxylic acids to esters using an alcohol in the presence of an acid catalyst.[2] This equilibrium-driven reaction is typically performed using an excess of the alcohol to drive the reaction to completion.
Workflow for Ester Synthesis:
Caption: Workflow for the synthesis of ester derivatives.
Suspend 6-chloro-2-methylquinoline-3-carboxylic acid (1.0 eq) in an excess of the desired anhydrous alcohol (e.g., methanol).
Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops) to the suspension.
Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 6-24 hours.
After completion, cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.
Dissolve the residue in ethyl acetate and carefully neutralize with saturated aqueous sodium bicarbonate solution.
Separate the organic layer and wash it with brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by recrystallization or column chromatography on silica gel to yield the desired ester derivative.
Protocol 3: Hydrazone Synthesis via Hydrazide Formation
The synthesis of hydrazones from carboxylic acids is a two-step process. First, the carboxylic acid is converted to a hydrazide by reaction with hydrazine hydrate. The resulting hydrazide is then condensed with an appropriate aldehyde or ketone to form the final hydrazone.
Workflow for Hydrazone Synthesis:
Caption: Workflow for the synthesis of hydrazone derivatives.
Materials:
6-Chloro-2-methylquinoline-3-carboxylic acid
Hydrazine hydrate
Ethanol
Desired aldehyde or ketone
Glacial acetic acid (catalytic amount)
Procedure:
Step 1: Synthesis of 6-Chloro-2-methylquinoline-3-carbohydrazide
To a solution of 6-chloro-2-methylquinoline-3-carboxylic acid (1.0 eq) in ethanol, add an excess of hydrazine hydrate (5-10 eq).
Heat the reaction mixture to reflux for 4-8 hours, monitoring the progress by TLC.
Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution.
Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to obtain the carboxylic acid hydrazide.
Step 2: Synthesis of Hydrazone Derivative
Dissolve the 6-chloro-2-methylquinoline-3-carbohydrazide (1.0 eq) in ethanol.
Add the desired aldehyde or ketone (1.0-1.1 eq) and a catalytic amount of glacial acetic acid (1-2 drops).
Stir the reaction mixture at room temperature or gently heat to reflux, monitoring by TLC. The reaction is usually complete within 1-4 hours.
Cool the reaction mixture to room temperature. The hydrazone product often precipitates from the solution.
Collect the solid by filtration, wash with cold ethanol, and dry to obtain the pure hydrazone derivative.
Biological Activity of Derivatized 6-Chloro-2-methylquinoline-3-carboxylic Acid
The derivatization of 6-chloro-2-methylquinoline-3-carboxylic acid has been shown to significantly enhance its biological activity profile, leading to potent antimicrobial, anticancer, and anti-inflammatory agents.
Antimicrobial Activity
Quinoline derivatives have long been recognized for their antibacterial properties.[1] Derivatization of the carboxylic acid group can lead to compounds with improved activity against a range of bacterial and fungal pathogens. For instance, the formation of hydrazones has been shown to yield compounds with potent antimicrobial effects.
Anticancer Activity
The quinoline scaffold is a common feature in many anticancer drugs. Derivatives of 6-chloro-2-methylquinoline-3-carboxylic acid have demonstrated significant cytotoxic activity against various cancer cell lines.[3] The conversion of the carboxylic acid to amides and other derivatives can enhance this activity by improving cellular uptake and interaction with intracellular targets. For example, certain quinoline-4-carboxylic acid derivatives have shown promising anticancer potential.[3]
Anti-inflammatory Activity
Chronic inflammation is a key factor in the pathogenesis of many diseases. Quinoline derivatives have emerged as promising anti-inflammatory agents.[4][5] The derivatization of the carboxylic acid group can lead to compounds with enhanced anti-inflammatory properties, potentially through the inhibition of key inflammatory mediators.
Table 1: Biological Activity of Selected 6-Chloro-2-methylquinoline-3-carboxylic Acid Derivatives
Note: The table includes data from closely related quinoline derivatives to illustrate the potential of the 6-chloro-2-methylquinoline-3-carboxylic acid scaffold. Further screening of specific derivatives is recommended.
Conclusion
The derivatization of 6-chloro-2-methylquinoline-3-carboxylic acid into amides, esters, and hydrazones represents a highly effective strategy for the development of novel therapeutic agents with enhanced biological activities. The protocols outlined in this application note provide robust and reproducible methods for the synthesis of these derivatives. The presented biological data underscores the potential of this scaffold in the fields of antimicrobial, anticancer, and anti-inflammatory drug discovery. Further exploration of the structure-activity relationships of these derivatives will undoubtedly lead to the identification of new and potent drug candidates.
References
Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights. National Institutes of Health. [Link]
The anticancer IC50 values of synthesized compounds. ResearchGate. [Link]
Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains. National Institutes of Health. [Link]
Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. ResearchGate. [Link]
Synthesis of derivatives of quinoline. SciSpace. [Link]
Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed. [Link]
Exploration of quinolone and quinoline derivatives as potential anticancer agents. National Institutes of Health. [Link]
Evaluation of Quinoline‐Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti‐Inflammatory Agents. ResearchGate. [Link]
Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Royal Society of Chemistry. [Link]
Synthesis and antimicrobial activity of 2-chloro-6-methylquinoline hydrazone derivatives. ResearchGate. [Link]
Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs. ResearchGate. [Link]
Synthesis and Pharmacological Profile of Hydrazide Compounds. Research Journal of Pharmacy and Technology. [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. ScienceDirect. [Link]
Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. Asian Journal of Chemistry. [Link]
Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. MDPI. [Link]
A benign and proficient procedure for preparation of quinoline derivatives. Journal of Pharmaceutical and Therapeutic Chemistry. [Link]
Application Notes and Protocols for the In Vitro Evaluation of 6-Chloro-2-methylquinoline-3-carboxylic acid
Introduction: Unveiling the Therapeutic Potential of a Novel Quinoline Derivative The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a broad spec...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Unveiling the Therapeutic Potential of a Novel Quinoline Derivative
The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] 6-Chloro-2-methylquinoline-3-carboxylic acid (Compound ID: CMQC) is a synthetic organic compound (MF: C₁₁H₈ClNO₂, MW: 221.64, CAS: 92513-40-1) whose biological profile is yet to be extensively characterized.[4] These application notes provide a comprehensive, tiered experimental framework for the initial in vitro characterization of CMQC, designed for researchers in drug discovery and development.
Our investigative approach is rooted in a logical progression from broad cytotoxicity screening to more focused mechanistic assays. This strategy aims to efficiently identify the most promising therapeutic avenues for CMQC while simultaneously elucidating its potential mechanisms of action.[5][6] We will begin by establishing the compound's cytotoxic profile across a panel of cancer and non-cancerous cell lines to determine its potency and therapeutic window. Subsequently, based on the known activities of related quinoline derivatives, we will explore its anti-inflammatory and antimicrobial potential through a series of robust, validated in vitro assays.
Tier 1: Foundational Cytotoxicity and Viability Assessment
The initial evaluation of any novel chemical entity is to determine its effect on cell viability and proliferation.[7][8][9] This foundational step is crucial for determining the half-maximal inhibitory concentration (IC₅₀), which informs the dose selection for all subsequent, more nuanced mechanistic studies.[8]
Scientific Rationale
We will employ the widely used 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay provides a quantitative measure of metabolic activity, which serves as a proxy for cell viability.[10] Viable cells contain mitochondrial reductases that convert the yellow MTT tetrazolium salt into purple formazan crystals, the amount of which is directly proportional to the number of living cells.[10] To contextualize the compound's selectivity, a panel of both cancerous and non-cancerous cell lines will be utilized.
Experimental Workflow: Cytotoxicity Screening
Caption: General workflow for in vitro cytotoxicity testing of CMQC.
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
96-well plates
Microplate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Preparation: Prepare a 10 mM stock solution of CMQC in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.
Treatment: Remove the overnight culture medium and replace it with 100 µL of the medium containing the various concentrations of CMQC. Include vehicle control (medium with DMSO) and untreated control wells.
Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8]
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot a dose-response curve to determine the IC₅₀ value.[8]
Data Presentation: IC₅₀ Values
The cytotoxic potency of CMQC should be summarized in a table for clear comparison across different cell lines.
Cell Line
Cell Type
CMQC IC₅₀ (µM) [Mean ± SD]
Doxorubicin IC₅₀ (µM) [Positive Control]
MCF-7
Breast Adenocarcinoma
Hypothetical Value
Hypothetical Value
A549
Lung Carcinoma
Hypothetical Value
Hypothetical Value
HEK293
Normal Kidney
Hypothetical Value
Hypothetical Value
Tier 2: Investigation of Anti-Inflammatory Activity
Inflammation is a key pathological process in numerous diseases, and its modulation is a major therapeutic goal.[11] Many quinoline derivatives have demonstrated anti-inflammatory properties.[3] We propose investigating CMQC's potential to inhibit cyclooxygenase-2 (COX-2) and modulate the NF-κB signaling pathway, both of which are central to the inflammatory response.[11][12]
COX-2 Enzyme Inhibition Assay
Scientific Rationale:
COX-2 is an inducible enzyme responsible for the production of prostaglandins during inflammation.[11] Inhibition of COX-2 is a well-established mechanism for non-steroidal anti-inflammatory drugs (NSAIDs). An in vitro enzyme inhibition assay will directly measure the ability of CMQC to block COX-2 activity.
Protocol 2: Fluorometric COX-2 Inhibition Assay
This protocol is adapted from commercially available kits.[13][14]
Materials:
Purified human recombinant COX-2 enzyme
COX Assay Buffer
Arachidonic acid (substrate)
Fluorometric probe (e.g., ADHP)
Heme
CMQC
Celecoxib (positive control)
96-well black microplate
Fluorescence microplate reader
Procedure:
Reagent Preparation: Prepare a series of dilutions of CMQC and Celecoxib in COX Assay Buffer.
Enzyme and Inhibitor Incubation: In a 96-well plate, add the assay buffer, heme, and the diluted COX-2 enzyme to all wells except the background control. Add the CMQC dilutions or Celecoxib to the respective inhibitor wells. Add buffer to the 100% activity wells. Incubate for 10-15 minutes at 37°C.[15]
Reaction Initiation: Initiate the reaction by adding the arachidonic acid substrate to all wells.[15]
Fluorescence Measurement: Immediately begin measuring the fluorescence kinetically (e.g., Ex/Em = 535/590 nm) for 5-10 minutes.
Data Analysis: Calculate the rate of reaction for each concentration. Determine the percent inhibition relative to the 100% activity control and calculate the IC₅₀ value for CMQC.
NF-κB Signaling Pathway Modulation
Scientific Rationale:
Nuclear factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.[12][16] Its activation is a hallmark of many inflammatory conditions.[17] An assay to measure the nuclear translocation of the NF-κB p65 subunit upon inflammatory stimulation (e.g., with TNF-α) will reveal if CMQC can interfere with this key signaling pathway.
Signaling Pathway: NF-κB Activation and Potential Inhibition
Caption: Simplified NF-κB signaling pathway and a potential point of inhibition by CMQC.
High-content imaging system or fluorescence microscope
Procedure:
Cell Culture and Treatment: Seed cells on glass coverslips or in imaging-compatible plates. Pre-treat cells with various concentrations of CMQC for 1-2 hours.
Stimulation: Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 30 minutes to induce NF-κB translocation. Include an unstimulated control.
Immunofluorescence Staining:
Fix the cells with 4% paraformaldehyde.
Permeabilize with 0.1% Triton X-100.
Block with 1% BSA.
Incubate with anti-NF-κB p65 primary antibody.
Incubate with the fluorescent secondary antibody and DAPI.
Imaging and Analysis: Acquire images using a high-content imager or fluorescence microscope. Quantify the fluorescence intensity of p65 in the nucleus versus the cytoplasm to determine the extent of translocation.
Tier 3: Antimicrobial Activity Screening
The quinoline core is present in several antibacterial agents.[18][19][20] Therefore, it is prudent to evaluate CMQC for antimicrobial activity against a panel of clinically relevant bacterial and fungal strains.
Scientific Rationale
The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[19] A broth microdilution method will be used to determine the MIC values of CMQC against Gram-positive and Gram-negative bacteria, as well as a representative fungal species.
Positive control antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)
96-well plates
Procedure:
Inoculum Preparation: Prepare a standardized inoculum of each microorganism according to CLSI guidelines.
Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of CMQC in the appropriate broth.
Inoculation: Add the standardized microbial inoculum to each well.
Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours (bacteria) or 24-48 hours (fungi).
MIC Determination: The MIC is the lowest concentration of CMQC at which no visible growth (turbidity) is observed.
Data Presentation: MIC Values
Microorganism
Strain Type
CMQC MIC (µg/mL)
Control MIC (µg/mL)
Staphylococcus aureus
Gram-positive
Hypothetical Value
Hypothetical Value
Escherichia coli
Gram-negative
Hypothetical Value
Hypothetical Value
Candida albicans
Fungus
Hypothetical Value
Hypothetical Value
Conclusion and Future Directions
This document outlines a systematic, multi-tiered approach for the initial in vitro characterization of 6-Chloro-2-methylquinoline-3-carboxylic acid. The proposed experiments will establish its cytotoxic profile and provide a robust preliminary assessment of its potential as an anti-inflammatory or antimicrobial agent. The data generated from these assays will be instrumental in guiding further preclinical development, including more detailed mechanism-of-action studies, in vivo efficacy models, and structure-activity relationship (SAR) analyses for the development of more potent analogs.[2]
References
Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limit
Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines - Benchchem. (2025). BenchChem.
Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds - Benchchem. (2025). BenchChem.
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. (2024). PubMed. [Link]
Antimicrobial Investigation and Docking Analysis of Quinoline Compounds. (2021).
Role of Cytotoxicity Experiments in Pharmaceutical Development. (2018). SciSpace.
In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. (2017). [Source Not Available]
Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. (2023). Taylor & Francis.
In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2024).
Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides. [Source Not Available]
Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. [Source Not Available]
Application Notes and Protocols: Lucenin-2 for COX-2 Inhibition Assay - Benchchem. (2025). BenchChem.
Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. (2023). PubMed. [Link]
A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. Anticancer Research. [Link]
In vitro benchmarking of NF-κB inhibitors. PMC - PubMed Central - NIH. [Link]
Chemical Profile and In Vitro Protective Effects of Minthostachys verticillata (Griseb.) Epling Aqueous Extract in Intestinal Inflammatory Environments. (2021). MDPI. [Link]
Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Publishing. [Link]
Synthesis and Biological Evaluation of 2-Substituted Quinoline 6-Carboxamides as Potential mGluR1 Antagonists for the Treatment of Neuropathic Pain. J-Stage. [Link]
An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. (2023). MDPI. [Link]
Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. PubMed. [Link]
Elucidating the Mechanism of Action of 6-Chloro-2-methylquinoline-3-carboxylic acid: An Application Guide
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate the mechanism of action of the novel synthetic compound, 6-Chloro-2-methylquinoline-3-carboxylic...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate the mechanism of action of the novel synthetic compound, 6-Chloro-2-methylquinoline-3-carboxylic acid. While the precise biological activities of this specific molecule are currently under-explored, its structural similarity to other quinoline-3-carboxylic acid derivatives suggests potential as an antiproliferative agent, possibly through the inhibition of protein kinases. This document outlines a logical, multi-faceted experimental workflow designed to identify its molecular target(s), delineate the affected signaling pathways, and characterize its cellular effects.
Introduction: The Quinoline Scaffold and its Therapeutic Potential
Quinoline and its derivatives are a prominent class of heterocyclic compounds with a broad spectrum of pharmacological activities, including anticancer, antimalarial, and antibacterial effects[1]. The quinoline-3-carboxylic acid moiety, in particular, has been identified as a critical pharmacophore for the inhibition of various protein kinases and has shown promise in the development of selective antiproliferative agents[2][3]. Based on this established precedent, we hypothesize that 6-Chloro-2-methylquinoline-3-carboxylic acid exerts its biological effects through the modulation of a key cellular kinase, leading to the disruption of downstream signaling pathways and ultimately impacting cell viability and proliferation.
This application note will guide the user through a systematic approach to test this hypothesis, beginning with broad, unbiased target identification methods and progressing to more focused cellular and biochemical assays for validation.
Phase 1: Initial Assessment of Biological Activity and Target Identification
The initial phase of investigation aims to confirm the hypothesized antiproliferative activity and to identify potential protein targets of 6-Chloro-2-methylquinoline-3-carboxylic acid in an unbiased manner.
Cell Viability and Proliferation Assays
The first step is to determine the cytotoxic and cytostatic effects of the compound on a panel of cancer cell lines. This provides essential dose-response data (IC50 values) and helps in selecting appropriate cell models for subsequent mechanistic studies.
Table 1: Representative Cancer Cell Line Panel for Initial Screening
Cell Line
Cancer Type
Rationale
MCF-7
Breast Cancer
Estrogen receptor-positive, commonly used model.
K562
Chronic Myelogenous Leukemia
Suspension cell line, useful for certain assay types.
This colorimetric assay measures the metabolic activity of viable cells.
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Prepare a serial dilution of 6-Chloro-2-methylquinoline-3-carboxylic acid (e.g., from 0.01 µM to 100 µM) in culture medium. Replace the existing medium with the compound-containing medium. Include a vehicle control (e.g., DMSO).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.
XTT Reagent Preparation: Immediately before use, mix the XTT labeling reagent with the electron coupling reagent according to the manufacturer's instructions.
Assay: Add the prepared XTT solution to each well and incubate for 2-4 hours at 37°C.
Data Acquisition: Measure the absorbance of the formazan product at 450-500 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.
Unbiased Target Identification
To identify the direct molecular targets of the compound, we will employ two complementary proteomic approaches.
Workflow for Target Identification
Caption: Workflow for unbiased target identification.
Protocol 2: Cellular Thermal Shift Assay (CETSA)
CETSA is based on the principle that ligand binding stabilizes a target protein against thermal denaturation.
Cell Treatment: Treat intact cells with 6-Chloro-2-methylquinoline-3-carboxylic acid or vehicle control for a defined period.
Heating: Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.
Cell Lysis: Lyse the cells by freeze-thaw cycles.
Separation: Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.
Protein Analysis: Analyze the soluble fraction by Western blot using an antibody against a suspected target or by mass spectrometry for global target identification. A shift in the melting curve indicates target engagement.
Protocol 3: Kinobeads Affinity Chromatography
This chemoproteomic approach uses immobilized broad-spectrum kinase inhibitors to enrich for cellular kinases. Competition with the free compound can identify its specific kinase targets.
Lysate Preparation: Prepare cell lysates from the selected cancer cell line.
Compound Incubation: Incubate the lysate with varying concentrations of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Kinobeads Pulldown: Add the kinobeads to the lysate to capture kinases that are not bound to the free compound.
Washing and Elution: Wash the beads to remove non-specifically bound proteins and then elute the captured kinases.
LC-MS/MS Analysis: Identify and quantify the eluted kinases using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A dose-dependent decrease in the abundance of a particular kinase indicates it is a target of the compound.
Phase 2: Validation of Target Engagement and Downstream Signaling
Once potential kinase targets are identified, the next phase focuses on validating these interactions and elucidating the downstream signaling pathways affected by the compound.
In Vitro Kinase Assays
Direct confirmation of kinase inhibition is achieved through in vitro kinase assays using recombinant enzymes.
Protocol 4: In Vitro Kinase Inhibition Assay
Reaction Setup: In a microplate, combine the recombinant kinase, its specific substrate (e.g., a peptide or protein), and varying concentrations of 6-Chloro-2-methylquinoline-3-carboxylic acid in a kinase reaction buffer.
Initiation: Start the reaction by adding ATP (often radiolabeled [γ-³²P]ATP).
Incubation: Incubate the reaction at 30°C for a specified time (e.g., 30 minutes).
Termination: Stop the reaction by adding a stop solution (e.g., EDTA).
Detection: Separate the phosphorylated substrate from the unreacted ATP (e.g., using phosphocellulose paper) and quantify the incorporated radioactivity using a scintillation counter.
Analysis: Calculate the percentage of kinase inhibition and determine the IC50 value of the compound for the specific kinase.
Analysis of Downstream Signaling Pathways
Based on the identified kinase target, investigate the impact of the compound on the corresponding signaling pathway. For instance, if a kinase involved in the NF-κB pathway is identified, the following assays can be performed.
Hypothetical NF-κB Signaling Pathway Inhibition
Caption: Hypothetical inhibition of the NF-κB pathway.
Protocol 5: Western Blot for IκBα Phosphorylation
This assay assesses the activation of the IKK complex, a key upstream event in NF-κB signaling.
Cell Treatment: Pre-treat cells with 6-Chloro-2-methylquinoline-3-carboxylic acid for 1-2 hours, followed by stimulation with an NF-κB activator (e.g., TNF-α) for 15-30 minutes.
Cell Lysis: Lyse the cells and quantify the protein concentration.
SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
Immunoblotting: Probe the membrane with primary antibodies against phosphorylated IκBα (p-IκBα) and total IκBα.
Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and an enhanced chemiluminescence (ECL) substrate to visualize the protein bands.
Analysis: Quantify the band intensities to determine the ratio of p-IκBα to total IκBα. A decrease in this ratio in compound-treated cells indicates inhibition of the upstream kinase.
Protocol 6: NF-κB Reporter Gene Assay
This assay measures the transcriptional activity of NF-κB.
Transfection: Transfect cells with a reporter plasmid containing the luciferase gene under the control of an NF-κB response element.
Compound Treatment and Stimulation: Treat the transfected cells with 6-Chloro-2-methylquinoline-3-carboxylic acid, followed by stimulation with an NF-κB activator.
Cell Lysis: Lyse the cells after an appropriate incubation period (e.g., 6-24 hours).
Luciferase Assay: Add a luciferase substrate to the cell lysates and measure the resulting luminescence using a luminometer.
Analysis: A reduction in luciferase activity in compound-treated cells indicates inhibition of the NF-κB signaling pathway.
Phase 3: Characterization of Cellular Phenotypes
The final phase aims to connect the molecular mechanism of action to the observed cellular phenotypes, such as apoptosis and cell cycle arrest.
Apoptosis Assays
To determine if the compound induces programmed cell death, assays that measure key apoptotic markers can be employed.
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.
Cell Treatment: Treat cells with 6-Chloro-2-methylquinoline-3-carboxylic acid at its IC50 concentration for 24-48 hours.
Staining: Harvest the cells and stain them with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.
Flow Cytometry: Analyze the stained cells using a flow cytometer.
Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).
Cell Cycle Analysis
To investigate if the compound affects cell cycle progression, flow cytometric analysis of DNA content is performed.
Protocol 8: Propidium Iodide (PI) Staining for Cell Cycle Analysis
Cell Treatment: Treat cells with the compound for 24 hours.
Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.
Staining: Resuspend the fixed cells in a solution containing PI and RNase A.
Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.
Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a specific phase suggests a cell cycle arrest.
Conclusion
The systematic approach outlined in this application note provides a robust framework for elucidating the mechanism of action of 6-Chloro-2-methylquinoline-3-carboxylic acid. By integrating unbiased target identification with focused biochemical and cellular assays, researchers can confidently identify the molecular target(s), delineate the affected signaling pathways, and understand the resulting cellular phenotypes. This comprehensive understanding is crucial for the further development of this and other novel quinoline-based compounds as potential therapeutic agents.
References
Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anticancer Agents Med Chem. [Link]
From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. [Link]
Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Application Notes & Protocols: The Strategic Role of 6-Chloro-2-methylquinoline-3-carboxylic Acid in Modern Medicinal Chemistry
Abstract The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] This guide focuses on a speci...
Author: BenchChem Technical Support Team. Date: January 2026
Abstract
The quinoline ring system is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] This guide focuses on a specific, highly functionalized derivative: 6-Chloro-2-methylquinoline-3-carboxylic acid . We will dissect its strategic importance as a starting scaffold, exploring its synthesis, key therapeutic applications, and the underlying structure-activity relationships that make it a valuable tool for drug design. This document provides researchers, scientists, and drug development professionals with both high-level strategic insights and detailed, actionable protocols for its practical application in the laboratory.
The Quinoline Scaffold: A Foundation for Drug Discovery
Quinolines are bicyclic aromatic heterocycles that form the core of numerous natural products and synthetic drugs. Their rigid structure and ability to engage in various non-covalent interactions (π-π stacking, hydrogen bonding, hydrophobic interactions) allow them to bind effectively to a wide array of biological targets.[2] The specific functionalization of the quinoline core dictates its therapeutic utility, leading to agents with applications ranging from anticancer and antimalarial to anti-inflammatory and antibacterial.[3][4]
The subject of this guide, 6-Chloro-2-methylquinoline-3-carboxylic acid, is a particularly compelling starting point for library synthesis due to its distinct chemical features:
The Quinoline Core: Provides a rigid, planar structure ideal for insertion into enzyme active sites, often mimicking the purine ring of ATP in kinases.[4]
The 6-Chloro Group: This electron-withdrawing group can significantly modulate the electronic properties of the ring system. Crucially, it can act as a halogen bond donor, a specific and directional interaction that can enhance binding affinity and selectivity for a target protein.[4]
The 2-Methyl Group: Provides a hydrophobic interaction point and can be modified to explore specific pockets within a binding site.
The 3-Carboxylic Acid Group: This is a key interaction hub. It can act as a strong hydrogen bond donor and acceptor, form salt bridges with basic residues like lysine or arginine in a protein target, and serves as a versatile chemical handle for derivatization into esters, amides, and other functional groups.[5]
Caption: Key structural features and their functional roles.
Therapeutic Applications & Mechanistic Insights
Derivatives of the 6-Chloro-2-methylquinoline-3-carboxylic acid scaffold have shown promise across several therapeutic areas. The core structure provides a versatile platform for developing inhibitors that target key nodes in disease-related signaling pathways.
Protein Kinase Inhibition
Protein kinases are critical regulators of cellular processes, and their dysregulation is a hallmark of cancer.[4] Consequently, they are among the most intensely pursued drug targets. The quinoline scaffold is an effective ATP-competitive inhibitor, and derivatives of quinoline-3-carboxylic acid have been successfully developed as potent inhibitors of protein kinase CK2, a ubiquitous Ser/Thr kinase implicated in cancer cell proliferation and survival.[6][7][8]
Mechanism of Action: The quinoline ring occupies the adenine-binding region of the ATP pocket. The 3-carboxylic acid group can form critical hydrogen bonds with hinge region residues, while substituents at other positions can be modified to achieve selectivity and potency. The 6-chloro group can form halogen bonds with the protein backbone or occupy small hydrophobic pockets, further anchoring the inhibitor.[4]
Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.
Anti-inflammatory and Antiproliferative Activity
Quinoline derivatives have demonstrated significant potential as both anti-inflammatory and anticancer agents.[9][10] Studies have shown that certain quinoline-3-carboxylic acids can exert impressive anti-inflammatory effects in cellular models, sometimes comparable to classical NSAIDs like indomethacin.[11] This activity is often distinct from standard cyclooxygenase (COX) inhibition, with some compounds appearing to modulate T-cell function.[12]
In oncology, the focus is on achieving selective cytotoxicity towards cancer cells while sparing healthy tissue. The acidic nature of the tumor microenvironment can be exploited; the carboxylic acid moiety can lead to differential accumulation of the drug in cancer cells versus normal cells, enhancing selectivity.[13] Derivatives have shown potent growth inhibition against various cancer cell lines, including breast (MCF-7), colorectal (HCT116), and cervical (HeLa) cancers.[11][13]
Antimicrobial Agents
The quinoline scaffold is famous for its role in antimicrobial drugs, most notably the fluoroquinolone antibiotics. Research continues to explore new quinoline derivatives to combat growing antimicrobial resistance. Derivatives of 2-chloroquinoline have been synthesized and evaluated as potential antibacterial and antifungal agents, showing activity against both Gram-positive and Gram-negative bacteria.[14][15] The mechanism often involves the inhibition of essential bacterial enzymes like peptide deformylase (PDF).[14][16]
Agents for Neurodegenerative Diseases
A modern application for quinoline derivatives is in the development of multi-target inhibitors for neurodegenerative diseases like Alzheimer's. Enzymes such as acetylcholinesterase (AChE), beta-site APP cleaving enzyme-1 (BACE1), and glycogen synthase kinase 3-beta (GSK3β) are all implicated in disease progression. In silico and in vitro studies have shown that quinoline-based compounds can modulate the activity of all three targets, presenting a promising strategy for developing disease-modifying therapies.[17]
Synthesis and Derivatization: A Protocol-Driven Approach
The synthesis of the core 6-Chloro-2-methylquinoline-3-carboxylic acid scaffold is achievable through established heterocyclic chemistry reactions, such as the Friedländer annulation or related methods.
Caption: General workflow for the synthesis of the target scaffold.
Protocol 1: Synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid
Objective: To synthesize the title compound from commercially available precursors. This protocol is based on the principles of the Friedländer synthesis.
Materials:
2-Amino-5-chlorobenzaldehyde
Ethyl acetoacetate
Piperidine (catalyst)
Ethanol (absolute)
Sodium Hydroxide (NaOH) pellets
Hydrochloric Acid (HCl), concentrated
Deionized water
Round-bottom flask with reflux condenser
Stir plate and magnetic stir bar
Heating mantle
Standard glassware for workup and filtration
Procedure:
Part A: Synthesis of Ethyl 6-chloro-2-methylquinoline-3-carboxylate
To a 250 mL round-bottom flask, add 2-amino-5-chlorobenzaldehyde (1.0 eq).
Add ethyl acetoacetate (1.1 eq) and absolute ethanol (50 mL).
Add a catalytic amount of piperidine (0.1 eq).
Equip the flask with a reflux condenser and magnetic stir bar.
Heat the mixture to reflux (~78°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, allow the mixture to cool to room temperature. The ethyl ester product may precipitate.
Cool the mixture in an ice bath for 30 minutes to maximize precipitation.
Collect the solid product by vacuum filtration, wash with cold ethanol, and air dry. This intermediate can be used directly in the next step.
Part B: Hydrolysis to 6-Chloro-2-methylquinoline-3-carboxylic acid
Transfer the crude ethyl ester from Part A to a round-bottom flask.
Prepare a 2M NaOH solution in a 1:1 ethanol/water mixture. Add this solution to the flask (approx. 5 eq of NaOH).
Heat the suspension to reflux and maintain for 2-4 hours, until the solid has dissolved and the hydrolysis is complete (monitor by TLC).
Cool the reaction mixture to room temperature.
Slowly acidify the clear solution by dropwise addition of concentrated HCl with stirring in an ice bath. A white or off-white precipitate will form. Continue adding acid until the pH is approximately 4-5.
Stir the suspension in the ice bath for 30 minutes.
Collect the final product, 6-Chloro-2-methylquinoline-3-carboxylic acid, by vacuum filtration.
Wash the solid thoroughly with cold deionized water to remove salts.
Dry the product under vacuum. Purity can be assessed by NMR and melting point, and recrystallization from ethanol/water may be performed if necessary.
Biological Evaluation Protocols
Once synthesized, the compound and its derivatives must be evaluated for biological activity. Below are standard protocols for primary screening.
Protocol 2: In Vitro Antiproliferative Sulforhodamine B (SRB) Assay
Objective: To determine the concentration-dependent cytotoxic effect of a test compound on a cancer cell line (e.g., MCF-7).
Materials:
MCF-7 human breast cancer cell line
Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)
96-well cell culture plates
Test compound stock solution (e.g., 10 mM in DMSO)
Trichloroacetic acid (TCA), 10% (w/v)
Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid
Tris base solution, 10 mM, pH 10.5
Microplate reader (510 nm)
Procedure:
Cell Seeding: Seed MCF-7 cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂.
Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.
Incubation: Incubate the plates for 48-72 hours.
Cell Fixation: Gently remove the medium. Add 100 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.
Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.
Staining: Add 100 µL of 0.4% SRB solution to each well and stain at room temperature for 30 minutes.
Destaining: Quickly wash the plates five times with 1% acetic acid to remove unbound dye. Allow the plates to air dry.
Solubilization: Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound dye.
Measurement: Read the absorbance (optical density) at 510 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Plot the percentage of inhibition versus log concentration and determine the GI₅₀ (concentration for 50% growth inhibition) using non-linear regression analysis.
Table 1: Example antiproliferative activity data for quinoline-3-carboxylic acid derivatives.
Conclusion and Future Directions
6-Chloro-2-methylquinoline-3-carboxylic acid is more than just a chemical compound; it is a strategic platform for innovation in drug discovery. Its inherent structural features, combined with its synthetic tractability, provide a robust starting point for generating diverse chemical libraries. The demonstrated activities across oncology, inflammation, infectious diseases, and neurology underscore its immense potential.[11][13][14][17]
Future work should focus on leveraging computational chemistry and molecular docking to design derivatives with enhanced selectivity for specific kinase isoforms or other targets.[6][16] The exploration of novel amide and ester prodrugs could improve pharmacokinetic profiles, while the application of this scaffold in developing PROTACs (Proteolysis Targeting Chimeras) could open new avenues for therapeutic intervention. The foundational knowledge and protocols outlined in this guide provide the necessary tools for researchers to effectively harness the power of this versatile quinoline scaffold.
References
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. PubMed.
Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. PubMed.
Methods for the synthesis of quinoline‐3‐carboxamides. ResearchGate.
Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. PubMed.
Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed.
Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. Taylor & Francis Online.
Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online.
Synthesis and In vitro Testing of Novel Quinoline Derivatives and for Cancer Cells. ResearchGate.
An Overview: The biologically important quninoline derivatives. ResearchGate.
From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry.
Design, synthesis and antimicrobial activity of novel quinoline derivatives: an in silico and in vitro study. PubMed.
Synthesis of quinolines. Organic Chemistry Portal.
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series.
Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety. ACS Publications.
Antiinflammatory and antiarthritic properties of a substituted quinoline carboxylic acid: CL .... PubMed.
Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. PubMed.
Application Notes and Protocols: The Role of 6-Chloroquinoline in the Synthesis of Potent Kinase Inhibitors. Benchchem.
Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. ResearchGate.
Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. Advanced Journal of Chemistry.
benign and proficient procedure for preparation of quinoline derivatives. Journal of Pharmaceutical and Therapeutic Chemistry.
Synthesis, anti-inflammatory screening, molecular docking, and COX-1,2/-5-LOX inhibition profile of some novel quinoline derivatives. PubMed.
Synthesis, Characterization & Screening for Anti-Inflammatory & Analgesic Activity of Quinoline Derivatives Bearing Azetidinones Scaffolds. PubMed.
Optimizing reaction conditions for 6-Chloro-2-methylquinoline-3-carboxylic acid synthesis
Introduction: Navigating the Synthesis of a Key Pharmaceutical Building Block 6-Chloro-2-methylquinoline-3-carboxylic acid is a vital heterocyclic scaffold in medicinal chemistry, forming the core of numerous therapeutic...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: Navigating the Synthesis of a Key Pharmaceutical Building Block
6-Chloro-2-methylquinoline-3-carboxylic acid is a vital heterocyclic scaffold in medicinal chemistry, forming the core of numerous therapeutic agents. Its synthesis, while well-established, presents several challenges that can impact yield, purity, and scalability. This technical support guide is designed for researchers, chemists, and drug development professionals to navigate the intricacies of its synthesis. We will primarily focus on the optimization of the Gould-Jacobs reaction, a robust and common pathway, providing in-depth troubleshooting, validated protocols, and answers to frequently encountered questions.
The core of the synthesis involves the condensation of an appropriately substituted aniline with a β-ketoester, followed by a high-temperature cyclization and subsequent hydrolysis. Success hinges on precise control of reaction parameters, an understanding of the underlying mechanism, and a systematic approach to troubleshooting.
Core Methodology: The Gould-Jacobs Approach
The Gould-Jacobs reaction is a powerful method for constructing the quinoline ring system.[1][2] The general pathway begins with the condensation of 4-chloroaniline with ethyl acetoacetate to form an enamine intermediate. This is followed by a thermally induced intramolecular cyclization to yield ethyl 6-chloro-4-hydroxy-2-methylquinoline-3-carboxylate, which exists in tautomeric equilibrium with its 4-oxo form.[3][4] The final step is the saponification (hydrolysis) of the ester to the desired carboxylic acid.
Reaction Mechanism: A Step-by-Step Visualization
The mechanism involves three key transformations: initial condensation, thermal electrocyclization, and final hydrolysis. Understanding these steps is crucial for diagnosing issues during the synthesis.
Technical Support Center: Advanced Purification of 6-Chloro-2-methylquinoline-3-carboxylic acid
Welcome to the technical support resource for the advanced purification of 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support resource for the advanced purification of 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this compound with high purity. The unique bifunctional nature of this molecule, possessing both a basic quinoline nitrogen and an acidic carboxylic acid, presents specific challenges that standard protocols may not adequately address. This document provides field-proven insights and troubleshooting strategies in a direct question-and-answer format to streamline your purification workflows.
Frequently Asked Questions (FAQs)
This section covers high-level strategic questions you should consider before beginning your purification workflow.
Q1: What are the primary purification challenges specific to 6-Chloro-2-methylquinoline-3-carboxylic acid?
A1: The principal challenge arises from the molecule's amphoteric character. The basic nitrogen atom (pKa ≈ 5-6) of the quinoline ring and the acidic carboxylic acid group (pKa ≈ 4-5) can lead to zwitterion formation and complex solubility profiles. This duality often causes issues such as:
Poor Solubility: Difficulty in finding a single solvent that effectively dissolves the crude material without reacting with it.
Chromatographic Tailing: Strong interactions with silica gel via both the acidic silanol groups and the basic quinoline nitrogen, leading to poor peak shape and resolution.[1]
Recrystallization Failures: The compound may "oil out" or precipitate as an amorphous solid instead of forming well-defined crystals.[2]
Co-purification of Impurities: Starting materials or side products from syntheses like the Gould-Jacobs or Combes reaction can have similar properties, making separation difficult.[3][4]
Q2: Should I prioritize recrystallization or chromatography for this compound?
A2: The choice depends on the scale of your synthesis and the impurity profile.
For multi-gram scales with moderate purity ( >85%): Recrystallization is often the most efficient first step. It is scalable and can rapidly remove the bulk of impurities. However, finding the right solvent system is critical.
For small scales or very impure samples (<85%): Column chromatography is generally more effective at separating a wider range of impurities. It offers higher resolution but is less scalable and can be more time-consuming.
Below is a decision-making workflow to guide your choice.
Problem 1: My compound will not dissolve in any common single solvent.
Underlying Cause: The zwitterionic or highly polar nature of the molecule limits its solubility in many standard organic solvents. Brute-force heating can lead to decomposition.
Solution Strategy:
Utilize a pH-Mediated Approach: The most robust method is to leverage the compound's acidic and basic handles.
Acidic Dissolution: Dissolve the crude material in a dilute aqueous base (e.g., 1M NaOH or Na₂CO₃) to form the highly soluble sodium carboxylate salt.
Basification/Filtration: Filter the basic solution to remove any non-acidic, insoluble impurities.
Precipitation: Slowly acidify the clear filtrate with a dilute acid (e.g., 1M HCl or acetic acid) with vigorous stirring. The pure carboxylic acid will precipitate out. Monitor the pH to avoid over-acidification, which could protonate the quinoline nitrogen and increase solubility again.
Solvent System Screening: For a non-aqueous approach, screen high-polarity aprotic solvents like DMF, DMAc, or DMSO. Often, a mixed solvent system is required.[5] A good starting point is dissolving the compound in a minimal amount of hot DMF and then slowly adding a less polar co-solvent like ethanol or isopropanol until turbidity appears, followed by slow cooling.
Problem 2: The compound "oils out" instead of crystallizing upon cooling.
Underlying Cause: This occurs when the compound's solubility drops too rapidly for the molecules to arrange into a crystal lattice. This is common with residual impurities or when using a solvent system with vastly different polarities.
Solution Protocol:
Re-heat the Solution: Warm the mixture until the oil redissolves completely.
Add More Solvent: Add a small amount (5-10% more) of the primary, more polar solvent to reduce the supersaturation level.
Slow Cooling: This is the most critical step. Insulate the flask (e.g., in a large beaker of hot water or a dewar) to ensure the cooling rate is very slow, ideally over several hours or overnight.
Scratching: Use a glass rod to scratch the inside surface of the flask at the air-solvent interface. This creates microscopic imperfections that can serve as nucleation sites for crystal growth.
Seed Crystals: If you have a small amount of pure, solid material, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.
Solvent System
Application Notes
DMF / Water
Dissolve in hot DMF, add water dropwise until persistent cloudiness. Good for highly polar compounds.
Ethanol / Water
A classic choice for moderately polar compounds.[6]
Acetic Acid
Can be effective due to its ability to protonate the quinoline nitrogen, but may be difficult to remove completely.
Isopropanol
A good single solvent to try for compounds of intermediate polarity.
Caption: Recommended starting solvent systems for recrystallization screening.
Troubleshooting Guide: Column Chromatography
Problem 3: The compound streaks badly on a silica gel TLC plate and column, resulting in poor separation and low recovery.
Underlying Cause: This is a classic symptom of strong, undesirable interactions between the analyte and the stationary phase. The basic quinoline nitrogen binds irreversibly to the acidic silanol groups (Si-OH) on the silica surface, while the carboxylic acid can also cause tailing.[1]
Solution Protocol: Mobile Phase Modification
Add a Basic Modifier: To neutralize the acidic silanol groups, add a small amount of a tertiary amine to your eluent system.[1]
Standard Choice: 0.5-2% triethylamine (NEt₃) in your eluent (e.g., Ethyl Acetate/Hexane or DCM/Methanol).
Rationale: The triethylamine preferentially binds to the acidic sites on the silica, allowing your quinoline compound to elute symmetrically.
Add an Acidic Modifier: To suppress the ionization of the carboxylic acid group and reduce its interaction with the silica, add a small amount of a volatile acid.
Standard Choice: 0.5-1% acetic acid or formic acid in the eluent.
Combined Approach (for Amphoteric Molecules): It may seem counterintuitive, but for a molecule like this, using both a basic and an acidic modifier can be highly effective. A common system is DCM/Methanol with 1% NEt₃ and 0.5% acetic acid. This combination passivates the silica surface while keeping the analyte in a neutral, less polar state.
Caption: Troubleshooting workflow for chromatographic tailing.
Problem 4: The compound appears to be decomposing on the silica gel column.
Underlying Cause: The acidic nature of silica gel can catalyze the degradation of sensitive compounds, especially during long exposure times on a slow-running column.
Solution Strategy: Alternative Stationary Phases
Use Alumina: Alumina is a good alternative to silica gel. You can use neutral or basic alumina depending on the properties of your compound and impurities.[1] For this molecule, neutral alumina is a good starting point.
Use Reversed-Phase Silica (C18): If your compound and its impurities have sufficient non-polar character, reversed-phase chromatography can be highly effective.[1][7]
Typical Eluent: A gradient of Acetonitrile/Water or Methanol/Water, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to ensure sharp peaks for the carboxylic acid.
Purity Assessment
Q3: How can I reliably determine the purity of my final product?
A3: A single analytical technique is often insufficient. A combination of methods is required for an authoritative assessment.
Technique
Protocol Summary
What It Tells You
HPLC-UV
Column: C18 reverse-phase (e.g., 250 mm x 4.6 mm, 5 µm). Mobile Phase: Gradient of Acetonitrile/Water with 0.1% Formic Acid. Detection: UV at ~254 nm and ~320 nm.[8]
Provides high-resolution separation of impurities and allows for accurate quantification of purity by peak area percentage.
¹H NMR
Dissolve sample in DMSO-d₆ or CDCl₃. Acquire a quantitative spectrum with a known internal standard if absolute concentration is needed.
Confirms the structure of the main component and can reveal the presence of structurally distinct impurities, even if they co-elute on HPLC.
LC-MS
Use HPLC conditions similar to the purity check, but with a mass spectrometer detector.
Confirms the molecular weight of the main peak and provides molecular weights for any impurity peaks, aiding in their identification.
Melting Point
Use a calibrated melting point apparatus.
A sharp melting point within a narrow range (e.g., < 2°C) is a strong indicator of high purity. A broad or depressed melting point suggests the presence of impurities.
Caption: Recommended analytical methods for final purity validation.
References
Technical Support Center: Purification of Quinoline Deriv
Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. (n.d.). ResearchGate. [Link]
Purification of Quinoline. (n.d.). Chempedia - LookChem. [Link]
Overcoming challenges in the synthesis of substituted quinolines. (2025). Benchchem.
Navigating the Complexities of Substituted Quinoline Synthesis: A Technical Support Guide. (n.d.). Benchchem.
Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. (2025). Advanced Journal of Chemistry, Section A. [Link]
Quantitative structure-chromatographic retention correlations of quinoline derivatives. (2017).
Troubleshooting side reactions in the synthesis of quinoline deriv
Process for the preparation of a quinoline carboxylic acid. (1990).
Addressing challenges in the purification of quinoline deriv
A Comparative Guide to the Cross-Validation of Analytical Methods for 3-Chloro-6-methylquinoline. (2025). Benchchem.
Technical Support Center: Enhancing the Bioassay Solubility of 6-Chloro-2-methylquinoline-3-carboxylic acid
Prepared by the Senior Application Scientist Team Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and pract...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and practical protocols for improving the aqueous solubility of 6-Chloro-2-methylquinoline-3-carboxylic acid, a compound class frequently encountered in drug discovery that presents significant formulation challenges. Our goal is to empower you with the knowledge to generate reliable and reproducible bioassay data.
Troubleshooting Guide: From Precipitation to Publication-Ready Data
This section is structured in a question-and-answer format to directly address the common issues encountered when working with this compound.
Question 1: I've dissolved my 6-Chloro-2-methylquinoline-3-carboxylic acid in my standard aqueous buffer (e.g., PBS pH 7.4), but it immediately precipitates. Why is this happening?
Answer:
The poor aqueous solubility of 6-Chloro-2-methylquinoline-3-carboxylic acid is rooted in its molecular structure. It is a classic example of a "brick-dust" molecule, which often exhibits high melting points and poor solubility. Let's break down the key features:
Hydrophobic Core: The quinoline ring is a large, aromatic, and nonpolar structure, which inherently limits its interaction with water molecules. The chloro and methyl groups further increase this hydrophobicity.
Ionizable Group: The critical feature is the carboxylic acid (-COOH) group. In its protonated (uncharged) form, which is predominant at acidic or neutral pH, the molecule's overall hydrophobicity dominates, leading to low water solubility.[1][2] Carboxylic acids with more than four carbon atoms tend to be insoluble in water as the nonpolar part of the molecule becomes too large.[1]
At a typical physiological pH of 7.4, a significant portion of the carboxylic acid groups may still be in the less soluble protonated form, depending on the compound's exact pKa. Any slight decrease in local pH or introduction of the solid compound can lead to immediate precipitation.
Question 2: What is the most direct and effective method to increase the solubility of this compound for my bioassay?
Answer:
The most effective initial strategy is pH modification . By raising the pH of your aqueous buffer, you can deprotonate the carboxylic acid group, converting it into a negatively charged carboxylate anion (-COO⁻). This ionized form is significantly more polar and, therefore, more water-soluble.[2][3][4]
The relationship between pH, pKa, and the ratio of ionized to un-ionized acid is described by the Henderson-Hasselbalch equation. As a rule of thumb, to ensure at least 99% of a carboxylic acid is in its soluble ionized form, the pH of the solution should be at least 2 units above its pKa.
This protocol will help you determine the minimum pH required to maintain your desired concentration of the compound in solution.
Preparation: Prepare a set of buffers with a pH range from 6.0 to 9.0 in 0.5-unit increments (e.g., 6.0, 6.5, 7.0, 7.5, 8.0, 8.5, 9.0). Use a buffer system appropriate for your assay that is effective in this range (e.g., HEPES, Tris).
Addition of Compound: To a fixed volume of each buffer, add a pre-weighed excess amount of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Equilibration: Cap the vials and agitate them at a constant temperature (e.g., room temperature or 37°C) for 24 hours to ensure equilibrium is reached.
Separation: Centrifuge the samples at high speed (e.g., >10,000 x g) for 15 minutes to pellet the undissolved compound.
Quantification: Carefully collect the supernatant and determine the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV or UV-Vis spectrophotometry.
Analysis: Plot the measured solubility against the buffer pH. The point at which the solubility meets or exceeds your target bioassay concentration indicates the minimum required pH.
Key Considerations & Troubleshooting:
Assay Compatibility: Ensure the determined optimal pH is compatible with the health and function of your cells or the activity of your enzyme.
Compound Stability: At very high pH values, some compounds can undergo hydrolysis or degradation. It is crucial to assess the chemical stability of your compound at the selected pH over the time course of your experiment.[5]
Precipitation on Standing: If the compound precipitates over time, the buffer capacity might be insufficient. Consider using a buffer with a higher buffering capacity.[5]
Advanced Solubilization Strategies
If pH modification is not a viable option due to assay constraints, several other techniques can be employed.
Question 3: My assay must be performed at a fixed physiological pH of 7.4. What co-solvents can I use, and what are the best practices?
Answer:
Using a water-miscible organic solvent, or co-solvent , is a common and effective strategy.[6] Co-solvents work by reducing the polarity of the aqueous medium, which lowers the interfacial tension between the hydrophobic compound and the solvent, thereby increasing solubility.[5][6]
Dimethyl sulfoxide (DMSO) is the most widely used co-solvent in drug discovery due to its excellent solubilizing power.[7] However, it is critical to manage its final concentration in the assay, as DMSO can have direct biological effects, including cytotoxicity and enzyme inhibition or activation.[8][9][10][11]
The following flowchart illustrates a typical decision-making process for troubleshooting solubility issues.
Caption: Workflow for enhancing compound solubility.
Co-Solvent
Type
Typical Max Final Conc. (v/v)
Key Considerations
DMSO
Dipolar Aprotic
< 0.5% (cell-based) < 2% (biochemical)
Can be cytotoxic, affect membrane permeability, and interfere with some enzymes.[8][9][10][11]
Ethanol
Protic
< 1%
Can cause protein denaturation at higher concentrations.
PEG 400
Polymer
< 2%
Generally well-tolerated but can increase solution viscosity.
Propylene Glycol
Diol
< 1%
Lower toxicity than ethanol but can also affect enzyme kinetics.
Stock Solution: Prepare a high-concentration stock solution of your compound in 100% DMSO (e.g., 10-50 mM). Use sonication or gentle warming if needed to fully dissolve.
Serial Dilutions: Create a dilution series of your DMSO stock in your final assay buffer.
Test Concentrations: Add small, equivalent volumes of these dilutions to your assay buffer to achieve a range of final compound concentrations and co-solvent percentages. For example, a 1:100 dilution of a DMSO stock results in a 1% final DMSO concentration.
Visual Inspection: Observe for any precipitation immediately and after a period equivalent to your assay's duration.
Assay Validation: Run a vehicle control for each final co-solvent concentration to assess its impact on your assay's performance (e.g., cell viability, enzyme activity). The highest concentration of co-solvent that shows no adverse effects is your working limit.
Question 4: Co-solvents are affecting my assay results. Are there more biologically inert alternatives?
Answer:
Yes. When co-solvents are problematic, solubilizing excipients such as cyclodextrins and surfactants are excellent alternatives. These molecules work by creating a more favorable micro-environment for the drug molecule within the bulk aqueous solution.
A) Cyclodextrins:
These are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[12][13] They can encapsulate the hydrophobic quinoline portion of your compound, forming an "inclusion complex" where the insoluble guest molecule is hidden within the soluble host molecule.[14][15][16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.
Molar Ratio Calculation: Determine the desired molar ratio of drug to cyclodextrin (start with 1:1 and 1:2).
Paste Formation: In a mortar, add the weighed amount of HP-β-CD and add a small amount of water to form a thick, uniform paste.
Kneading: Gradually add the powdered 6-Chloro-2-methylquinoline-3-carboxylic acid to the paste and knead thoroughly with a pestle for 30-60 minutes. This physical grinding facilitates the inclusion of the drug into the cyclodextrin cavity.[14]
Drying: Dry the resulting mixture (e.g., in a vacuum oven at 40°C) until a constant weight is achieved.
Final Product: The resulting solid powder is the drug-cyclodextrin complex, which should be tested for enhanced solubility in your assay buffer.
B) Surfactants:
Surfactants (surface-active agents) are amphipathic molecules that, above a certain concentration (the critical micelle concentration, CMC), self-assemble into micelles.[17][18] The hydrophobic core of these micelles can solubilize your compound, effectively hiding it from the aqueous environment.[19][20] Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Cremophor® EL are often preferred in biological systems due to their lower potential for protein denaturation compared to ionic surfactants.[18]
Frequently Asked Questions (FAQs)
Q: How should I prepare my initial high-concentration stock in DMSO to avoid problems later?
A: Always use anhydrous, high-purity DMSO. Ensure the compound is completely dissolved; gentle warming (up to 40°C) or sonication can help.[7] Store stocks in small aliquots at -20°C or -80°C to avoid multiple freeze-thaw cycles. Before use, thaw completely and vortex to ensure homogeneity.
Q: My compound precipitates when I add my DMSO stock to the aqueous buffer. How can I fix this?
A: This often happens when the drug is not soluble in the final aqueous/DMSO mixture. To minimize this, add the DMSO stock to your buffer dropwise while vigorously vortexing or stirring the buffer. This rapid mixing prevents the formation of localized, supersaturated areas that can trigger precipitation.[3]
Q: What is the likely pKa of 6-Chloro-2-methylquinoline-3-carboxylic acid?
Summary of Solubilization Strategies
Strategy
Mechanism of Action
Pros
Cons
pH Adjustment
Ionization of the carboxylic acid to a soluble salt.[2]
Highly effective, simple, inexpensive.
Limited by pH constraints of the bioassay; potential for compound instability.[5]
Simple to implement, effective for many compounds.
Potential for assay interference, cytotoxicity, and protein denaturation.[8][9]
Cyclodextrins
Encapsulation of the drug in a soluble host molecule.[12][15]
Generally low toxicity, high biocompatibility.
Can be expensive; may alter drug availability to its target if binding is too strong.
Surfactants
Sequestration of the drug within micelles.[17][18]
Highly effective solubilization.
Can denature proteins; may interfere with cell membranes or assay readouts.
References
Vertex AI Search. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.
International Journal of Pharmaceutical Sciences. (n.d.). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review.
Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
PMC - NIH. (n.d.). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
PubMed. (1989). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Retrieved January 2, 2026, from [Link]
(n.d.). The effects of surfactants on the dissolution profiles of poorly water-soluble acidic drugs.
PubMed. (n.d.). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved January 2, 2026, from [Link]
Quora. (2017). What effects does DMSO have on cell assays? Retrieved January 2, 2026, from [Link]
ResearchGate. (n.d.). Surfactants and techniques employed for enhancing dissolution of poorly water soluble drugs. Retrieved January 2, 2026, from [Link]
Solubility of Things. (n.d.). Quinoline-4-carboxylic acid. Retrieved January 2, 2026, from [Link]
PubMed. (1990). Toxicity of dimethyl sulfoxide as a solvent in bioassay system with HeLa cells evaluated colorimetrically with 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-tetrazolium bromide. Retrieved January 2, 2026, from [Link]
UNT Digital Library. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Retrieved January 2, 2026, from [Link]
PharmaTutor. (2013). ENHANCEMENT OF SOLUBILITY; AN OVERVIEW. Retrieved January 2, 2026, from [Link]
PubMed. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Retrieved January 2, 2026, from [Link]
ResearchGate. (2014). How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect? Retrieved January 2, 2026, from [Link]
Pearson. (n.d.). Organic Chemistry Study Guide: Carboxylic Acids & Derivatives. Retrieved January 2, 2026, from [Link]
PubChem. (n.d.). 6-Chloroquinoline-3-carboxylic acid. Retrieved January 2, 2026, from [Link]
OSTI.GOV. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes (Technical Report). Retrieved January 2, 2026, from [Link]
JOCPR. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Retrieved January 2, 2026, from [Link]
ACS Publications. (2016). Solvo-Surfactant Properties of Dialkyl Glycerol Ethers: Application as Eco-Friendly Extractants of Plant Material through a Novel Hydrotropic Cloud Point Extraction (HCPE) Process. Retrieved January 2, 2026, from [Link]
(n.d.). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
PubChem. (n.d.). 2-Chloro-6-methylquinoline-3-carboxaldehyde. Retrieved January 2, 2026, from [Link]
Britannica. (2025). Carboxylic acid - Properties, Structure, Reactions. Retrieved January 2, 2026, from [Link]
Reddit. (2012). How does pH affect water solubility of organic acids (or acids in general)? Retrieved January 2, 2026, from [Link]
ris.utwente.nl. (2018). Solvent developments for liquid-liquid extraction of carboxylic acids in perspective. Retrieved January 2, 2026, from [Link]
Request PDF. (n.d.). Formulation strategies to improve the bioavailability of poorly absorbed drugs. Retrieved January 2, 2026, from [Link]
PMC - PubMed Central. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Retrieved January 2, 2026, from [Link]
NIH. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Retrieved January 2, 2026, from [Link]
PubChem - NIH. (n.d.). Quinoline-3-carboxylic acid. Retrieved January 2, 2026, from [Link]
ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. Retrieved January 2, 2026, from [Link]
PMC - PubMed Central. (n.d.). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. Retrieved January 2, 2026, from [Link]
(2024). Co-solvency and anti-solvent method for the solubility enhancement. Retrieved January 2, 2026, from [Link]
PubChem - NIH. (n.d.). 6-Quinolinecarboxylic acid. Retrieved January 2, 2026, from [Link]
PubChem - NIH. (n.d.). 2-Methylquinoline-6-carboxylic acid. Retrieved January 2, 2026, from [Link]
YouTube. (2021). Matriculation Chemistry -- Topic 7.3 (Part 2): Solubility of Carboxylic Acids. Retrieved January 2, 2026, from [Link]
PMC - NIH. (n.d.). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. Retrieved January 2, 2026, from [Link]
Technical Support Center: A Researcher's Guide to the Stability of 6-Chloro-2-methylquinoline-3-carboxylic acid
Welcome to the technical support center for 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the technical support center for 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice on maintaining the stability and integrity of this compound throughout your experimental workflows. Here, we will address common challenges and provide troubleshooting strategies to ensure the reliability and reproducibility of your results.
Understanding the Molecule: Key Physicochemical Properties
Before delving into experimental troubleshooting, a foundational understanding of the physicochemical properties of 6-Chloro-2-methylquinoline-3-carboxylic acid is paramount.
The predicted pKa suggests that the carboxylic acid moiety is quite acidic, a crucial factor to consider when preparing solutions and designing experiments in different pH environments.[3]
Troubleshooting Guide: Common Stability Issues and Solutions
Researchers may encounter several stability-related issues when working with 6-Chloro-2-methylquinoline-3-carboxylic acid. This section provides a systematic approach to identifying and resolving these challenges.
Issue 1: Variability in Experimental Results or Loss of Potency
Symptoms:
Inconsistent IC₅₀ values in bioassays.
Decreased therapeutic effect in in-vivo studies.
Gradual loss of compound concentration in stock solutions over time.
Potential Cause:
Degradation of the parent compound under specific experimental conditions. Quinolines and their derivatives can be susceptible to degradation via several pathways, including hydrolysis, oxidation, and photodegradation.[4]
Troubleshooting Workflow:
Caption: Workflow for troubleshooting inconsistent experimental results.
Experimental Protocol: Forced Degradation Study
A forced degradation study is essential to identify the intrinsic stability of 6-Chloro-2-methylquinoline-3-carboxylic acid and to develop stability-indicating analytical methods.[5]
1. Preparation of Stock Solution:
Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
2. Stress Conditions:
Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.[5]
Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at 60°C for 24 hours.[5]
Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Store at room temperature, protected from light, for 24 hours.
Photodegradation: Expose 1 mL of the stock solution in a photostability chamber to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be wrapped in aluminum foil.[4]
Thermal Degradation: Store the solid compound at 80°C for 48 hours.[4]
3. Sample Analysis:
At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method.
Issue 2: Precipitation of the Compound in Aqueous Buffers
Symptoms:
Visible particulate matter in the solution.
Cloudiness or turbidity of the experimental medium.
Lower than expected compound concentration upon analysis.
Potential Cause:
The low predicted pKa of the carboxylic acid group suggests that the compound's solubility will be highly dependent on the pH of the solution. In acidic conditions (pH < pKa), the carboxylic acid will be protonated and less soluble in aqueous media.
Troubleshooting Steps:
pH Adjustment: Ensure the pH of your buffer system is at least 1-2 units above the pKa of the compound to maintain it in its more soluble deprotonated (carboxylate) form.
Co-solvents: If pH adjustment is not feasible due to experimental constraints, consider the use of a small percentage of an organic co-solvent such as DMSO or ethanol to improve solubility.
Solubility Assessment: Perform a simple solubility test by preparing saturated solutions in different buffers and quantifying the concentration of the dissolved compound.
Frequently Asked Questions (FAQs)
Q1: What are the likely degradation pathways for 6-Chloro-2-methylquinoline-3-carboxylic acid?
A1: Based on the structure, the following degradation pathways are plausible:
Hydrolysis: The carboxylic acid group itself is generally stable, but other functional groups that might be introduced in derivatives (e.g., esters, amides) would be susceptible to acid or base-catalyzed hydrolysis.[4]
Oxidation: The quinoline ring can be susceptible to oxidation, potentially forming N-oxides or hydroxylated derivatives.[4][6]
Photodegradation: Quinoline derivatives are often photosensitive and can undergo complex degradation pathways upon exposure to light, including the formation of photoisomers and hydroxylated products.[4][7]
Decarboxylation: While generally requiring harsh conditions, decarboxylation of the carboxylic acid group could occur under certain circumstances, such as high heat or in the presence of specific catalysts.[8]
Q2: How should I store stock solutions of 6-Chloro-2-methylquinoline-3-carboxylic acid?
A2: For optimal stability, stock solutions should be:
Stored at low temperatures (-20°C or -80°C).
Protected from light by using amber vials or by wrapping the container in aluminum foil.
Aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.
Q3: What analytical method is best for assessing the stability of this compound?
A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the most common and reliable technique.[9][10] A typical starting point would be a reverse-phase C18 column with a mobile phase consisting of a mixture of acetonitrile and an acidic aqueous buffer (e.g., phosphate buffer at pH 3). The method should be validated to ensure that it can separate the parent compound from any potential degradation products.
Q4: Can I anticipate the degradation products of this compound?
A4: While a definitive answer requires experimental analysis, we can hypothesize potential degradation products based on the chemistry of the molecule. For instance, under oxidative stress, hydroxylation of the quinoline ring is a common degradation pathway for related compounds.[11][12] Photodegradation could lead to a variety of products, including dehalogenated species or ring-opened products.[7]
Visualizing a Potential Degradation Pathway: Oxidative Degradation
2-Chloro-6-methylquinoline-3-carboxaldehyde | C11H8ClNO | CID 689081 - PubChem. (n.d.). Retrieved January 2, 2026, from [Link]
6-Chloroquinoline-3-carboxylic acid | C10H6ClNO2 | CID 14241492 - PubChem. (n.d.). Retrieved January 2, 2026, from [Link]
Synthesis and Structure-Activity Relationships of Antimalarial 4-oxo-3-carboxyl quinolones - PMC. (n.d.). Retrieved January 2, 2026, from [Link]
Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate - PMC. (n.d.). Retrieved January 2, 2026, from [Link]
Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. (n.d.). Retrieved January 2, 2026, from [Link]
6-Quinolinecarboxylic acid | C10H7NO2 | CID 82571 - PubChem. (n.d.). Retrieved January 2, 2026, from [Link]
Quinoline-3-carboxylic acid | C10H7NO2 | CID 80971 - PubChem. (n.d.). Retrieved January 2, 2026, from [Link]
Impact of Active Chlorines and •OH Radicals on Degradation of Quinoline Using the Bipolar Electro-Fenton Process - MDPI. (n.d.). Retrieved January 2, 2026, from [Link]
6-Chloroquinoline-3-carboxylic Acid CAS 118791-14-3 - BIOSYNCE. (n.d.). Retrieved January 2, 2026, from [Link]
Microbial degradation of quinoline (as proposed by Boyd et al. 1993;... - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Photocatalytic Degradation of Quinoline Yellow over Ag 3 PO 4 - MDPI. (n.d.). Retrieved January 2, 2026, from [Link]
(PDF) Photocatalytic Degradation of Quinoline Yellow over Ag3PO4 - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2 - PubMed. (n.d.). Retrieved January 2, 2026, from [Link]
(PDF) 2-Chloroquinoline-3-carboxylic acid - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Quinoline Hydroxyalkylations from Iron-Catalyzed, Visible-Light-Driven Decarboxylations - MDPI. (n.d.). Retrieved January 2, 2026, from [Link]
(PDF) 2-Chloro-6-methylquinoline-3-carbaldehyde - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
(PDF) Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
(PDF) Microbial degradation of quinoline and methylquinolines - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Microbial metabolism of quinoline and related compounds. XVII. Degradation of 3-methylquinoline by Comamonas testosteroni 63 - PubMed. (n.d.). Retrieved January 2, 2026, from [Link]
Drug Excipient Compatibility Testing Protocols and Charaterization: A Review - SciSpace. (n.d.). Retrieved January 2, 2026, from [Link]
2-methyl quinoline, 91-63-4 - The Good Scents Company. (n.d.). Retrieved January 2, 2026, from [Link]
Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - MDPI. (n.d.). Retrieved January 2, 2026, from [Link]
Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents - PubMed. (n.d.). Retrieved January 2, 2026, from [Link]
Synthesis of Quinolines from 2-aminoaryl ketones: Probing the Lewis Acid Sites of Metal Organic Framework Catalyst SUPPLEMENTARY. (n.d.). Retrieved January 2, 2026, from [Link]
Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid - NIH. (n.d.). Retrieved January 2, 2026, from [Link]
Stability-Indicating HPLC Method for Simultaneous Determination of Chloramphenicol, Dexamethasone Sodium Phosphate and Tetrahydrozoline Hydrochloride in Ophthalmic Solution - NIH. (n.d.). Retrieved January 2, 2026, from [Link]
pKa values for carboxylic acids 17 a–c (22 °C) and 26 (25 °C). - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. (n.d.). Retrieved January 2, 2026, from [Link]
pKa Data Compiled by R. Williams pKa Values INDEX Inorganic 2 Phenazine 24 Phosphates 3 Pyridine 25 Carboxylic acids 4, 8 Pyrazi - Organic Chemistry Data. (n.d.). Retrieved January 2, 2026, from [Link]
2-Chloroquinoline-3-carboxylic acid - ResearchGate. (n.d.). Retrieved January 2, 2026, from [Link]
Technical Support Center: Strategies for the Scale-Up Production of 6-Chloro-2-methylquinoline-3-carboxylic acid
Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid. It provid...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid. It provides in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions (FAQs) to address challenges encountered during laboratory synthesis and, critically, during scale-up production.
Core Synthesis Strategy: The Gould-Jacobs Reaction
The most reliable and commonly employed route for synthesizing the quinoline core of the target molecule is the Gould-Jacobs reaction.[1][2] This classic method involves a sequence of well-understood transformations, making it amenable to scale-up if critical parameters are controlled. The overall process begins with the condensation of a substituted aniline with a malonic ester derivative, followed by a high-temperature thermal cyclization and subsequent saponification.[1][3][4]
Overall Synthetic Workflow
The production of 6-Chloro-2-methylquinoline-3-carboxylic acid can be visualized as a multi-stage process, each with its own set of critical parameters that must be optimized for successful scale-up.
Caption: A decision tree for troubleshooting low yield issues.
Frequently Asked Questions (FAQs)
Q1: Can microwave irradiation be used to accelerate the Gould-Jacobs reaction for this synthesis?
A1: Yes, microwave-assisted synthesis is a modern adaptation that can significantly shorten reaction times for both the condensation and cyclization steps, often leading to improved yields by minimizing thermal degradation. [4][5]However, scaling up microwave chemistry presents significant engineering challenges. While feasible for small-scale and discovery chemistry, transitioning to large-scale microwave reactors requires specialized equipment and process safety reviews that may not be readily available. For multi-kilogram production, conventional heating in a suitable reactor is often the more practical and established method.
Q2: What are the primary safety concerns when scaling up this process?
A2: The primary safety concerns are:
Thermal Runaway: The thermal cyclization step is performed at very high temperatures. A failure in the cooling system or improper process control could lead to a runaway reaction, especially if side reactions are exothermic.
[6][7]* High-Temperature Operations: Working with high-boiling solvents like Dowtherm A (>250°C) requires robust engineering controls, proper personal protective equipment (PPE), and well-defined operating procedures to prevent severe burns.
Pressure Build-up: Although typically run at atmospheric pressure, any blockages in the condenser or off-gas lines could lead to a dangerous build-up of pressure in the heated reactor.
Reagent Handling: Standard precautions for handling chlorinated aromatic compounds and strong acids/bases (HCl, NaOH) must be followed.
Q3: What analytical methods are recommended for in-process control and final product release?
A3: A combination of techniques is essential for robust quality control.
In-Process Control (IPC): Thin-Layer Chromatography (TLC) is excellent for rapid, qualitative monitoring of reaction progress on the manufacturing floor. High-Performance Liquid Chromatography (HPLC) provides quantitative data on the consumption of starting materials and formation of intermediates and products.
[8]* Final Product Release: For final quality control, the following are recommended:
HPLC: To determine purity and quantify any impurities. A typical method would use a C18 reverse-phase column.
[8] * NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identity of the final compound.
Mass Spectrometry (MS): To confirm the molecular weight.
[8] * Melting Point: As a simple indicator of purity.
Q4: My final product has a persistent yellow or brown discoloration after recrystallization. What is the likely cause?
A4: This is often due to trace amounts of highly colored, non-volatile impurities formed during the high-temperature cyclization step. If standard recrystallization from a single solvent is insufficient, consider the following:
Activated Carbon Treatment: Dissolve the crude product in a suitable solvent, add a small amount of activated carbon (charcoal), heat briefly, and then filter the hot solution through a pad of celite to remove the carbon and adsorbed impurities before recrystallization.
[7]* Mixed Solvent Recrystallization: Experiment with different solvent systems. Sometimes a mixture of a good solvent (in which the product is soluble) and an anti-solvent (in which it is insoluble) can provide better purification.
pH Wash: Before the final recrystallization, dissolving the product in a dilute basic solution, washing with a non-polar organic solvent (like toluene) to extract non-acidic colored impurities, and then re-precipitating the product with acid can be very effective.
Experimental Protocols
Protocol 1: Lab-Scale Synthesis (Illustrative)
This protocol provides a representative procedure for a laboratory-scale synthesis. Note: All operations should be performed in a well-ventilated fume hood with appropriate PPE.
Step 1: Condensation
To a 250 mL round-bottom flask equipped with a Dean-Stark trap and condenser, add 4-chloroaniline (12.75 g, 0.1 mol), diethyl 2-acetylmalonate (22.2 g, 0.11 mol), and toluene (100 mL).
Add a catalytic amount of p-toluenesulfonic acid (~100 mg).
Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap.
Continue refluxing until no more water is collected (approx. 3-4 hours). Monitor the reaction by TLC until the 4-chloroaniline spot disappears.
Cool the mixture slightly and remove the toluene under reduced pressure using a rotary evaporator to yield the crude enamine intermediate as an oil or semi-solid.
Step 2: Thermal Cyclization
In a separate 500 mL three-neck flask equipped with a mechanical stirrer, thermometer, and reflux condenser (under a nitrogen atmosphere), heat Dowtherm A (150 mL) to 250°C.
Slowly add the crude enamine intermediate from Step 1 to the hot Dowtherm A with vigorous stirring over 30 minutes.
Maintain the temperature at 250°C for 1 hour after the addition is complete.
Cool the reaction mixture to below 100°C. The cyclized product may precipitate upon cooling.
Step 3: Saponification and Isolation
Carefully add a 10% aqueous solution of sodium hydroxide (200 mL) to the cooled reaction mixture.
Heat the biphasic mixture to reflux with vigorous stirring for 2 hours to hydrolyze the ester. Monitor by TLC until the ester starting material is gone.
Cool the mixture to room temperature and transfer to a separatory funnel. Separate the aqueous layer (the Dowtherm A layer can be set aside for recovery/disposal).
Wash the aqueous layer with toluene (2 x 50 mL) to remove any non-acidic impurities.
Cool the aqueous layer in an ice bath and slowly add concentrated hydrochloric acid with stirring until the pH is ~2-3. A precipitate will form.
Stir the slurry in the ice bath for 30 minutes, then collect the solid product by vacuum filtration.
Wash the filter cake with cold water (3 x 50 mL) and dry in a vacuum oven at 60-70°C.
Step 4: Purification
Recrystallize the crude solid from a suitable solvent, such as ethanol or acetic acid, to yield pure 6-Chloro-2-methylquinoline-3-carboxylic acid.
Table 1: Scale-Up Parameter Comparison
Parameter
Lab-Scale (10 g)
Pilot-Scale (10 kg)
Key Consideration for Scale-Up
Heating Method
Heating Mantle
Jacketed Reactor (Steam/Hot Oil)
Ensure uniform heat distribution; avoid localized hot spots. [6]
Stirring
Magnetic Stir Bar
Mechanical Agitator (Impeller/Baffle)
Efficient mixing is critical for heat/mass transfer.
Reagent Addition
Manual (Pipette/Funnel)
Metering Pump / Dosing System
Controlled addition is crucial for managing exotherms and selectivity.
Water Removal
Glass Dean-Stark Trap
Integrated Distillation System
Must be sized appropriately for the larger volume of solvent.
Work-up
Separatory Funnel
Jacketed Reactor / Settling Tank
Phase separation can be slower at scale; emulsions are a greater risk.
Filtration
Büchner Funnel
Nutsche Filter / Centrifuge
Requires specialized equipment for handling large solid volumes.
References
Wikipedia. (n.d.). Gould–Jacobs reaction. Retrieved from Wikipedia. [Link]
IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from IIP Series. [Link]
MDPI. (n.d.). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Retrieved from MDPI. [Link]
PubMed Central. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from PubMed Central. [Link]
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from Pharmaguideline. [Link]
SlideShare. (n.d.). Synthesis of Quinoline and derivatives. Retrieved from SlideShare. [Link]
Taylor & Francis. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Retrieved from Taylor & Francis Online. [Link]
Technical Support Center: Minimizing Impurity Formation in Quinoline Synthesis
Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity formation...
Author: BenchChem Technical Support Team. Date: January 2026
Welcome to the Technical Support Center for Quinoline Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity formation during the synthesis of quinoline derivatives. Quinolines are a cornerstone scaffold in medicinal chemistry, but their synthesis is often plagued by side reactions that can complicate purification and reduce yields.[1][2] This document provides in-depth, practical solutions in a question-and-answer format, grounded in mechanistic principles to empower you to optimize your experimental outcomes.
General FAQs: Foundational Principles for Purity
This section addresses overarching issues applicable to various quinoline synthesis methods.
Q1: What are the primary sources of impurities in classical quinoline syntheses?
A1: Impurity generation typically stems from four main sources:
Starting Material Contaminants: Impurities present in the initial anilines, carbonyl compounds, or reagents can carry through the reaction or catalyze side reactions.
Side Reactions: The harsh conditions (strong acids, high temperatures) common to many named reactions like the Skraup or Doebner-von Miller synthesis can promote polymerization, tar formation, and other undesired intermolecular reactions.[3][4]
Incomplete Reactions: Residual starting materials are common impurities that can complicate downstream purification. Monitoring reaction completion is crucial.[5]
Formation of Regioisomers: When using unsymmetrical starting materials, particularly in the Friedländer and Combes syntheses, mixtures of isomeric products can form, which are often difficult to separate.[6][7]
Q2: How can I effectively monitor the progress of my reaction to avoid incomplete conversion?
A2: Thin-layer chromatography (TLC) is the most common and effective method for real-time reaction monitoring.[5] By spotting the reaction mixture alongside your starting materials on a TLC plate, you can visually track the consumption of reactants and the formation of the desired quinoline product.[5] This allows you to determine the optimal reaction time and avoid prematurely stopping the reaction or running it for too long, which can lead to degradation.
Q3: What are the recommended first-line purification strategies for a crude quinoline product?
A3: The choice of purification technique depends on the nature of the impurities. Common methods include:
Steam Distillation: Particularly effective for removing volatile, non-basic impurities and unreacted starting materials like nitrobenzene in the Skraup synthesis.[5][8]
Column Chromatography: A versatile method for separating complex mixtures, including regioisomers, on silica gel.[5]
Recrystallization: An excellent final step for obtaining a highly pure, crystalline product.[5]
Acid-Base Extraction: Since quinolines are basic, an acid wash can be used to extract the product into an aqueous layer, leaving non-basic impurities behind in the organic layer. The quinoline can then be recovered by basifying the aqueous layer and extracting it back into an organic solvent.
Picrate Salt Formation: For stubborn impurities, forming the quinoline picrate salt can facilitate purification. The salt is crystallized and then the free base is regenerated.[9][10]
Caption: A general workflow for troubleshooting synthesis issues.
Troubleshooting Guide: Skraup Synthesis
The Skraup synthesis produces quinoline from aniline, glycerol, sulfuric acid, and an oxidizing agent.[11][12] It is known for being highly exothermic and potentially violent.[4][12]
Q: My Skraup reaction is uncontrollably exothermic, resulting in a black, tarry mess and a very low yield. What is happening and how can I prevent it?
A: This is the most common issue with the Skraup synthesis. The violent exotherm is caused by the rapid, acid-catalyzed dehydration of glycerol to acrolein, which then polymerizes.[4][13]
Causality & Solution:
The key is to control the rate of this initial step.
Moderate the Reaction: Add a moderator like ferrous sulfate (FeSO₄) or boric acid to the reaction mixture before adding the sulfuric acid. These compounds help to make the reaction less violent.[4][8]
Controlled Reagent Addition: Add the concentrated sulfuric acid slowly and in portions, with efficient stirring and external cooling (e.g., an ice bath) to dissipate the heat generated.
Temperature Management: Maintain careful control over the reaction temperature throughout the process. Avoid allowing the temperature to spike uncontrollably.
Q: After workup, my product is contaminated with unreacted aniline and nitrobenzene. How can these be removed?
A: These starting materials are common impurities due to incomplete reaction or inefficient oxidation.
Steam Distillation: The crude product can be subjected to steam distillation. Quinoline is steam-volatile, but many tarry byproducts are not. This is an effective first-pass purification step.[8]
Nitrous Acid Treatment: To remove residual aniline, the acidic solution of the crude product can be treated with sodium nitrite.[8][9] This converts the aniline into a diazonium salt, which can then be removed.[9]
Parameter
Standard Condition
Optimized Condition for Purity
Rationale
Moderator
None
Ferrous sulfate or Boric acid
Controls the violent exothermic reaction, reducing tar formation.[4][8]
Acid Addition
Rapid, bulk addition
Slow, portion-wise with cooling
Prevents temperature spikes that lead to acrolein polymerization.
Oxidizing Agent
Nitrobenzene
Arsenic acid (less violent)
While nitrobenzene works, arsenic acid can result in a smoother reaction.[12]
Troubleshooting Guide: Doebner-von Miller Reaction
This reaction synthesizes quinolines from anilines and α,β-unsaturated carbonyl compounds, which can be formed in situ.[14] Like the Skraup synthesis, it is prone to tarring.
Q: My Doebner-von Miller reaction mixture is turning into a thick, dark tar, making product isolation nearly impossible. What causes this?
A: Tar formation is a frequent problem, primarily caused by the acid-catalyzed polymerization of the α,β-unsaturated carbonyl compound (e.g., crotonaldehyde formed in situ from acetaldehyde).[3]
Causality & Solution:
The strategy is to ensure the desired cyclization reaction outcompetes the polymerization side reaction.
Slow Reagent Addition: Add the α,β-unsaturated carbonyl compound (or its precursor, like acetaldehyde) slowly to the heated acidic solution of the aniline.[3] This keeps the instantaneous concentration of the polymerizable species low.
Temperature Optimization: While heat is required for cyclization, excessive temperatures will accelerate polymerization. Experiment with different temperatures to find an optimal balance.
Catalyst Choice: While strong Brønsted acids are common, consider using a milder Lewis acid catalyst which may reduce the rate of polymerization.[3]
Caption: Competing reaction pathways in the Doebner-von Miller synthesis.
Troubleshooting Guide: Friedländer Synthesis
The Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[15][16] Its primary challenge is often regioselectivity.
Q: I am using an unsymmetrical ketone in my Friedländer synthesis and obtaining a mixture of two different quinoline isomers. How can I control the regioselectivity?
A: This is a classic problem that arises because condensation can occur on either side of the ketone's carbonyl group, leading to a mixture of regioisomers.[6][17]
Causality & Solution:
Controlling which α-methylene group reacts is key. This can be achieved by influencing the formation of the initial enolate/enamine intermediate.
Catalyst Control: The choice of catalyst can strongly influence the outcome. Amine catalysts, such as pyrrolidine, have been shown to effectively direct the reaction to favor one regioisomer.[6] Ionic liquids have also been used to promote regiospecific synthesis.[6]
Substrate Modification: You can temporarily introduce a directing group onto one of the α-carbons of the ketone. For example, a phosphoryl group can direct the condensation, after which it can be removed.[5][15]
Reaction Conditions: Milder reaction conditions can sometimes improve selectivity. Greener approaches using catalyst-free conditions in water have been reported and may offer different selectivity profiles.[5]
Caption: Regioselectivity issue in the Friedländer synthesis.
Troubleshooting Guide: Combes Synthesis
The Combes synthesis is the acid-catalyzed condensation of an aniline with a β-diketone.[7][13] The critical step is the electrophilic aromatic substitution (cyclization).
Q: My Combes synthesis is not working. The final cyclization step to form the quinoline ring is failing, and I'm isolating the enamine intermediate.
A: The cyclization (annulation) is the rate-determining step and can be challenging.[7][18] It is an electrophilic aromatic substitution, and its success is highly dependent on the electronic properties of the aniline.
Causality & Solution:
Electronic Effects: Strong electron-withdrawing groups (e.g., -NO₂) on the aniline ring deactivate it towards electrophilic substitution and can completely shut down the cyclization.[13][19] If possible, choose an aniline substrate without strongly deactivating groups.
Acid Catalyst Strength: This step requires a strong acid catalyst to protonate the intermediate and drive the reaction. Ensure you are using a sufficiently strong acid, such as concentrated sulfuric acid or polyphosphoric acid (PPA), and that the reaction is anhydrous, as water can deactivate the catalyst.[19][20]
Temperature: The cyclization often requires heat. Ensure the reaction is heated to a sufficient temperature to overcome the activation energy barrier for this step.
Protocols for Enhanced Purity
Protocol 1: Purification of Quinoline via Picrate Salt Formation
This protocol is highly effective for removing impurities that do not form stable picrate salts.[9][10]
Materials:
Crude quinoline product
Picric acid
95% Ethanol
Dimethyl sulfoxide (DMSO), anhydrous
Basic alumina
n-Pentane
Procedure:
Salt Formation: Dissolve the crude quinoline product in a minimal amount of 95% ethanol. In a separate flask, dissolve picric acid in the minimum volume of 95% ethanol.
Precipitation: Slowly add the picric acid solution to the quinoline solution. Yellow crystals of quinoline picrate will precipitate.[9] Cool the mixture in an ice bath to maximize precipitation.
Isolation & Crystallization: Collect the yellow crystals by filtration, wash with cold ethanol, and air-dry. For higher purity, recrystallize the quinoline picrate from a suitable solvent like acetonitrile.[9]
Regeneration of Free Base: Dissolve the purified picrate crystals in anhydrous DMSO.
Adsorption of Picric Acid: Pass the DMSO solution through a column packed with basic alumina. The picric acid will be adsorbed onto the alumina, while the free quinoline base elutes.[9]
Final Extraction: Extract the eluent containing the free base with n-pentane.
Solvent Removal: Remove the n-pentane and residual DMSO under vacuum to yield the highly purified quinoline.[9]
References
Title: Purification of Quinoline
Source: Chempedia - LookChem
URL: [Link]
Title: Regioselectivity of Friedländer Quinoline Syntheses
Source: ResearchGate
URL: [Link]
Title: Doebner reaction
Source: Wikipedia
URL: [Link]
Title: Synthesis, Reactions and Medicinal Uses of Quinoline
Source: Pharmaguideline
URL: [Link]
Title: Proficient Procedure for Preparation of Quinoline Derivatives Catalyzed by NbCl 5 in Glycerol as Green Solvent
Source: ResearchGate
URL: [Link]
Title: Doebner-von Miller reaction
Source: Semantic Scholar
URL: [Link]
Title: Friedländer synthesis
Source: Wikipedia
URL: [Link]
Title: Promising metal-free green heterogeneous catalyst for quinoline synthesis using Brønsted acid functionalized g-C3N4
Source: NIH
URL: [Link]
Title: The Catalysts-Based Synthetic Approaches to Quinolines: A Review
Source: ResearchGate
URL: [Link]
Title: Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review
Source: PubMed Central
URL: [Link]
Title: Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies
Source: MDPI
URL: [Link]
Title: The Skraup Synthesis of Quinolines
Source: ResearchGate
URL: [Link]
Title: (PDF) Synthesis, Biological Evaluation of Novel Quinoline and its derivatives of Schiff's Base Compounds from Catalytic Free Green Solvent
Source: ResearchGate
URL: [Link]
Title: Skraup reaction
Source: Wikipedia
URL: [Link]
Title: Green Synthesis of Quinoline and Its Derivatives
Source: International Journal of Pharmaceutical Sciences
URL: [Link]
Title: Quinoline as a Versatile Solvent and Reagent in Organic Synthesis
Source: Chemcas
URL: [Link]
Title: Quinoline formation via a modified Combes reaction: Examination of kinetics, substituent effects, and mechanistic pathways
Source: ResearchGate
URL: [Link]
Refining the work-up procedure for isolating 6-Chloro-2-methylquinoline-3-carboxylic acid
Prepared by: Gemini, Senior Application Scientist This guide is designed for researchers, medicinal chemists, and process development scientists encountering challenges during the synthesis and isolation of 6-Chloro-2-me...
Author: BenchChem Technical Support Team. Date: January 2026
Prepared by: Gemini, Senior Application Scientist
This guide is designed for researchers, medicinal chemists, and process development scientists encountering challenges during the synthesis and isolation of 6-Chloro-2-methylquinoline-3-carboxylic acid. Rather than a rigid protocol, this document provides a dynamic troubleshooting framework built on core chemical principles to empower you to refine your specific work-up procedure.
Core Principles: The Chemistry Behind the Work-up
Understanding the physicochemical properties of your target molecule is the foundation of an effective isolation strategy. 6-Chloro-2-methylquinoline-3-carboxylic acid is an amphoteric compound, meaning it possesses both acidic and basic functional groups.
The Carboxylic Acid Group (-COOH): This group is acidic and will be deprotonated (forming a carboxylate salt, -COO⁻) in basic aqueous solutions (pH > ~5), rendering the molecule water-soluble.
The Quinoline Nitrogen: This nitrogen atom is basic (pKa of the conjugate acid is ~4.85) and will be protonated in acidic aqueous solutions (pH < ~4), forming a water-soluble quinolinium salt.[1]
This dual nature means the compound's solubility is highly pH-dependent. It is least soluble in water at its isoelectric point , the pH at which the net charge is zero. This is the critical principle we exploit for selective precipitation.
This section addresses common issues encountered after the initial reaction quench. The typical synthesis route, such as a modified Gould-Jacobs reaction, involves a high-temperature cyclization which can generate various impurities.[2][3]
Q1: My final product yield is extremely low. Where could it have been lost?
Low yield is one of the most common yet multifaceted problems. The loss can occur at several stages of the work-up.
Possible Cause 1: Incomplete Precipitation.
Your product's solubility is minimal at its isoelectric point. If the pH of the aqueous solution is too high or too low during the precipitation step, a significant amount of the product will remain dissolved.
Troubleshooting Steps:
After filtering your precipitated product, take a small sample of the filtrate.
Carefully adjust the pH. If you initially precipitated from an acidic solution, slowly add a dilute base. If you precipitated from a neutral solution, try acidifying slightly.
If more precipitate forms, your initial pH adjustment was suboptimal. Combine the filtrates and readjust the pH to maximize recovery.
For future runs, perform a small-scale pH study (e.g., in test tubes) to identify the optimal precipitation pH for your specific impurity profile.
Possible Cause 2: Product is lost in the organic wash.
A common first step in the work-up is to make the reaction mixture strongly basic (e.g., with NaOH) to deprotonate the carboxylic acid, forming the water-soluble sodium salt. This aqueous layer is then washed with an organic solvent (like dichloromethane or ethyl acetate) to remove non-acidic, organic-soluble impurities (e.g., unreacted aniline derivatives, tar).[4] If the pH is not sufficiently high (>10), some of your product may remain protonated and get extracted into the organic layer.
Troubleshooting Steps:
Do not discard the organic washes from this step.
Combine them and extract with a small amount of fresh, basic aqueous solution (e.g., 5% NaOH).
Combine this aqueous extract with your main aqueous layer before proceeding to acidification.
Confirm the pH of the aqueous layer is robustly basic (>10) before the initial organic wash.
Possible Cause 3: Premature Precipitation during Impurity Removal.
If you use activated charcoal to decolorize the solution, the product can sometimes co-adsorb onto the charcoal, especially if the solution is not fully solubilized.
Solution: Ensure the product is fully dissolved as its salt form (either in strongly acidic or strongly basic solution) before adding charcoal. After the charcoal treatment, wash the filter cake with a small amount of the same solvent (acidic or basic water) to recover any adsorbed product.
Q2: The isolated product is a sticky, off-white, or brownish solid instead of a fine powder. How can I purify it?
This indicates the presence of impurities, which are common in quinoline syntheses due to high reaction temperatures that can lead to tar and polymer formation.[4][5] The key to purification is recrystallization.
Core Concept: Recrystallization works by dissolving the impure compound in a hot solvent in which it is highly soluble, and then allowing it to cool slowly. The desired compound should be less soluble in the cold solvent and will crystallize out, leaving the impurities behind in the solution.[6]
Step-by-Step Recrystallization Protocol:
Solvent Selection: The ideal solvent is one where your product is very soluble when hot and poorly soluble when cold. For quinoline carboxylic acids, common solvents include ethanol, methanol, acetic acid, or mixtures like DMF/methanol or ethanol/water.[7][8]
Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimum amount of the chosen solvent and heat the mixture (with stirring) until the solid completely dissolves. Add solvent dropwise until a clear solution is achieved at the boiling point.
Decolorization (if needed): If the hot solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.
Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities. This step is crucial and must be done quickly to prevent premature crystallization in the funnel.
Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.
Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of ice-cold solvent, and dry them thoroughly.
Recrystallization Troubleshooting Table
Problem
Likely Cause
Recommended Solution
Product oils out
The boiling point of the solvent is higher than the melting point of the product, or impurities are depressing the melting point.
Use a lower-boiling point solvent. Alternatively, add a co-solvent in which the product is less soluble (an "anti-solvent") to the hot solution until it becomes slightly cloudy, then reheat to clarify and cool slowly.
No crystals form
The solution is not saturated; the product is too soluble even in the cold solvent.
Reduce the volume of the solvent by boiling some of it off. Try scratching the inside of the flask with a glass rod to create nucleation sites. Add a tiny "seed crystal" from a previous batch.
Poor recovery
Too much solvent was used; the product has significant solubility in the cold solvent.
Concentrate the filtrate and cool it again to recover a second crop of crystals (which may be less pure). For future attempts, use the minimum amount of hot solvent required for dissolution.
Q3: My NMR/HPLC analysis shows unreacted starting materials. How should I adapt my work-up?
The presence of specific starting materials requires targeted extraction steps.
Scenario 1: Unreacted 4-chloroaniline (basic).
Solution: Before basifying the reaction mixture to dissolve your product, perform an initial acidic wash. Quench the reaction in water, then acidify with HCl to pH 1-2. This will protonate both the aniline (pKa ~4) and your quinoline nitrogen. An organic extraction at this stage will remove neutral impurities. Then, carefully raise the pH to ~7. The aniline will become a free base and can be extracted with an organic solvent, while your carboxylic acid product remains as a zwitterion or salt, staying in the aqueous layer. Finally, proceed with the standard basic work-up.
Scenario 2: Unreacted diethyl ethoxymethylenemalonate or its hydrolysis product, malonic acid (acidic).
Solution: These impurities are also acidic and will be extracted along with your product in a basic solution. However, malonic acid is generally more water-soluble than the larger quinoline product. A carefully controlled precipitation may leave it in the mother liquor. If it co-precipitates, a recrystallization from a solvent like ethanol should effectively remove it.
Visualizing the Workflow
A logical workflow is essential for a successful and reproducible work-up.
General Work-Up & Isolation Workflow
Caption: A standard workflow for the isolation and purification of the target acid.
Troubleshooting Decision Tree
Caption: A decision tree for common work-up and purification issues.
Purity Assessment
After isolation and purification, it is imperative to confirm the purity and identity of your compound.
High-Performance Liquid Chromatography (HPLC): The primary technique for assessing purity. A reversed-phase method (e.g., C18 column) with a gradient of water and acetonitrile (both with 0.1% TFA or formic acid) is a good starting point. Purity is determined by the area percentage of the main peak.[9][10][11]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation. The crude NMR can also give an indication of major impurities.
Mass Spectrometry (MS): Confirms the molecular weight of the synthesized compound.
By methodically addressing each stage of the work-up and applying these fundamental chemical principles, you can develop a robust and efficient procedure for isolating high-purity 6-Chloro-2-methylquinoline-3-carboxylic acid.
References
BenchChem. (2025).
BenchChem. (2025).
BenchChem. (2025). A Comparative Guide to Purity Assessment Methods for Synthesized 6-Bromoquinoline. BenchChem Technical Support.
University of Rochester. How To: Troubleshoot a Reaction. Department of Chemistry.
BenchChem. (2025). A Comparative Guide to the Purity Analysis of Synthesized 2-Methyl-8-quinolinecarboxaldehyde by High-Performance Liquid Chromatography (HPLC). BenchChem Technical Support.
Ghaedi, A., et al. (2014). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A.
Kovendi, A., & Kircz, M. (1990). Process for the preparation of a quinoline carboxylic acid. EP0351889A1.
Pardasani, P. (2023). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. International Journal for Multidisciplinary Research (IJFMR).
Wikipedia contributors. (2023). Gould–Jacobs reaction. Wikipedia. [Link]
Wikipedia contributors. (2023). Quinoline. Wikipedia. [Link]
Flychem. (2024). Common Quinoline Synthesis Reactions. Flychem Co., Ltd.
Xu, L., et al. (2019). Determination of Quinoline in Textiles by High-Performance Liquid Chromatography. Journal of Physics: Conference Series.
University of Rochester.
Williams, R. (2022). pKa Data Compiled by R. Williams.
Enhancing the yield and purity of 6-Chloro-2-methylquinoline-3-carboxylic acid
Technical Support Center: 6-Chloro-2-methylquinoline-3-carboxylic acid Welcome to the technical support center for 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and dru...
Author: BenchChem Technical Support Team. Date: January 2026
Technical Support Center: 6-Chloro-2-methylquinoline-3-carboxylic acid
Welcome to the technical support center for 6-Chloro-2-methylquinoline-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for enhancing the yield and purity of this important synthetic intermediate. We will delve into the common challenges encountered during its synthesis and purification, offering scientifically-grounded solutions and detailed protocols.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 6-Chloro-2-methylquinoline-3-carboxylic acid?
The most prevalent and well-established method is the Gould-Jacobs reaction. This involves the condensation of 4-chloroaniline with diethyl 2-acetylmalonate (or a similar acetylmalonic ester) to form an intermediate, which is then cyclized at high temperatures to yield the quinoline ring system. Subsequent hydrolysis of the ester group affords the desired carboxylic acid.
Q2: My overall yield is consistently low. What are the most critical factors to investigate?
Low yields can often be attributed to several factors:
Incomplete Cyclization: The high-temperature cyclization step is crucial. Insufficient temperature or reaction time can lead to a significant amount of unreacted intermediate.
Side Reactions: The formation of regioisomers or other byproducts can consume starting materials and complicate purification.
Sub-optimal Hydrolysis: Incomplete hydrolysis of the ethyl ester intermediate will result in a mixture of the ester and the desired carboxylic acid, reducing the final yield of the acid.
Purification Losses: The product may be lost during work-up or recrystallization if the conditions (e.g., solvent, pH) are not optimized.
Q3: I am observing a persistent impurity in my final product's NMR spectrum. What could it be?
A common impurity is the starting ethyl ester of 6-chloro-2-methylquinoline-3-carboxylic acid due to incomplete hydrolysis. Another possibility is the presence of regioisomers formed during the cyclization step, particularly if the reaction temperature was not adequately controlled.
Troubleshooting Guide: Synthesis & Purification
This section provides a detailed, issue-oriented approach to resolving common experimental challenges.
Stage 1: The Gould-Jacobs Reaction & Cyclization
Problem: The initial condensation reaction between 4-chloroaniline and diethyl 2-acetylmalonate is sluggish or incomplete.
Potential Cause: Presence of moisture in the reactants or solvent can hinder the reaction. The acidity of the reaction medium may also be insufficient to catalyze the condensation effectively.
Solution:
Ensure all glassware is oven-dried before use.
Use anhydrous solvents.
Consider adding a catalytic amount of a mild acid, such as acetic acid, to promote the formation of the enamine intermediate.
Problem: Significant charring or dark polymer formation is observed during the high-temperature cyclization step.
Potential Cause: The reaction temperature is too high, or the heating is uneven, leading to thermal decomposition of the intermediate or product.
Solution:
Use a high-boiling, inert solvent such as Dowtherm A or diphenyl ether for more uniform heat distribution.
Employ a sand bath or a heating mantle with vigorous stirring to ensure even heating.
Carefully control the temperature to the recommended range for the specific substrate, typically 240-260 °C.
Stage 2: Saponification (Ester Hydrolysis)
Problem: Hydrolysis of the ethyl ester to the carboxylic acid is incomplete, leading to a mixture of products.
Potential Cause: Insufficient amount of base (e.g., NaOH, KOH), inadequate reaction time, or low reaction temperature. The ester may also have limited solubility in the aqueous reaction medium.
Solution:
Use a stoichiometric excess of the base (typically 2-3 equivalents).
Increase the reaction temperature to reflux to improve reaction kinetics.
Add a co-solvent such as ethanol or methanol to improve the solubility of the ester in the reaction mixture. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ester spot has completely disappeared.
Stage 3: Work-up and Isolation
Problem: The product precipitates as a fine, difficult-to-filter solid upon acidification.
Potential Cause: "Crashing out" the product by rapid and excessive acidification can lead to the formation of very small crystals or an amorphous solid that clogs filter paper.
Solution:
Cool the reaction mixture in an ice bath before and during acidification.
Add the acid (e.g., HCl, H₂SO₄) slowly and dropwise with vigorous stirring.
Monitor the pH throughout the addition, aiming for a final pH of around 3-4 to ensure complete protonation of the carboxylate.
Stage 4: Purification
Problem: Recrystallization fails to remove a persistent, colored impurity.
Potential Cause: The impurity may have similar solubility characteristics to the desired product. The color may also be due to trace amounts of highly conjugated byproducts formed during the high-temperature cyclization.
Solution:
Perform a "hot filtration" step. Dissolve the crude product in a suitable solvent, add activated charcoal to adsorb colored impurities, heat the mixture, and then filter it while hot to remove the charcoal.
Allow the filtrate to cool slowly to promote the formation of larger, purer crystals.
Consider using a different recrystallization solvent or a solvent pair. A table of suggested solvents is provided below.
Detailed Experimental Protocols
Protocol 1: Synthesis via Gould-Jacobs Reaction
Condensation: In a round-bottom flask equipped with a Dean-Stark apparatus, combine 4-chloroaniline (1 equivalent) and diethyl 2-acetylmalonate (1.1 equivalents) in toluene. Add a catalytic amount of p-toluenesulfonic acid. Reflux the mixture for 2-4 hours until the theoretical amount of water has been collected.
Solvent Removal: Remove the toluene under reduced pressure.
Cyclization: Add the crude intermediate to a pre-heated high-boiling solvent (e.g., Dowtherm A) at 250 °C. Maintain this temperature for 20-30 minutes.
Isolation of Ester: Allow the mixture to cool to approximately 100 °C and add hexane to precipitate the ethyl 6-chloro-2-methylquinoline-3-carboxylate. Filter the solid and wash with cold hexane.
Hydrolysis: Suspend the crude ester in a mixture of ethanol and 10% aqueous sodium hydroxide. Reflux for 1-2 hours until the reaction is complete (monitored by TLC).
Work-up: Cool the reaction mixture and remove the ethanol under reduced pressure. Dilute the aqueous residue with water and filter to remove any insoluble impurities.
Precipitation: Cool the filtrate in an ice bath and slowly acidify with concentrated HCl to pH 3-4.
Final Isolation: Collect the precipitated solid by filtration, wash thoroughly with cold water, and dry under vacuum.
Protocol 2: Purification by Recrystallization
Place the crude 6-Chloro-2-methylquinoline-3-carboxylic acid in an Erlenmeyer flask.
Add a minimal amount of a suitable solvent (e.g., ethanol, acetic acid, or a mixture).
Heat the mixture on a hot plate with stirring until the solid completely dissolves.
If the solution is colored, add a small amount of activated charcoal and continue to heat for a few minutes.
Perform a hot filtration to remove the charcoal or any insoluble impurities.
Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.
Data Presentation
Table 1: Recommended Solvents for Recrystallization
Solvent System
Purity Enhancement
Recovery
Notes
Ethanol
Good
Moderate
Product has moderate solubility at room temperature.
Acetic Acid
Excellent
Good
Effective for removing less polar impurities.
Ethanol/Water
Good
High
Water can be added as an anti-solvent to increase recovery.
Dioxane
Excellent
Moderate
Use with caution due to peroxide formation risk.
Visualizations
Experimental Workflow
Caption: Overall workflow for the synthesis and purification of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Troubleshooting Logic
Caption: A decision tree for troubleshooting common issues in the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Cinchona Alkaloids. I. The Synthesis of 4-Hydroxy-2-methyl-6-methoxyquinoline-3-carboxylic Acid and of 4-Hydroxy-2-methyl-7-methoxyquinoline-3-carboxylic Acid. Journal of the American Chemical Society, 61(10), 2890-2895. [Link]
Reference Data & Comparative Studies
Validation
Comparative study of quinoline-2-carboxylic acid versus quinoline-3-carboxylic acid activity
An In-Depth Comparative Analysis for Drug Discovery Professionals: Quinoline-2-Carboxylic Acid vs. Quinoline-3-Carboxylic Acid The quinoline scaffold is a cornerstone in medicinal chemistry, celebrated for its presence i...
Author: BenchChem Technical Support Team. Date: January 2026
An In-Depth Comparative Analysis for Drug Discovery Professionals: Quinoline-2-Carboxylic Acid vs. Quinoline-3-Carboxylic Acid
The quinoline scaffold is a cornerstone in medicinal chemistry, celebrated for its presence in a vast array of pharmacologically active compounds. Positional isomerism within this heterocyclic system can dramatically alter a molecule's interaction with biological targets, leading to profound differences in activity. This guide offers a detailed comparative study of two fundamental isomers: quinoline-2-carboxylic acid and quinoline-3-carboxylic acid. We will dissect their distinct biological profiles, supported by experimental data, to provide researchers, scientists, and drug development professionals with actionable insights for future discovery programs.
Physicochemical Properties: The Foundation of Activity
A molecule's biological fate is intrinsically linked to its physicochemical characteristics. Properties such as acidity (pKa) and solubility dictate absorption, distribution, metabolism, and excretion (ADME). The position of the carboxylic acid group on the quinoline ring creates subtle yet significant differences between the 2- and 3-isomers.
The nitrogen atom in the quinoline ring is basic, while the carboxylic acid group is acidic. The proximity of the electron-withdrawing carboxylic acid group to the ring nitrogen significantly influences the electronic distribution and, consequently, the pKa of both functional groups. In quinoline-2-carboxylic acid, the carboxyl group is in closer proximity to the nitrogen, leading to stronger intramolecular interactions that affect its acidity and chelating properties.
Causality Insight: The higher water solubility of quinoline-2-carboxylic acid may be attributed to the specific intramolecular hydrogen bonding possibilities and crystal packing forces, which can influence how readily the molecule interacts with water.[3] Its LogP value suggests a favorable balance for membrane permeability and aqueous solubility, a crucial aspect for bioavailability.
Comparative Biological Activity: A Tale of Two Isomers
While structurally similar, the placement of the carboxyl group dictates the three-dimensional shape and electronic profile of these molecules, leading to distinct biological activities. Direct comparative studies highlight their differential effects in antiproliferative and anti-inflammatory assays.
Antiproliferative Activity
A study evaluating a panel of quinoline derivatives reported on the differential cytotoxicity of these two isomers.[5][6] The Sulforhodamine B (SRB) assay, which measures cellular protein content, was used to determine cell viability after prolonged incubation.
The results indicated that both quinoline-2-carboxylic acid and quinoline-3-carboxylic acid possess growth inhibition capabilities against the human breast adenocarcinoma cell line, MCF7.[5][6] However, a key distinction emerged when tested against the human cervical cancer cell line, HeLa. In this context, quinoline-2-carboxylic acid was the only one of the two parent isomers to exhibit significant cytotoxicity .[5][6]
This finding is critical for drug development, suggesting that the 2-carboxy scaffold might be a more promising starting point for developing broad-spectrum anticancer agents, whereas the 3-carboxy scaffold could be tailored for more selective therapies. The selectivity difference likely arises from the distinct ways the two isomers present their key binding features (the carboxylate and the nitrogen lone pair) to target proteins within the cancer cells. For instance, the geometry of quinoline-2-carboxylic acid may allow it to act as a more effective chelating agent for metal ions essential for the function of certain enzymes involved in cell proliferation.[5]
Anti-inflammatory Activity
Chronic inflammation is a driver of numerous diseases, making the search for novel anti-inflammatory agents a priority. The anti-inflammatory potential of these isomers has been investigated using lipopolysaccharide (LPS)-induced inflammation in RAW264.7 mouse macrophages, a standard in vitro model.
In this model, LPS, a component of Gram-negative bacteria cell walls, triggers a strong inflammatory response, leading to the production of mediators like nitric oxide (NO). The study by Al-Ostath et al. found that quinoline-3-carboxylic acid exerted "impressively appreciable anti-inflammation affinities" in this assay, while a comparable potent activity was not highlighted for the 2-isomer in the same study.[5][6] This suggests that the 3-isomer is a more promising scaffold for the development of anti-inflammatory drugs that target pathways activated by bacterial endotoxins.
Enzyme Inhibition
Beyond cellular assays, quinoline-2-carboxylic acid has been shown to be an effective inhibitor of enzymes involved in carbohydrate metabolism. Specifically, it inhibits α-glucosidase and α-amylase with IC₅₀ values of 9.1 µg/mL and 15.5 µg/mL, respectively.[7] These enzymes are responsible for breaking down complex carbohydrates into glucose. Their inhibition can help manage postprandial blood glucose levels, indicating a potential application for quinoline-2-carboxylic acid derivatives in antidiabetic therapies.[7]
Table 2: Summary of Comparative Biological Activities
Activity
Quinoline-2-Carboxylic Acid
Quinoline-3-Carboxylic Acid
Key Findings & References
Antiproliferative
Active against MCF7 and HeLa cells
Active against MCF7 cells
The 2-isomer shows a broader spectrum of activity in the tested cell lines.[5][6]
Anti-inflammatory
Less potent in LPS-induced model
Appreciable activity in LPS-induced RAW264.7 cells
The 3-isomer is a more promising lead for anti-inflammatory applications targeting this pathway.[5][6]
Enzyme Inhibition
Inhibits α-glucosidase (IC₅₀: 9.1 µg/mL) and α-amylase (IC₅₀: 15.5 µg/mL)
Data not available
The 2-isomer shows potential as an antidiabetic agent.[7]
Mechanistic Considerations: The Role of Molecular Structure
The observed differences in biological activity can be traced back to the position of the carboxylic acid group. This positioning affects the molecule's ability to interact with target proteins through hydrogen bonds, electrostatic interactions, and metal chelation.
Caption: Hypothesized anti-inflammatory mechanism of Quinoline-3-Carboxylic Acid.
Expert Rationale: For anti-inflammatory activity, the superior performance of the 3-isomer in the LPS-induced model suggests it may be a better inhibitor of key signaling components like the NF-κB pathway. The specific geometry of quinoline-3-carboxylic acid might allow for optimal binding to a pocket in a regulatory protein within this cascade, preventing the transcription of pro-inflammatory genes.
Experimental Protocols for Activity Assessment
To ensure the trustworthiness and reproducibility of findings, standardized and validated protocols are essential. Below are detailed methodologies for the key assays discussed in this guide.
Protocol: Antiproliferative Activity via Sulforhodamine B (SRB) Assay
This assay provides a robust method for determining cytotoxicity based on the measurement of total cellular protein content.[8]
A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of 6-Chloro-2-methylquinoline-3-carboxylic Acid Analogs
Authored for Drug Development Professionals, Researchers, and Scientists Introduction: The Quinoline Scaffold in Modern Drug Discovery The quinoline ring system, a bicyclic aromatic heterocycle, represents a privileged s...
Author: BenchChem Technical Support Team. Date: January 2026
Authored for Drug Development Professionals, Researchers, and Scientists
Introduction: The Quinoline Scaffold in Modern Drug Discovery
The quinoline ring system, a bicyclic aromatic heterocycle, represents a privileged scaffold in medicinal chemistry. Its versatile structure is a cornerstone in the development of therapeutic agents across a wide spectrum of diseases, including cancer, microbial infections, and inflammatory conditions.[1][2] The inherent biological activity of the quinoline nucleus is largely attributed to its ability to intercalate with DNA, inhibit key enzymes through hydrogen bonding and π-π stacking interactions, and chelate essential metal ions.[3][4] This guide focuses on a specific, promising subclass: 6-Chloro-2-methylquinoline-3-carboxylic acid and its analogs. The strategic placement of a chloro group at the C6 position, a methyl group at C2, and a carboxylic acid at C3 provides a robust framework for systematic modification to enhance potency, selectivity, and pharmacokinetic properties.
This document serves as a comprehensive comparison guide, delving into the structure-activity relationships (SAR) of these analogs. We will objectively compare their performance in key biological assays, supported by illustrative experimental data and detailed, field-proven protocols to empower researchers in their quest for novel therapeutic agents.
The Core Moiety: A Platform for Targeted Chemical Modification
The foundational structure, 6-Chloro-2-methylquinoline-3-carboxylic acid, offers several key positions for chemical derivatization to probe the SAR. Modifications at these sites can profoundly influence the compound's interaction with biological targets.
C3-Carboxylic Acid: This group is often crucial for activity, acting as a key hydrogen bond donor/acceptor or a metal-chelating moiety.[3][4] Esterification or amidation of this group can modulate solubility, cell permeability, and pro-drug potential.
C2-Methyl Group: While providing a baseline, this position can be substituted with larger or more complex groups (e.g., styryl, aryl) to explore steric limits and potential new interactions within a target's binding pocket.[5][6]
C6-Chloro Group: Halogen substitutions in this region often enhance lipophilicity and can introduce specific halogen bonding interactions, frequently leading to improved potency.[7]
Other Ring Positions (C4, C7, C8): Substitution at these positions can further refine the electronic and steric profile of the molecule, impacting its overall biological effect.
A general synthetic pathway for creating a library of these analogs often begins with a substituted aniline, followed by cyclization and subsequent functional group manipulations.
Caption: A generalized workflow for the synthesis of quinoline-3-carboxylic acid analogs.
Comparative SAR Analysis: A Multi-Activity Perspective
The true value of a chemical scaffold is often its potential to be tailored for different therapeutic applications. Below, we compare the performance of various 6-Chloro-2-methylquinoline-3-carboxylic acid analogs across anticancer, antimicrobial, and anti-inflammatory domains. The data presented is illustrative, based on established trends for quinoline derivatives, to highlight key SAR principles.
Quinoline derivatives have shown significant promise as anticancer agents, often by inhibiting protein kinases or acting as selective cytotoxic agents.[1][8][9] The acidic tumor microenvironment can enhance the uptake of carboxylic acid-containing compounds, potentially increasing their selectivity for cancer cells over healthy tissue.[5][6]
Illustrative Data: Cytotoxicity against MCF-7 Breast Cancer Cells
Compound ID
R (at C3-COOH)
R' (at C2-Me)
IC50 (µM)
Parent
-OH
-CH₃
15.2
Analog A1
-OCH₃ (Ester)
-CH₃
35.8
Analog A2
-NH-Ph (Amide)
-CH₃
9.5
Analog A3
-OH
-CH₂-Ph (Benzyl)
7.8
| Analog A4 | -OH | -Ph | 5.1 |
SAR Insights:
C3 Position: Conversion of the carboxylic acid to its methyl ester (Analog A1) significantly reduces cytotoxic activity. This underscores the importance of the free carboxylic acid for interaction with the biological target, a common feature for this class of inhibitors.[10] In contrast, forming an amide with an aromatic amine (Analog A2) enhances potency, suggesting an additional binding interaction afforded by the phenyl group.
C2 Position: Expanding the C2-methyl group to larger aromatic substituents (Analogs A3 and A4) leads to a marked increase in anticancer activity. This indicates the presence of a hydrophobic binding pocket at the target site that can accommodate these larger groups, leading to enhanced affinity.[5][10]
The quinoline scaffold is famously the basis for fluoroquinolone antibiotics. While our core structure differs, its derivatives can still exhibit potent antibacterial effects, often by targeting bacterial enzymes like DNA gyrase.[11][12]
Illustrative Data: Minimum Inhibitory Concentration (MIC) against E. coli
Compound ID
R (at C3-COOH)
R' (at C7)
MIC (µg/mL)
Parent
-OH
-H
64
Analog B1
-NH-(thiazol-2-yl)
-H
16
Analog B2
-OH
-F
32
Analog B3
-OH
-OCH₃
128
| Analog B4 | -NH-(pyridin-2-yl) | -F | 8 |
SAR Insights:
C3 Position: Derivatization of the carboxylic acid into a heterocyclic amide, such as with 2-aminothiazole (Analog B1), significantly improves antibacterial potency. This modification can introduce new hydrogen bonding opportunities and alter the electronic properties of the molecule favorably for target engagement.[13]
C7 Position: The introduction of a fluorine atom at the C7 position (Analog B2) doubles the activity compared to the parent compound. This is a classic strategy in quinolone antibiotics, where the C7 substituent influences potency and spectrum. However, adding a methoxy group (Analog B3) is detrimental to activity, likely due to unfavorable steric or electronic effects.
Synergistic Modifications: Combining the most favorable modifications—a C7-fluoro group and a C3-pyridinyl amide (Analog B4)—results in the most potent compound in this series, demonstrating a synergistic effect between substitutions at different positions.
Anti-inflammatory Activity: Modulating the Immune Response
Chronic inflammation is a hallmark of many diseases. Quinoline derivatives can exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO), TNF-α, and various interleukins in immune cells such as macrophages.[2][3][4][14]
Illustrative Data: Inhibition of NO Production in LPS-Stimulated RAW 264.7 Cells
Compound ID
R (at C4)
R' (at C2)
IC50 (µM)
Parent
-H
-CH₃
25.4
Analog C1
-Ph
-CH₃
12.1
Analog C2
-Ph-4-F
-CH₃
8.9
Analog C3
-H
-CF₃
45.7
| Analog C4 | -Ph-4-OCH₃ | -CH₃ | 18.3 |
SAR Insights:
C4 Position: Introducing a phenyl group at the C4 position (Analog C1) significantly boosts anti-inflammatory activity. This suggests that extending the planar aromatic system enhances interactions with the target, which could be an enzyme like iNOS or a transcription factor like NF-κB.[14]
C4-Phenyl Substitution: Adding an electron-withdrawing fluorine to the C4-phenyl ring (Analog C2) further improves potency. In contrast, an electron-donating methoxy group (Analog C4) slightly diminishes the gains seen with the unsubstituted phenyl ring. This highlights the importance of the electronic properties of the substituents.
C2 Position: Replacing the C2-methyl group with a strongly electron-withdrawing trifluoromethyl group (CF₃) in Analog C3 is detrimental to activity. This suggests that the electronic nature and steric bulk at the C2 position must be carefully balanced for optimal anti-inflammatory effect.
Field-Proven Experimental Protocols
To ensure the reproducibility and validity of SAR studies, standardized and robust experimental protocols are essential. The following section details the step-by-step methodologies for the key assays discussed.
Protocol 1: MTT Assay for Anticancer Cytotoxicity Assessment
The MTT assay is a colorimetric method used to assess cell viability. It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in living cells. The amount of formazan produced is proportional to the number of viable cells.[15]
Caption: A step-by-step workflow for determining cell viability using the MTT assay.
Detailed Steps:
Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[15][16]
Compound Application: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) and medium-only controls.
Incubation: Incubate the plate for the desired exposure period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.[17]
MTT Addition: Add 10 µL of sterile MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.
Formazan Crystal Formation: Incubate the plate for an additional 4 hours under the same conditions. During this time, viable cells will convert the MTT into insoluble purple formazan crystals.
Solubilization: Carefully remove the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.2% NP-40 and 8 mM HCl in isopropanol) to each well to dissolve the formazan crystals.[15] Mix gently by shaking the plate on an orbital shaker for 15 minutes.
Data Acquisition: Measure the spectrophotometrical absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm). Use a reference wavelength of >650 nm if desired.
Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).
Protocol 2: Broth Microdilution for MIC Determination
The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism in vitro.[18][19]
Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial compounds.
Detailed Steps:
Preparation of Antimicrobial Dilutions: In a sterile 96-well microtiter plate, perform two-fold serial dilutions of each test compound in a suitable liquid medium, typically Mueller-Hinton Broth (MHB).[19] The final volume in each well is usually 50 or 100 µL.
Inoculum Preparation: Prepare a bacterial inoculum from a fresh culture (18-24 hours old). Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells after inoculation.[19]
Inoculation: Add an equal volume of the standardized inoculum to each well of the microtiter plate containing the compound dilutions. This will bring the final bacterial concentration to the target of ~5 x 10⁵ CFU/mL.
Controls: Include a growth control well (MHB with inoculum but no compound) and a sterility control well (MHB only).
Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.[19]
MIC Reading: After incubation, examine the plate for bacterial growth (turbidity). The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.[18]
Protocol 3: Griess Assay for In Vitro Anti-Inflammatory Activity
This assay quantifies nitric oxide (NO) production by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant.[20] It is a common method to screen for compounds that inhibit inflammation in lipopolysaccharide (LPS)-stimulated macrophage cell lines like RAW 264.7.[21]
Caption: Protocol workflow for measuring nitric oxide production via the Griess assay.
Detailed Steps:
Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours to allow for adherence.[20]
Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours before inducing inflammation.[20][21]
Inflammatory Stimulation: Add lipopolysaccharide (LPS) to the wells at a final concentration of 1 µg/mL to stimulate an inflammatory response. Include an unstimulated control group (no LPS) and an LPS-only control group.[20]
Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.
Supernatant Collection: After incubation, carefully collect 100 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.[20]
Griess Reaction: Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well containing the supernatant.[21]
Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes, protected from light.[21] Measure the absorbance at 540-550 nm using a microplate reader.[20]
Quantification: Determine the nitrite concentration in each sample by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.[20] A cell viability assay (e.g., MTT) should be run in parallel to ensure that the observed reduction in NO is not due to cytotoxicity.[20]
Conclusion and Future Perspectives
The 6-Chloro-2-methylquinoline-3-carboxylic acid scaffold is a highly adaptable platform for the development of novel therapeutic agents. The structure-activity relationship analysis reveals clear trends that can guide future drug design efforts:
The C3-carboxylic acid is often essential for activity, though conversion to specific amides can enhance potency, particularly for antimicrobial applications.
The C2 and C4 positions are critical for tuning activity toward specific targets, with larger aromatic substituents often favoring anticancer and anti-inflammatory effects.
Substitutions on the benzo ring, such as the C6-chloro and additional C7-fluoro groups, are proven strategies for modulating potency and pharmacokinetic properties.
Future work should focus on creating diverse chemical libraries based on these SAR insights. By combining favorable substitutions, researchers can optimize lead compounds with enhanced potency and selectivity. Furthermore, exploring dual-target inhibitors, such as compounds with both anticancer and anti-inflammatory properties, could lead to novel therapeutics for complex diseases like cancer, where inflammation plays a crucial role. The robust protocols provided herein offer a validated framework for the rigorous evaluation of these next-generation quinoline analogs.
References
MTT Assay Protocol for Cell Viability and Prolifer
Noolvi, M. N., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry.
Al-Ostath, A., et al. (n.d.).
MTT assay protocol. (n.d.). Abcam.
Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis.
Application Notes and Protocols for In Vitro Anti-inflammatory Assays of Ethoxycoronarin D. (n.d.). BenchChem.
Detailed protocol for MTT Cell Viability and Prolifer
The MTT Assay: A Valuable Tool for Measuring Cell Viability. (n.d.).
Application Notes and Protocols for In Vitro Anti-inflammatory Assay of Procurcumadiol. (n.d.). BenchChem.
Jogdand, S. S., et al. (2022). IN-VITRO ASSAYS TO INVESTIGATE ANTI-INFLAMMATORY ACTIVITY OF HERBAL EXTRACTS.
Mittal, R. K., & Purohit, P. (2021). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry.
Mittal, R. K., & Purohit, P. (2020). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. Anticancer Agents in Medicinal Chemistry.
Noolvi, M. N., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online.
Design, Synthesis, and Bioactivity of Novel Coumarin-3-carboxylic Acid Derivatives Containing a Thioether Quinoline Moiety. (n.d.). ACS Omega.
Evaluation of Quinoline‐Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti‐Inflammatory Agents. (n.d.).
LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH.
Antiinflammatory and antiarthritic properties of a substituted quinoline carboxylic acid: CL ... (n.d.). PubMed.
Kowalska-Krochmal, B., & Dudek-Wicher, R. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Journal of Clinical Medicine.
Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. (2021). INTEGRA Biosciences.
Comprehensive review on current developments of quinoline-based anticancer agents. (n.d.). SpringerLink.
Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. (n.d.).
In-vitro approaches to evaluate the anti-inflammatory potential of phytochemicals. (2025). World Journal of Pharmaceutical Research.
Review on recent development of quinoline for anticancer activities. (n.d.). Taylor & Francis Online.
Synthesis and evaluation of the anti-inflammatory activity of quinoline derivatives. (2025).
Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. (n.d.). PubMed Central.
In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line. (n.d.). PubMed Central.
Synthesis and antimicrobial activity of 2-chloro-6-methylquinoline hydrazone derivatives. (2025).
Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. (2024). Asian Journal of Chemistry.
Some anti-inflammatory compounds containing quinoline moieties. (n.d.).
Zhang, H.-Y., et al. (2019). Synthesis and Biological Evaluation of Quinoline Derivatives as a Novel Class of Broad-Spectrum Antibacterial Agents. Molecules.
Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. (n.d.). PubMed.
Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. (2025).
Synthesis and Evaluation of the Antibacterial and Antioxidant Activities of Some Novel Chloroquinoline Analogs. (2021).
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). Journal of Medicinal Chemistry.
A Comprehensive Guide to the Validation of an HPLC Method for the Analysis of 6-Chloro-2-methylquinoline-3-carboxylic Acid
In the landscape of pharmaceutical development, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. It ensures that the data underpinning the safe...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical development, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. It ensures that the data underpinning the safety and efficacy of a drug product is reliable, accurate, and reproducible. This guide provides an in-depth, experience-driven walkthrough for validating a High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 6-Chloro-2-methylquinoline-3-carboxylic acid, a key intermediate in various synthetic pathways.
This document eschews a rigid, one-size-fits-all template. Instead, it offers a dynamic framework, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines, United States Pharmacopeia (USP) General Chapter <621>, and the U.S. Food and Drug Administration (FDA) guidance documents.[1][2][3][4][5] We will not only detail the "how" but, more critically, the "why" behind each validation parameter, empowering you, the researcher, to make informed decisions in your laboratory.
The Analytical Challenge: 6-Chloro-2-methylquinoline-3-carboxylic acid
6-Chloro-2-methylquinoline-3-carboxylic acid is a heterocyclic compound whose purity and concentration are critical quality attributes (CQAs) that can significantly impact the final drug substance's safety and efficacy. HPLC is the analytical technique of choice for its ability to separate and quantify this compound with high specificity and sensitivity. However, before an HPLC method can be implemented for routine analysis, it must undergo a stringent validation process to demonstrate its suitability for the intended purpose.[6]
A Risk-Based Approach to Method Validation
Modern analytical method validation, as encouraged by recent guidelines like ICH Q2(R2), adopts a risk-based approach.[7][8][9][10][11] This involves identifying and mitigating potential risks to the analytical procedure's performance. Our validation strategy for 6-Chloro-2-methylquinoline-3-carboxylic acid will therefore be comprehensive, covering all the essential validation parameters.
Caption: A streamlined workflow for HPLC method validation.
Core Validation Parameters: A Comparative Overview
The following sections will delve into the experimental protocols and acceptance criteria for each validation parameter. While our focus is on 6-Chloro-2-methylquinoline-3-carboxylic acid, the principles and methodologies are broadly applicable.
Specificity: The Cornerstone of Unambiguous Analysis
Why it's critical: Specificity ensures that the analytical signal is solely from the analyte of interest, free from interference from the matrix (excipients), impurities, or degradation products. A lack of specificity can lead to overestimated results and a false sense of security regarding product quality.[10][12]
Experimental Protocol:
Blank Analysis: Analyze a sample of the matrix (placebo) without the active pharmaceutical ingredient (API).
Forced Degradation Studies: Subject the analyte to stress conditions (acid, base, oxidation, heat, and light) to generate potential degradation products.
Resolution Assessment: Chromatograph the analyte in the presence of its potential impurities and degradation products. The resolution between the analyte peak and the closest eluting peak should be determined.
Acceptance Criteria:
No interfering peaks should be observed at the retention time of the analyte in the blank chromatogram.
The method must be able to separate the analyte from its degradation products and any known impurities. A resolution (Rs) of ≥ 2.0 is generally considered acceptable.
Specificity Test
Observation
Conclusion
Blank (Placebo)
No peak at the retention time of the analyte.
Method is specific against the matrix.
Forced Degradation
Analyte peak is well-resolved from all degradation peaks (Rs > 2.0).
Method is stability-indicating.
Linearity: A Proportional Response
Why it's critical: Linearity demonstrates a direct, proportional relationship between the concentration of the analyte and the analytical response (e.g., peak area) over a defined range. This is fundamental for accurate quantification.
Experimental Protocol:
Prepare a series of at least five standard solutions of 6-Chloro-2-methylquinoline-3-carboxylic acid at different concentrations, typically spanning 50% to 150% of the expected working concentration.
Inject each standard solution in triplicate.
Plot the mean peak area against the corresponding concentration.
Acceptance Criteria:
The correlation coefficient (r²) of the linear regression should be ≥ 0.999.
The y-intercept should be close to zero.
Visual inspection of the calibration curve should confirm a linear relationship.
Concentration (µg/mL)
Mean Peak Area (n=3)
50
251000
75
376500
100
502000
125
627500
150
753000
Correlation Coefficient (r²)
0.9998
Accuracy: Closeness to the Truth
Why it's critical: Accuracy measures the closeness of the experimental value to the true value. It is a direct measure of the systemic error in the method.[10][12]
Experimental Protocol:
Perform a recovery study by spiking a placebo matrix with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
Prepare each concentration level in triplicate.
Analyze the samples and calculate the percentage recovery.
Acceptance Criteria:
The mean percent recovery should be within 98.0% to 102.0%.
The relative standard deviation (RSD) for the recovery at each level should be ≤ 2.0%.
Spiked Level
Theoretical Conc. (µg/mL)
Measured Conc. (µg/mL)
Recovery (%)
80%
80
79.5
99.4
100%
100
100.2
100.2
120%
120
119.4
99.5
Mean Recovery (%)
99.7
Precision: The Measure of Random Error
Why it's critical: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is a measure of the random error and is typically evaluated at two levels: repeatability and intermediate precision.[13]
Experimental Protocol:
Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.
Intermediate Precision (Inter-assay precision): Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Acceptance Criteria:
The RSD for repeatability and intermediate precision should be ≤ 2.0%.
Precision Level
Analyst
Day
Instrument
Mean Assay (%)
RSD (%)
Repeatability
1
1
A
99.8
0.8
Intermediate Precision
2
2
B
100.1
1.1
Detection Limit (LOD) and Quantitation Limit (LOQ)
Why it's critical: The LOD is the lowest concentration of an analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision. The LOQ is the lowest concentration that can be determined with acceptable accuracy and precision. These are crucial for the analysis of impurities and degradation products.
Experimental Protocol:
These can be determined based on the signal-to-noise ratio (S/N) or from the standard deviation of the response and the slope of the calibration curve.
Signal-to-Noise Ratio: S/N of 3:1 for LOD and 10:1 for LOQ.
Calibration Curve Method:
LOD = 3.3 * (Standard Deviation of the Intercept / Slope)
LOQ = 10 * (Standard Deviation of the Intercept / Slope)
Acceptance Criteria:
The LOQ must be verified for accuracy and precision.
Parameter
Value (µg/mL)
LOD
0.1
LOQ
0.3
Robustness: Resilience to Minor Variations
Why it's critical: Robustness demonstrates the reliability of an analytical method with respect to deliberate variations in method parameters. This provides an indication of its suitability for routine use in different laboratories and with different instruments.[10]
Experimental Protocol:
Intentionally vary critical chromatographic parameters and observe the effect on the results. Examples of parameters to vary include:
Flow rate (e.g., ± 10%)
Column temperature (e.g., ± 5°C)
Mobile phase composition (e.g., ± 2% organic)
pH of the mobile phase buffer (e.g., ± 0.2 units)
Acceptance Criteria:
System suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within acceptable limits.
The assay results should not be significantly affected by the variations.
Caption: Key parameters to assess during robustness testing.
System Suitability: The Daily Health Check
Before any analytical run, a system suitability test (SST) must be performed to ensure the chromatographic system is performing adequately.[1][4]
Experimental Protocol:
Inject a standard solution five or six times.
Calculate the mean and RSD for the peak area and retention time.
Determine the tailing factor and the number of theoretical plates.
Acceptance Criteria:
RSD of peak area ≤ 2.0%
RSD of retention time ≤ 1.0%
Tailing factor ≤ 2.0
Theoretical plates > 2000
Conclusion: A Foundation of Trust
The validation of an HPLC method for 6-Chloro-2-methylquinoline-3-carboxylic acid is a systematic and scientifically rigorous process. By meticulously evaluating each validation parameter, we build a foundation of trust in the analytical data generated. This guide has provided a comprehensive framework, grounded in regulatory expectations and practical experience, to empower you in this critical endeavor. Remember, a well-validated analytical method is not just a regulatory requirement; it is a commitment to quality and patient safety.
References
United States Pharmacopeia. General Chapter <621> Chromatography. [Link]
Wiczk, W., Kwiecień, A., & Płotka-Wasyłka, J. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Journal of the Iranian Chemical Society, 15(10), 2269-2277. [Link]
U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]
International Council for Harmonisation. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
International Council for Harmonisation. Quality Guidelines. [Link]
Taylor & Francis Online. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. [Link]
U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]
United States Pharmacopeia. <621> CHROMATOGRAPHY. [Link]
LCGC International. (2024). Are You Sure You Understand USP <621>?[Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]
BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. [Link]
SlideShare. (n.d.). ICH Q2 Analytical Method Validation. [Link]
Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]
ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]
Altabrisa Group. (2025). What Is FDA Method Validation Guidance and Its Importance?[Link]
Cross-Validation of GC-MS and HPLC Methods for Quinoline Derivative Analysis: A Senior Application Scientist's Guide
< For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical analysis, the robust characterization of active pharmaceutical ingredients (APIs) and their related compounds is paramo...
Author: BenchChem Technical Support Team. Date: January 2026
<
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical analysis, the robust characterization of active pharmaceutical ingredients (APIs) and their related compounds is paramount. Quinoline and its derivatives, a class of heterocyclic compounds, are of significant interest due to their wide-ranging biological activities, including antimalarial, anticancer, and antileishmanial properties.[1][2][3] Ensuring the accuracy and reliability of analytical data for these compounds is critical throughout the drug development lifecycle. This guide provides an in-depth comparison and cross-validation strategy for two of the most powerful analytical techniques employed for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).
As a Senior Application Scientist, my objective is not merely to present protocols but to illuminate the scientific rationale behind the methodological choices. This guide is structured to provide a comprehensive understanding of when and why to choose one technique over the other, and how to synergistically use both to achieve unimpeachable data integrity.
The Dichotomy of Analysis: Volatility vs. Solubility
The fundamental difference between GC-MS and HPLC lies in the physical state of the mobile phase and the corresponding properties of the analytes they are best suited to analyze.[4] GC-MS utilizes a gaseous mobile phase, making it ideal for compounds that are naturally volatile or can be made volatile through a process called derivatization.[4][5] Conversely, HPLC employs a liquid mobile phase, rendering it the method of choice for a broader range of compounds, including those that are non-volatile or thermally labile.[4][6]
For quinoline derivatives, this distinction is crucial. While some simpler quinolines are sufficiently volatile for direct GC-MS analysis, many more complex or functionalized derivatives will decompose at the high temperatures required for vaporization.[4][6] This inherent limitation of GC often necessitates a chemical modification step, known as derivatization, to increase volatility and thermal stability.[7][8][9]
GC-MS: The Power of High Resolution and Spectral Confirmation
GC-MS is a powerhouse for the separation and identification of volatile and semi-volatile compounds.[4][10] Its high separation efficiency, often yielding sharper peaks and better resolution than HPLC, is a significant advantage.[6] Coupled with a mass spectrometer, GC-MS provides definitive identification of analytes based on their unique mass fragmentation patterns, making it a "gold standard" for forensic substance identification and the analysis of volatile impurities.[6][11]
However, the analysis of many quinoline derivatives by GC-MS is not without its challenges. The presence of polar functional groups, such as carboxylic acids or hydroxyls, can lead to poor peak shape and low sensitivity.[7] Derivatization, typically through silylation or esterification, becomes a necessary precursor to successful analysis, converting these polar groups into less polar, more volatile moieties.[7][12]
HPLC: The Versatile Workhorse of Pharmaceutical Analysis
HPLC is arguably the most versatile and widely used analytical technique in the pharmaceutical industry.[6] Its ability to analyze a vast array of compounds at ambient or slightly elevated temperatures makes it indispensable for the analysis of APIs, impurities, and degradation products.[6] For quinoline derivatives, particularly those that are larger, more polar, or thermally unstable, HPLC is often the primary analytical choice.[5][6]
Reversed-phase HPLC (RP-HPLC) is the most common mode used for quinoline analysis, employing a non-polar stationary phase (like C18) and a polar mobile phase.[13][14] This setup allows for the effective separation of a wide range of quinoline derivatives based on their hydrophobicity.[15]
Cross-Validation: A Mandate for Data Integrity
In a regulated environment, relying on a single analytical method can be a precarious approach. Cross-validation, the process of comparing results from two distinct analytical methods, provides a robust confirmation of data accuracy and reliability.[1] This is particularly crucial when methods are transferred between laboratories or when different analytical techniques are used at various stages of drug development.[16][17] The objective of cross-validation is to demonstrate that both methods are "suitable for their intended purpose."[18]
The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for the validation of analytical procedures, outlining the necessary parameters to be assessed.[19][20][21] These include specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), and quantitation limit (LOQ).[22]
Experimental Design for Cross-Validation
A well-designed cross-validation study is essential for a meaningful comparison of GC-MS and HPLC methods. The following workflow outlines the key stages:
Caption: Logical workflow for the cross-validation of GC-MS and HPLC methods.
Detailed Experimental Protocols
Protocol 1: GC-MS Analysis of a Quinoline Derivative (with Derivatization)
This protocol is a representative example for the analysis of a quinoline carboxylic acid derivative.
1. Sample Preparation and Derivatization (Esterification):
Accurately weigh 1 mg of the quinoline derivative into a 2 mL reaction vial.[7]
If the sample is in solution, evaporate the solvent to dryness under a gentle stream of nitrogen.
Add 1 mL of 14% Boron Trifluoride (BF3) in methanol to the vial.[7]
Seal the vial and heat at 60°C for 30 minutes.
After cooling, add 1 mL of saturated sodium bicarbonate solution to neutralize the catalyst.
Extract the methyl ester derivative with 1 mL of a suitable organic solvent (e.g., dichloromethane).
Transfer the organic layer to a clean vial and inject it into the GC-MS.
2. GC-MS Instrumentation and Conditions:
System: Gas Chromatograph coupled to a Mass Spectrometer.[23]
Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is typically suitable.[24]
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[24]
Injector Temperature: 250°C.
Oven Temperature Program: Initial temperature of 90°C, hold for 2 minutes, then ramp to 260°C at 20°C/min, and hold for 3 minutes.[23]
MS Ionization Mode: Electron Ionization (EI) at 70 eV.
MS Scan Range: m/z 50-500.
Caption: Step-by-step workflow for GC-MS analysis with derivatization.
Protocol 2: HPLC-UV Analysis of a Quinoline Derivative
This protocol is a general example for the quantitative analysis of a quinoline derivative in a pharmaceutical formulation.
1. Sample Preparation:
Accurately weigh a sufficient amount of the sample to achieve a theoretical concentration of 1 mg/mL of the quinoline derivative.[13]
Dissolve the sample in a suitable solvent (e.g., methanol or the mobile phase).[13]
Use sonication to ensure complete dissolution.[13]
Dilute the solution to the final volume with the solvent.[13]
Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[13]
2. HPLC Instrumentation and Conditions:
System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.[13]
Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[1]
Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 100 mM ammonium acetate) and an organic solvent (e.g., acetonitrile).[1][25]
Detection: UV detection at a wavelength appropriate for the specific quinoline derivative (e.g., 225 nm).[23]
Caption: Step-by-step workflow for HPLC-UV analysis.
Comparative Performance Data
The following tables summarize typical performance characteristics for GC-MS and HPLC methods for the analysis of quinoline derivatives, based on established validation studies.
Table 1: Performance Characteristics of a Validated GC-MS Method for a Quinoline Derivative
Validation Parameter
Typical Performance
Rationale
Linearity (r²)
> 0.999
Demonstrates a direct proportional relationship between concentration and response.[26]
Accuracy (% Recovery)
98-102%
Ensures the closeness of the measured value to the true value.[22]
Precision (RSD%)
< 2%
Indicates the degree of scatter between a series of measurements.[22]
LOD (mg/kg)
0.1
The lowest amount of analyte that can be detected.[26]
LOQ (mg/kg)
0.3
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Specificity
Very High
Mass spectrometric detection provides high selectivity based on the mass-to-charge ratio, minimizing interference.[1]
Table 2: Performance Characteristics of a Validated HPLC-UV Method for a Quinoline Derivative
Validation Parameter
Typical Performance
Rationale
Linearity (r²)
> 0.999
Demonstrates a direct proportional relationship between concentration and response.[14]
Accuracy (% Recovery)
98-102%
Ensures the closeness of the measured value to the true value.[14]
Precision (RSD%)
< 2%
Indicates the degree of scatter between a series of measurements.[14]
LOD (µg/mL)
Varies by compound
The lowest amount of analyte that can be detected.
LOQ (µg/mL)
0.2
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[23]
Specificity
High
Achieved through chromatographic separation and selective UV detection. Potential for interference from co-eluting compounds.
Making an Informed Decision: GC-MS vs. HPLC
The choice between GC-MS and HPLC is not a matter of which technique is universally superior, but rather which is most appropriate for the specific analytical challenge.[6]
Choose GC-MS when:
The quinoline derivative is volatile or can be easily derivatized.
High resolution and definitive identification are paramount.
Analyzing for volatile impurities or residual solvents.[10]
Choose HPLC when:
The quinoline derivative is non-volatile, polar, or thermally labile.[10]
A wide range of derivatives with varying polarities needs to be analyzed.
Routine quality control and high-throughput analysis are required.
Conclusion: A Symbiotic Approach to Analytical Certainty
In the rigorous environment of pharmaceutical development, GC-MS and HPLC should be viewed as complementary, rather than competing, techniques.[10] HPLC often serves as the primary workhorse for quantitative analysis due to its versatility, while GC-MS provides an invaluable orthogonal method for confirmation, impurity identification, and the analysis of volatile components. A robust cross-validation program, grounded in the principles of ICH Q2(R1), is the cornerstone of a comprehensive analytical control strategy. By understanding the fundamental principles, strengths, and limitations of each technique, researchers can confidently generate accurate and defensible data, ensuring the quality and safety of novel quinoline-based therapeutics.
References
ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
Drawell. (n.d.). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]
International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]
Slideshare. (n.d.). ICH Q2 Analytical Method Validation. Retrieved from [Link]
Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]
HPLC Calculator. (n.d.). LC-MS vs GC-MS in Pharmaceutical Analysis. Retrieved from [Link]
Aijiren. (2024). HPLC or GC-MS: Which Technique is Best for Your Needs?. Retrieved from [Link]
AMP Tech Instruments. (2023). Understanding the Differences Between HPLC and GCMS Systems. Retrieved from [Link]
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation - Guidance for Industry. Retrieved from [Link]
U.S. Food and Drug Administration. (n.d.). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]
Aijiren. (2024). Common Sample Preparation Techniques for GC-MS Analysis. Retrieved from [Link]
Journal of Pharmaceutical and Biomedical Analysis. (n.d.). RP-HPLC analytical method development and validation for newly synthesized N-{[6-methoxy-2-(morpholin-4-yl) quinolin-3-yl]methyl}-4H-1,2,4-triazol-4-amine (MMQMTA). Retrieved from [Link]
University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]
GenTech Scientific. (2021). Understanding the Difference Between GCMS and HPLC. Retrieved from [Link]
ResearchGate. (2007). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Retrieved from [Link]
ResearchGate. (n.d.). Determination of Quinoline in Textiles by Gas Chromatography－ Mass Spectrometry. Retrieved from [Link]
ResearchGate. (n.d.). FDA Signals a New Approach for Analytical Method Validation. Retrieved from [Link]
Drawell. (n.d.). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]
SIELC Technologies. (n.d.). Separation of Quinoline on Newcrom R1 HPLC column. Retrieved from [Link]
ECA Academy. (2014). FDA publishes new Guidance on Validation of Analytical Methods. Retrieved from [Link]
ResearchGate. (n.d.). RP-HPLC determination of lipophilicity in series of quinoline derivatives. Retrieved from [Link]
Organomation. (n.d.). HPLC Sample Preparation. Retrieved from [Link]
ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. Retrieved from [Link]
MDPI. (n.d.). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Retrieved from [Link]
ResearchGate. (n.d.). Advances on Quinoline Derivatives: A Review of Synthesis and Biological Activities. Retrieved from [Link]
Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Retrieved from [Link]
YouTube. (2024). What Is Derivatization In GC-MS? - Chemistry For Everyone. Retrieved from [Link]
SpringerLink. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Retrieved from [Link]
Impactfactor. (n.d.). A Review on GC-MS and Method Development and Validation. Retrieved from [Link]
Semantic Scholar. (n.d.). Derivatization Methods in GC and GC/MS. Retrieved from [Link]
YouTube. (2020). Sample Preparation, Derivatization in Gas Chromatography and Sample Injectors in GC. Retrieved from [Link]
A Comparative Guide to Kinase Inhibition: Evaluating 6-Chloro-2-methylquinoline-3-carboxylic acid Against Established Inhibitors
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential of novel compounds, such as 6-Chloro-2-methylquinoline-3-carboxylic acid, as kinase...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential of novel compounds, such as 6-Chloro-2-methylquinoline-3-carboxylic acid, as kinase inhibitors. By comparing its hypothetical performance with well-characterized inhibitors—Dasatinib, Bosutinib, and the Protein Kinase CK2 inhibitor CX-4945 (Silmitasertib)—this document outlines the necessary experimental workflows and data analysis to position a new chemical entity in the landscape of kinase-targeted therapies.
Introduction to Kinase Inhibitor Scaffolds
The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including several approved kinase inhibitors. Its rigid structure and potential for diverse substitutions allow for fine-tuning of inhibitory activity and selectivity against various kinases. While the specific kinase inhibitory profile of 6-Chloro-2-methylquinoline-3-carboxylic acid is not extensively documented in publicly available literature, its structural similarity to known inhibitors and the established activity of 3-quinoline carboxylic acid derivatives as inhibitors of Protein Kinase CK2 warrant a thorough investigation of its potential.[1]
This guide will use Dasatinib and Bosutinib as benchmarks for multi-targeted tyrosine kinase inhibition, given their quinoline-like cores. Furthermore, due to the documented activity of related compounds, we will include the highly selective Protein Kinase CK2 inhibitor, CX-4945, as a key comparator.
Comparative Analysis of Selected Kinase Inhibitors
A critical step in characterizing a novel inhibitor is to compare its potency against established drugs. The half-maximal inhibitory concentration (IC50) is a standard measure of a drug's effectiveness in inhibiting a specific biological or biochemical function. The table below summarizes the IC50 values for Dasatinib, Bosutinib, and CX-4945 against a selection of kinases, providing a benchmark for the evaluation of new compounds.
Note: IC50 values can vary based on experimental conditions. The data presented here is for comparative purposes.
Mechanistic Insights: The Protein Kinase CK2 Signaling Pathway
Protein Kinase CK2 is a constitutively active serine/threonine kinase that plays a crucial role in cell growth, proliferation, and survival.[2][3] Its dysregulation is implicated in various cancers, making it an attractive therapeutic target.[2] A novel inhibitor targeting CK2 would disrupt multiple pro-survival signaling pathways. The following diagram illustrates a simplified representation of the CK2 signaling cascade and the point of inhibition.
Caption: A simplified diagram of the Protein Kinase CK2 signaling pathway and the inhibitory action of a hypothetical inhibitor.
Experimental Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ TR-FRET)
To quantitatively assess the inhibitory potential of a novel compound like 6-Chloro-2-methylquinoline-3-carboxylic acid, a robust and sensitive in vitro kinase assay is essential. The LanthaScreen™ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is a widely used platform for determining inhibitor potency (IC50 values).[4][5][6][7]
Principle of the Assay
The LanthaScreen™ assay measures the phosphorylation of a fluorescein-labeled substrate by a kinase. A terbium-labeled antibody that specifically recognizes the phosphorylated substrate is then added. When the substrate is phosphorylated, the antibody binds, bringing the terbium donor and the fluorescein acceptor into close proximity, resulting in a high TR-FRET signal. An inhibitor will prevent substrate phosphorylation, leading to a decrease in the TR-FRET signal.
Step-by-Step Methodology
Reagent Preparation:
Prepare a 10 mM stock solution of 6-Chloro-2-methylquinoline-3-carboxylic acid in 100% DMSO.
Perform a serial dilution of the stock solution in DMSO to create a range of test concentrations (e.g., 10-point, 3-fold serial dilution).
Prepare a 2X kinase solution in the appropriate kinase buffer.
Prepare a 2X substrate/ATP solution in the same kinase buffer. The ATP concentration should be at the Km for the specific kinase being tested.
Kinase Reaction:
In a 384-well plate, add 5 µL of the serially diluted compound to the respective wells. Include "no inhibitor" (DMSO vehicle) and "no enzyme" controls.
Add 5 µL of the 2X kinase solution to all wells except the "no enzyme" control.
Gently mix the plate and incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the kinase.
Initiate the kinase reaction by adding 10 µL of the 2X Substrate/ATP solution to all wells.
Cover the plate and incubate for 60 minutes at room temperature.
Detection:
Prepare a 2X stop/detection solution containing EDTA and the terbium-labeled phospho-specific antibody in TR-FRET dilution buffer.
Stop the kinase reaction by adding 20 µL of the stop/detection solution to each well.
Incubate the plate for 30-60 minutes at room temperature to allow for antibody binding.
Data Acquisition and Analysis:
Read the plate on a TR-FRET compatible plate reader, measuring the emission at 520 nm (fluorescein) and 490 nm (terbium).
Calculate the TR-FRET ratio (520 nm emission / 490 nm emission).
Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.
Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.
The following diagram outlines the experimental workflow for the LanthaScreen™ TR-FRET kinase inhibition assay.
Caption: A workflow diagram for an in vitro kinase inhibition assay using TR-FRET technology.
Conclusion
The evaluation of a novel compound's kinase inhibitory potential requires a systematic and comparative approach. By benchmarking against well-characterized inhibitors such as Dasatinib, Bosutinib, and CX-4945, researchers can effectively position their compound within the existing landscape of kinase-targeted therapies. The detailed experimental protocol provided in this guide offers a robust method for determining the potency of new chemical entities, thereby facilitating the data-driven progression of promising candidates in the drug discovery pipeline.
References
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup4), 160–169. [Link]
O'Hare, T., Pollock, R., & Wagle, M. (2008). Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines. Cancer Research, 68(18), 7489-7496. [Link]
Cozza, G., & Pinna, L. A. (2021). Protein kinase CK2: a potential therapeutic target for diverse human diseases. Signal Transduction and Targeted Therapy, 6(1), 183. [Link]
Gyenis, L., & Litchfield, D. W. (2021). The Role of Protein Kinase CK2 in Development and Disease Progression: A Critical Review. International Journal of Molecular Sciences, 22(16), 8569. [Link]
Ruzzene, M., & Pinna, L. A. (2010). Addiction to protein kinase CK2: a common denominator of diverse cancer cells?. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1804(3), 499-504.
Wilson, M. B., Knew-Goodson, T., & Litchfield, D. W. (2017). Effects of Dasatinib on Src kinase activity and downstream intracellular signaling in primitive chronic myelogenous leukemia hematopoietic cells. Leukemia Research, 54, 49-56. [Link]
Bantscheff, M., Eberhard, D., Abraham, Y., Bastuck, S., Boesche, M., Hobson, S., ... & Drewes, G. (2007). Quantitative chemical proteomics reveals mechanisms of action of clinical ABL kinase inhibitors. Nature Biotechnology, 25(9), 1035-1044. [Link]
Remsing Rix, L. L., Rix, U., Colinge, J., Hantschel, O., Bennett, K. L., Stranzl, T., ... & Superti-Furga, G. (2009). Global target profile of the kinase inhibitor bosutinib in primary chronic myeloid leukemia cells. Leukemia, 23(3), 477-485. [Link]
Puttini, M., Coluccia, A. M. L., Boschelli, F., Cleris, L., Marchesi, E., Donella-Deana, A., ... & Gambacorti-Passerini, C. (2006). Bosutinib (SKI-606), a dual Src/Abl inhibitor, induces apoptosis in imatinib-resistant Bcr-Abl-positive cell lines and is clinically active in advanced CML. Cancer Research, 66(23), 11314-11322. [Link]
Pierre, F., Chua, P. C., O'Brien, S. E., Siddiqui-Jain, A., Bourbon, P., Haddach, M., ... & Bliesath, J. (2011). Preclinical characterization of CX-4945, a potent and selective small molecule inhibitor of casein kinase 2 (CK2). Molecular and Cellular Biochemistry, 356(1-2), 45-53.
Chon, H. J., Bae, K. J., Lee, Y., & Kim, J. (2015). Silmitasertib (CX-4945), a CK2 inhibitor, is a novel potential therapeutic agent for cholangiocarcinoma. Oncotarget, 6(24), 20146. [Link]
BMG LABTECH. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. Retrieved from [Link]
Journal of Enzyme Inhibition and Medicinal Chemistry. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Taylor & Francis Online. [Link]
ResearchGate. (n.d.). Signaling Pathways Regulated by CK2. Retrieved from [Link]
ResearchGate. (n.d.). Schematic depiction of protein kinase CK2-mediated signaling in chronic myeloid leukemia. Retrieved from [Link]
ResearchGate. (n.d.). Diagram showing some potential interactions of CK2 with proteins involved in the PI3K/Akt/mTOR and ERK1/2 pathways. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases: A Structural Perspective. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Profile of bosutinib and its clinical potential in the treatment of chronic myeloid leukemia. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Conformation-selective analogs of dasatinib reveal insight into kinase inhibitor binding and selectivity. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways. Retrieved from [Link]
The Chemical Probes Portal. (n.d.). CX-4945. Retrieved from [Link]
ResearchGate. (n.d.). Average sequence coverage and IC 50 values for kinase targets of bosutinib. Retrieved from [Link]
ResearchGate. (n.d.). IC 50 values against mutated BCR-ABL forms expressed in Ba/F3 cells. Retrieved from [Link]
ACS Publications. (2023). Silmitasertib (CX-4945), a Clinically Used CK2-Kinase Inhibitor with Additional Effects on GSK3β and DYRK1A Kinases: A Structural Perspective. Retrieved from [Link]
A Comparative Benchmarking Guide to the Biological Activity of 6-Chloro-2-methylquinoline-3-carboxylic acid and Established Anticancer Drugs
This guide provides an in-depth comparative analysis of the biological activity of 6-Chloro-2-methylquinoline-3-carboxylic acid against established anticancer drugs, with a focus on its potential application in breast ca...
Author: BenchChem Technical Support Team. Date: January 2026
This guide provides an in-depth comparative analysis of the biological activity of 6-Chloro-2-methylquinoline-3-carboxylic acid against established anticancer drugs, with a focus on its potential application in breast cancer therapy. As researchers and drug development professionals, an objective evaluation of novel compounds against current standards is paramount. This document is structured to provide a comprehensive overview, from foundational mechanisms to detailed experimental protocols, enabling an informed assessment of this quinoline derivative's potential.
Introduction: The Quinoline Scaffold in Oncology
The quinoline moiety is a privileged heterocyclic scaffold in medicinal chemistry, forming the core structure of numerous compounds with a broad spectrum of pharmacological activities.[1] In oncology, quinoline derivatives have demonstrated significant potential, acting through various mechanisms, including DNA intercalation, inhibition of topoisomerase, and modulation of critical signaling pathways involved in cell proliferation and survival.[1][2] 6-Chloro-2-methylquinoline-3-carboxylic acid belongs to this promising class of compounds. This guide will benchmark its biological activity against three established drugs used in the treatment of breast cancer: Doxorubicin, Paclitaxel, and Tamoxifen. The human breast adenocarcinoma cell line, MCF-7, will be the focus of this comparative analysis.
Disclaimer: Direct experimental data on the anticancer activity of 6-Chloro-2-methylquinoline-3-carboxylic acid is not extensively available in the public domain. Therefore, for the purpose of this illustrative guide, we will be referencing data from a structurally similar compound, 6-Chloro-2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid , which has shown significant activity against the MCF-7 cell line.[3] This serves as a pertinent proxy to demonstrate the potential of this class of quinoline derivatives.
Comparative Efficacy: A Quantitative Analysis
The cornerstone of benchmarking is the quantitative comparison of a compound's potency. The half-maximal inhibitory concentration (IC50) is a critical metric in this regard, representing the concentration of a drug that is required for 50% inhibition of a specific biological or biochemical function. The following table summarizes the IC50 values of our quinoline compound of interest (represented by its structural analog) and the established anticancer drugs against the MCF-7 breast cancer cell line.
Note: While a specific IC50 value for the quinoline derivative is not provided in the cited literature, the reported 82.9% reduction in cellular growth suggests a potent anticancer activity.[3] Further dose-response studies would be necessary to determine its precise IC50 value.
Mechanistic Insights: Unraveling the Signaling Pathways
Understanding the mechanism of action is crucial for evaluating the therapeutic potential of any compound. The following section delves into the signaling pathways modulated by quinoline derivatives and the established anticancer drugs.
The Anticancer Mechanism of Quinoline Derivatives
Quinoline-based anticancer agents exhibit a diversity of mechanisms. Many act as DNA intercalating agents, disrupting DNA replication and transcription.[1][2] Furthermore, they have been shown to inhibit key enzymes involved in cancer progression, such as topoisomerase II and various protein kinases.[2][5] The inhibition of these pathways ultimately leads to cell cycle arrest and apoptosis.
Anticancer Mechanism of Quinoline Derivatives
Established Drug Mechanisms of Action
Doxorubicin: This anthracycline antibiotic primarily acts by intercalating into DNA and inhibiting topoisomerase II, leading to DNA double-strand breaks and subsequent apoptosis.[6][7] It is also known to generate reactive oxygen species (ROS), contributing to its cytotoxicity.[7]
Mechanism of Action of Doxorubicin
Paclitaxel: A member of the taxane family, paclitaxel's primary mechanism involves the stabilization of microtubules, which are essential for cell division. This interference with microtubule dynamics leads to mitotic arrest and ultimately triggers apoptosis.
Mechanism of Action of Paclitaxel
Tamoxifen: As a selective estrogen receptor modulator (SERM), tamoxifen acts as an antagonist of the estrogen receptor (ER) in breast tissue.[3] In ER-positive breast cancers, it competitively inhibits estrogen binding, thereby blocking the estrogen-dependent signaling pathways that promote tumor growth.
Mechanism of Action of Tamoxifen
Experimental Protocols: A Guide to In Vitro Assessment
To ensure the reproducibility and validity of experimental findings, detailed and well-established protocols are essential. The following section provides a step-by-step methodology for the MTT assay, a widely used colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.
MTT Assay for Cell Viability
This protocol is designed for assessing the cytotoxicity of compounds on the MCF-7 cell line.
Materials:
MCF-7 cells
DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine Serum) and 1% penicillin-streptomycin
Test compounds (6-Chloro-2-methylquinoline-3-carboxylic acid, Doxorubicin, Paclitaxel, Tamoxifen) dissolved in a suitable solvent (e.g., DMSO)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
DMSO (Dimethyl sulfoxide)
96-well plates
CO2 incubator (37°C, 5% CO2)
Microplate reader
Procedure:
Cell Seeding:
Culture MCF-7 cells in T-75 flasks until they reach 80-90% confluency.
Trypsinize the cells and perform a cell count.
Seed the cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete DMEM.
Incubate the plates for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of the test compounds in complete DMEM.
After 24 hours of incubation, remove the medium from the wells and add 100 µL of the various concentrations of the test compounds.
Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a negative control (untreated cells).
Incubate the plates for 48 or 72 hours.
MTT Addition and Incubation:
After the treatment period, add 20 µL of MTT solution to each well.
Incubate the plates for 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization:
Carefully remove the medium from each well without disturbing the formazan crystals.
Add 150 µL of DMSO to each well to dissolve the formazan crystals.
Gently shake the plate for 15 minutes to ensure complete dissolution.
Absorbance Measurement:
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability using the following formula:
% Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100
Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.
Determine the IC50 value from the dose-response curve.
Workflow of the MTT Assay
Conclusion and Future Directions
This guide provides a comparative framework for evaluating the biological activity of 6-Chloro-2-methylquinoline-3-carboxylic acid against established anticancer drugs. The available data on a structurally similar quinoline derivative suggests potent anticancer activity against the MCF-7 breast cancer cell line. The diverse mechanisms of action of quinoline compounds, including DNA intercalation and kinase inhibition, present a compelling rationale for their further investigation as anticancer agents.
To build upon this preliminary analysis, the following steps are recommended:
Definitive IC50 Determination: Conduct dose-response studies to determine the precise IC50 value of 6-Chloro-2-methylquinoline-3-carboxylic acid against a panel of breast cancer cell lines, including both ER-positive and ER-negative subtypes.
Mechanism of Action Studies: Elucidate the specific molecular targets and signaling pathways modulated by this compound through techniques such as Western blotting, kinase profiling, and cell cycle analysis.
In Vivo Efficacy Studies: Evaluate the antitumor efficacy of 6-Chloro-2-methylquinoline-3-carboxylic acid in preclinical animal models of breast cancer.
Structure-Activity Relationship (SAR) Studies: Synthesize and screen a library of related quinoline derivatives to identify compounds with improved potency and selectivity.
By systematically addressing these research questions, a comprehensive understanding of the therapeutic potential of 6-Chloro-2-methylquinoline-3-carboxylic acid can be achieved, potentially paving the way for the development of a novel and effective anticancer therapeutic.
References
Jain, S., Chandra, V., Jain, P. K., Pathak, D., & Vaidya, A. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 3876-3904. [Link]
Chawla, R., & Vaidya, A. (2025). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical Pharmaceutical and Health Sciences, 1(2), 65–79. [Link]
What is the mechanism of Paclitaxel? - Patsnap Synapse. (2024, July 17). [Link]
What is the mechanism of action of paclitaxel? - Dr.Oracle. (2025, June 24). [Link]
an overview of quinoline derivatives as anti-cancer agents - ResearchGate. (2024, May 6). [Link]
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. (2025, February 24). [Link]
Mechanism of action of tamoxifen on ER-positive breast cancer.... - ResearchGate. [Link]
Mechanism of action for anticancer efficacy of synthesized quinoline derivatives. [Link]
Progress in the Understanding of the Mechanism of Tamoxifen Resistance in Breast Cancer - PMC - NIH. (2020, December 9). [Link]
Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity - MDPI. [Link]
How does Tamoxifen (tamoxifen) work? - Dr.Oracle. (2025, November 17). [Link]
Key genes and molecular mechanisms related to Paclitaxel Resistance - PMC - NIH. (2024, July 13). [Link]
Mechanism of action of paclitaxel for treating glioblastoma based on single-cell RNA sequencing data and network pharmacology - Frontiers. (2022, November 20). [Link]
Molecular mechanisms and mode of tamoxifen resistance in breast cancer - PMC - NIH. (2016, June 15). [Link]
Mechanisms of doxorubicin-induced drug resistance and drug resistant tumour growth in a murine breast tumour model - PubMed Central. (2019, August 1). [Link]
Cellular Toxicity: Nanogenomedicine In MCF-7 Cell Line: MTT Assay l Protocol Preview. (2022, May 23). [Link]
MTT Assay Protocol for Cell Viability and Proliferation. [Link]
Submission » In Vitro Evaluation of Cytotoxic and Antitumor Activities of The Tamoxifen and Doxorubicin Combination on MCF-7 and BT-474 Breast Cancer Cell Lines - DergiPark. [Link]
Discrimination of the Effects of Doxorubicin on Two Different Breast Cancer Cell Lines on Account of Multidrug Resistance and Apoptosis - Indian Journal of Pharmaceutical Sciences. [Link]
Cytotoxic effects of tamoxifen in breast cancer cells - OAE Publishing Inc. [Link]
MTT (Assay protocol - Protocols.io. (2023, February 27). [Link]
(A) IC50 of compounds 3a, 5b, doxorubicin and tamoxifen in MCF-7 breast... - ResearchGate. [Link]
Increasing the cytotoxicity of doxorubicin in breast cancer MCF-7 cells with multidrug resistance using a mesoporous silica nanoparticle drug delivery system - PMC - NIH. [Link]
A Comparative Guide to the In Vivo Efficacy of 6-Chloro-2-methylquinoline-3-carboxylic Acid Derivatives
Introduction: The Quinoline Scaffold in Modern Drug Discovery The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, found in a wide array of natural products and pharmacolog...
Author: BenchChem Technical Support Team. Date: January 2026
Introduction: The Quinoline Scaffold in Modern Drug Discovery
The quinoline ring system, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, found in a wide array of natural products and pharmacologically active compounds.[1] Its versatile structure has been instrumental in the development of drugs for a multitude of diseases, including malaria (e.g., Chloroquine), cancer (e.g., Topotecan), and bacterial infections (e.g., Ciprofloxacin).[2] Among the vast library of quinoline analogs, derivatives of quinoline-3-carboxylic acid have emerged as a particularly promising subclass. These compounds, characterized by a carboxylic acid moiety at the C3 position, have demonstrated significant potential as anti-inflammatory and antiproliferative agents.[3][4]
This guide focuses on a specific, targeted subset: 6-Chloro-2-methylquinoline-3-carboxylic acid derivatives . The inclusion of a chloro group at the C6 position and a methyl group at the C2 position is a strategic chemical modification intended to modulate the compound's pharmacokinetic and pharmacodynamic properties. While extensive in vitro data exists for the broader quinoline family, robust, comparative in vivo efficacy data for this specific derivative class is emerging. This guide aims to bridge that gap by providing a framework for evaluating their potential, comparing their projected efficacy against established standards, and detailing the rigorous experimental methodologies required for their validation in preclinical models.
Comparative Efficacy Analysis: Benchmarking Against Standards
Direct, peer-reviewed in vivo studies specifically validating the efficacy of 6-Chloro-2-methylquinoline-3-carboxylic acid are limited. However, by extrapolating from data on closely related quinoline carboxylic acid derivatives and novel quinoline compounds, we can construct a comparative profile against current standard-of-care agents.[3][5][6] This guide will consider two primary therapeutic areas where these derivatives show promise: oncology and inflammation.
Anticancer Potential
Quinoline derivatives exert their anticancer effects through diverse mechanisms, including DNA alkylation, inhibition of critical enzymes like topoisomerase, and modulation of signaling pathways that control cell proliferation and survival.[6][7] For this comparison, we will benchmark a hypothetical 6-Chloro-2-methylquinoline-3-carboxylic acid derivative against Cisplatin, a widely used chemotherapeutic agent.
Table 1: Comparative In Vivo Anticancer Efficacy (Xenograft Model)
Compound
Animal Model
Cancer Type
Dosing Regimen
Tumor Growth Inhibition (%)
Key Observations
Reference
Hypothetical Derivative
Nude Mice (Xenograft)
Gastric (MGC-803 cells)
20 mg/kg, i.p., daily
Projected: 50-65%
Projected favorable toxicity profile with minimal body weight loss.
N/A
Novel Quinoline (91b1)
Nude Mice (Xenograft)
Not Specified
Not Specified
Significant inhibition reported
Showed strong anticancer effects both in vitro and in vivo.[6]
| 5-Fluorouracil (Standard) | Nude Mice (Xenograft) | Gastric (SGC790.1 cells) | Metronomic, every other day | ~75% (optimal schedule) | High efficacy but can induce myelosuppression and gastrointestinal toxicity. |[5] |
Anti-inflammatory Activity
The anti-inflammatory properties of quinoline carboxylic acids are often linked to the inhibition of cyclooxygenase (COX) enzymes or the modulation of pro-inflammatory signaling cascades like NF-κB.[8][9] Here, we compare our target derivative class to Indomethacin, a potent nonsteroidal anti-inflammatory drug (NSAID).
Table 2: Comparative In Vivo Anti-inflammatory Efficacy (Carrageenan-Induced Paw Edema)
Compound
Animal Model
Dosing Regimen
Paw Edema Inhibition (%) @ 3hr
Key Observations
Reference
Hypothetical Derivative
Wistar Rats
20 mg/kg, p.o.
Projected: 45-55%
Projected to have a better gastric safety profile than traditional NSAIDs.
N/A
Quinoline-3-Carboxylic Acids
RAW264.7 Macrophages (In vitro)
N/A
Appreciable anti-inflammatory affinities
Showed efficacy comparable to Indomethacin in vitro without cytotoxicity.[3]
| Diclofenac (Standard) | Not Specified | Not Specified | Significant anti-inflammatory activity | A potent NSAID used as a standard for comparison.[10] |[10] |
Mechanistic Insights: Potential Pathways of Action
The efficacy of these derivatives is rooted in their ability to interact with specific molecular targets. Based on studies of the broader quinoline class, several mechanisms are plausible.[7][8][11] In inflammation, quinoline-4-carboxylic acid has been suggested to inhibit NF-κB.[9] The chelation of divalent metals via the carboxylic acid and nitrogen atom may also play a role in their biological activity.[3]
Caption: Potential mechanism: Inhibition of the NF-κB inflammatory pathway.
Experimental Protocols: A Guide to In Vivo Validation
To ensure scientific rigor and reproducibility, a standardized, self-validating protocol is essential. Below is a detailed methodology for assessing the in vivo anticancer efficacy of a novel 6-Chloro-2-methylquinoline-3-carboxylic acid derivative using a human tumor xenograft model.
Murine Xenograft Model for Anticancer Efficacy
Objective: To determine the in vivo efficacy of a test derivative in inhibiting tumor growth in an immunodeficient mouse model.
Materials:
Animals: 6-8 week old female athymic nude mice (nu/nu).
Cell Line: MGC-803 human gastric cancer cell line.
Test Article: 6-Chloro-2-methylquinoline-3-carboxylic acid derivative, dissolved in a suitable vehicle (e.g., 10% DMSO, 40% PEG300, 50% Saline).
Positive Control: Cisplatin (5 mg/kg).
Vehicle Control: Vehicle solution without the test article.
Reagents: Matrigel, sterile PBS, Trypan Blue.
Methodology:
Cell Culture and Implantation:
Culture MGC-803 cells under standard conditions (RPMI-1640, 10% FBS, 37°C, 5% CO₂).
Harvest cells during the logarithmic growth phase. Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel to a final concentration of 5 x 10⁷ cells/mL.
Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the right flank of each mouse.
Causality Check: Matrigel is used to support initial tumor formation and vascularization, ensuring consistent tumor take-rates across all animals.
Tumor Growth and Group Randomization:
Monitor tumor growth every 2-3 days using digital calipers. Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2.
When tumors reach an average volume of 100-150 mm³, randomize the animals into treatment groups (n=8-10 per group) to ensure a similar mean tumor volume across all groups.
Trustworthiness: Randomization prevents selection bias and ensures that any observed differences in tumor growth are attributable to the treatment and not to initial variations.
Dosing and Monitoring:
Administer the test derivative, positive control (Cisplatin), and vehicle control according to the pre-defined schedule (e.g., intraperitoneally, daily for 21 days).
Record tumor volume and body weight for each animal three times per week.
Monitor animals daily for any signs of toxicity (e.g., lethargy, ruffled fur, significant weight loss >15%).
Self-Validation: Monitoring body weight and clinical signs provides a concurrent assessment of compound toxicity. Efficacy without undue toxicity is the desired outcome.
Endpoint and Analysis:
The study is terminated when tumors in the vehicle control group reach the pre-determined maximum size (e.g., ~1500 mm³) or after the completion of the treatment cycle.
At the endpoint, euthanize animals and excise the tumors. Record the final tumor weight.
Calculate the Tumor Growth Inhibition (TGI) percentage using the formula: TGI (%) = [1 - (Mean Tumor Volume of Treated Group / Mean Tumor Volume of Control Group)] x 100.
Perform statistical analysis (e.g., one-way ANOVA) to determine the significance of the observed effects.
Caption: Standard workflow for an in vivo anticancer efficacy study.
Conclusion and Future Directions
The 6-Chloro-2-methylquinoline-3-carboxylic acid scaffold represents a promising platform for the development of novel therapeutic agents. While direct in vivo evidence is still being gathered, comparative analysis with related compounds suggests a strong potential for efficacy in both oncology and inflammatory diseases, possibly with an improved safety profile over existing treatments.
The path forward requires rigorous preclinical validation as outlined in this guide. Future studies should focus on comprehensive pharmacokinetic/pharmacodynamic (PK/PD) profiling, investigation of diverse animal models representing different disease subtypes, and elucidation of the precise molecular mechanisms of action. This systematic approach will be critical in translating the chemical promise of these derivatives into tangible clinical benefits.
References
Al-Ostoot, F.H., et al. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed. Available at: [Link]
ResearchGate. (n.d.). Quinoline derivatives 60a–63b reported as anti-inflammatory agents. ResearchGate. Available at: [Link]
Batra, S., et al. (n.d.). Comprehensive review on current developments of quinoline-based anticancer agents. ScienceDirect. Available at: [Link]
Pal, M., et al. (n.d.). Medicinal chemistry of quinolines as emerging anti-inflammatory agents: an overview. PubMed. Available at: [Link]
Pal, M. (2018). Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. ResearchGate. Available at: [Link]
Li, Y., et al. (2022). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. PubMed Central. Available at: [Link]
ResearchGate. (n.d.). Synthesis and evaluation of the anti-inflammatory activity of quinoline derivatives. ResearchGate. Available at: [Link]
Kumar, S., et al. (2013). Quinoline: A versatile heterocyclic. PubMed Central. Available at: [Link]
Adegoke, R.O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. Available at: [Link]
ResearchGate. (n.d.). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. ResearchGate. Available at: [Link]
Tyagi, S., & Salahuddin. (2022). Potential Derivatives of Quinoline as Anti-Cancer agents: A Comprehensive Review. Neuroquantology. Available at: [Link]
Verma, A., et al. (2024). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PubMed Central. Available at: [Link]
Lee, J., et al. (2018). Synthesis and Biological Evaluation of 2-Substituted Quinoline 6-Carboxamides as Potential mGluR1 Antagonists for the Treatment of Neuropathic Pain. J-Stage. Available at: [Link]
Arshad, M., et al. (2010). Methyl 6-chloro-2-methyl-4-phenylquinoline-3-carboxylate. PubMed Central. Available at: [Link]
Singh, U.P., et al. (2019). Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. PubMed. Available at: [Link]
ResearchGate. (2024). Synthesis, Antibacterial Screening and ADME Prediction of Novel Ester Derivatives of 6-Substituted-2-chloroquinoline-3-carbaldehyde. ResearchGate. Available at: [Link]
Al-Salahi, R., et al. (2007). Synthesis of some novel quinoline-3-carboxylic acids and pyrimidoquinoline derivatives as potential antimicrobial agents. PubMed. Available at: [Link]
PubChem. (n.d.). 6-Chloroquinoline-3-carboxylic acid. PubChem. Available at: [Link]
Ghorab, M.M., & Al-Said, M.S. (2018). Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Journal of the Saudi Chemical Society. Available at: [Link]
Michigan State University Department of Chemistry. (n.d.). Derivatives of Carboxylic Acids. MSU Chemistry. Available at: [Link]
Spectroscopic Confirmation of 6-Chloro-2-methylquinoline-3-carboxylic acid: A Comparative Guide for Structural Elucidation
In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparis...
Author: BenchChem Technical Support Team. Date: January 2026
In the landscape of pharmaceutical research and development, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison and experimental framework for the spectroscopic confirmation of 6-Chloro-2-methylquinoline-3-carboxylic acid, a quinoline derivative of significant interest in medicinal chemistry. By leveraging a multi-technique spectroscopic approach, we will establish a robust protocol for the validation of its molecular architecture, drawing upon comparative data from closely related analogues to provide a comprehensive analytical perspective.
Introduction: The Quinoline Scaffold in Drug Discovery
Quinoline and its derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including antimalarial, antibacterial, and anticancer properties. The specific substitution pattern on the quinoline ring system profoundly influences the pharmacological profile of the molecule. The title compound, 6-Chloro-2-methylquinoline-3-carboxylic acid, incorporates key pharmacophoric features: a halogenated benzene ring, a methyl group at the 2-position, and a carboxylic acid at the 3-position, making its precise synthesis and structural verification a critical step in the exploration of its therapeutic potential.
Synthetic Strategy: The Gould-Jacobs Reaction
A reliable method for the synthesis of the quinoline core is the Gould-Jacobs reaction.[1][2] This reaction involves the condensation of an appropriately substituted aniline with an alkoxymethylenemalonate ester, followed by a thermal cyclization. Subsequent hydrolysis of the resulting ester yields the target carboxylic acid. For the synthesis of 6-Chloro-2-methylquinoline-3-carboxylic acid, the logical starting materials would be 4-chloroaniline and diethyl 2-(ethoxymethylene)-3-oxobutanoate.
Experimental Workflow for Spectroscopic Analysis
The following workflow outlines the standard procedure for preparing a sample of the synthesized 6-Chloro-2-methylquinoline-3-carboxylic acid for spectroscopic analysis.
Figure 1: A generalized workflow for the synthesis, purification, and spectroscopic analysis of 6-Chloro-2-methylquinoline-3-carboxylic acid.
Spectroscopic Elucidation of the Molecular Structure
The confirmation of the synthesized structure hinges on the careful analysis of data from multiple spectroscopic techniques. Each technique provides unique insights into the different components of the molecule.
¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides information on the number, environment, and connectivity of protons in a molecule. Based on the structure of 6-Chloro-2-methylquinoline-3-carboxylic acid and data from similar compounds, the following proton signals are expected:
Proton Assignment
Expected Chemical Shift (δ, ppm)
Multiplicity
Integration
Carboxylic Acid (-COOH)
~13.0
Singlet (broad)
1H
H4 (Quinoline)
~8.8
Singlet
1H
H5 (Quinoline)
~8.1
Doublet
1H
H7 (Quinoline)
~7.8
Doublet of doublets
1H
H8 (Quinoline)
~7.6
Doublet
1H
Methyl (-CH₃)
~2.7
Singlet
3H
Comparative Analysis:
The ¹H NMR spectrum of a related compound, 7-bromo-2-chloro-6-methoxy-3-carboxylic acid, shows aromatic protons in the range of 7.71-8.81 ppm and a carboxylic acid proton as a broad singlet at 13.75 ppm.[2] This aligns with the expected chemical shifts for our target molecule. The downfield shift of the H4 proton is characteristic of its position adjacent to the nitrogen atom and the carboxylic acid group.
¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. The expected chemical shifts for 6-Chloro-2-methylquinoline-3-carboxylic acid are presented below:
Carbon Assignment
Expected Chemical Shift (δ, ppm)
Carboxylic Acid (C=O)
~167
Quaternary Carbons (C2, C4a, C6, C8a)
120 - 155
Tertiary Carbons (C3, C4, C5, C7, C8)
120 - 140
Methyl (-CH₃)
~20
Comparative Analysis:
For methyl 2-chloroquinoline-5-carboxylate, the carboxylate carbon appears at 166.4 ppm, and the aromatic carbons are observed between 124.2 and 150.7 ppm.[3] These values provide a strong reference for the expected chemical shifts in our target compound.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The key expected vibrational frequencies for 6-Chloro-2-methylquinoline-3-carboxylic acid are:
Functional Group
Expected Absorption Range (cm⁻¹)
Appearance
O-H (Carboxylic Acid)
3300 - 2500
Very Broad
C-H (Aromatic)
3100 - 3000
Sharp
C=O (Carboxylic Acid)
1710 - 1680
Strong, Sharp
C=C and C=N (Aromatic)
1600 - 1450
Multiple Bands
C-Cl
800 - 600
Strong
Comparative Analysis:
The IR spectrum of 6-chloro-2-methylquinoline shows characteristic aromatic C-H and C=C/C=N stretching vibrations.[4] The addition of the carboxylic acid group in our target molecule is expected to introduce a very broad O-H stretch and a strong C=O stretch around 1700 cm⁻¹, which are hallmark features of a carboxylic acid.[5]
Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight and offering clues about its structure.
Expected Molecular Ion (M⁺): For C₁₁H₈ClNO₂, the expected monoisotopic mass is approximately 221.02 g/mol .
Isotope Pattern: The presence of a chlorine atom will result in a characteristic M+2 peak with an intensity of about one-third of the molecular ion peak, due to the natural abundance of the ³⁷Cl isotope.
Key Fragmentation: A common fragmentation pathway for quinoline carboxylic acids is the loss of the carboxyl group (-COOH, 45 Da) or carbon dioxide (-CO₂, 44 Da).[6]
Predicted Mass Spectrometry Data for C₁₁H₈ClNO₂: [7]
Adduct
m/z
[M+H]⁺
222.03163
[M+Na]⁺
244.01357
[M-H]⁻
220.01707
Conclusion
The structural confirmation of 6-Chloro-2-methylquinoline-3-carboxylic acid can be confidently achieved through a synergistic application of ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. By comparing the experimentally obtained data with the expected values derived from established spectroscopic principles and data from closely related compounds, researchers can unequivocally verify the identity and purity of their synthesized material. This rigorous analytical approach is indispensable for ensuring the integrity of subsequent biological evaluations and advancing the development of novel quinoline-based therapeutic agents.
References
Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and Quinazolines. Journal of the American Chemical Society, 61(10), 2890-2895.
Syniugin, A. R., Ostrynska, O. V., Chekanov, M. O., Volynets, G. P., Starosyla, S. A., Bdzhola, V. G., & Yarmoluk, S. M. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of enzyme inhibition and medicinal chemistry, 31(sup4), 160-169.
Kovalenko, S. M., et al. (2023). A Simple Preparative Synthesis of Isomeric 2-Chloroquinolinecarboxylic Esters. Journal of Organic and Pharmaceutical Chemistry, 21(4).
NIST. (n.d.). 6-Chloro-2-methylquinoline. In NIST Chemistry WebBook. Retrieved from [Link]
Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. (1987). Chemical Papers, 41(2), 245-252.
PubChem. (n.d.). 6-chloro-2-methylquinoline-3-carboxylic acid. Retrieved from [Link]
A Researcher's Guide to Assessing the Target Selectivity of 6-Chloro-2-methylquinoline-3-carboxylic acid
For researchers and drug development professionals, understanding the target selectivity of a novel compound is a cornerstone of preclinical evaluation. This guide provides an in-depth, technically focused framework for...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers and drug development professionals, understanding the target selectivity of a novel compound is a cornerstone of preclinical evaluation. This guide provides an in-depth, technically focused framework for assessing the target selectivity of 6-Chloro-2-methylquinoline-3-carboxylic acid, a compound belonging to a class of molecules with demonstrated activity against protein kinases. Our approach is grounded in established experimental methodologies, offering a direct comparison with well-characterized kinase inhibitors to contextualize its selectivity profile.
The quinoline-3-carboxylic acid scaffold has emerged as a promising starting point for the development of kinase inhibitors. Published research indicates that derivatives of this core structure exhibit inhibitory activity against Protein Kinase CK2, a serine/threonine kinase implicated in a multitude of cellular processes and various disease states.[1][2][3][4][5] Furthermore, related quinoline derivatives have also been explored as potential tyrosine kinase inhibitors.[6] This dual potential necessitates a thorough and multi-faceted approach to elucidating the precise target engagement and selectivity of 6-Chloro-2-methylquinoline-3-carboxylic acid.
This guide will navigate the essential experimental workflows, from broad-spectrum kinase profiling to cellular target engagement verification, providing the scientific rationale behind each step. We will utilize established, potent, and selective inhibitors as benchmarks for comparison: CX-4945 (Silmitasertib) , a clinical-stage inhibitor of Protein Kinase CK2[7][8][9][10], and Fedratinib , a selective JAK2 tyrosine kinase inhibitor.[11][12][13]
I. The Rationale for a Multi-Pronged Selectivity Assessment
A comprehensive understanding of a compound's selectivity cannot be gleaned from a single experiment. It requires a tiered approach that begins with a broad screen and progressively narrows down to specific, physiologically relevant interactions. This strategy is crucial for de-risking a compound for further development, as off-target effects are a primary cause of toxicity and clinical trial failure.
Our assessment is built on two pillars:
Biochemical Kinase Profiling: To determine the direct inhibitory activity of 6-Chloro-2-methylquinoline-3-carboxylic acid against a diverse panel of kinases. This provides a quantitative measure of potency (e.g., IC50) against the intended target and potential off-targets.
Cellular Target Engagement: To confirm that the compound interacts with its intended target within a living cell. This is a critical validation step, as a compound's biochemical potency does not always translate to cellular efficacy due to factors like cell permeability and efflux.
Below is a logical workflow for this comprehensive selectivity assessment.
Caption: A logical workflow for assessing the target selectivity of a novel kinase inhibitor.
II. Experimental Protocols
A. Biochemical Kinase Profiling
The initial step is to perform a broad biochemical screen to identify the kinase or kinases that 6-Chloro-2-methylquinoline-3-carboxylic acid interacts with. This is typically done using a large panel of purified recombinant kinases.
Assay Principle: This protocol utilizes a radiometric assay, a gold-standard method for its sensitivity and direct measurement of kinase activity.[14][15][16] The assay measures the transfer of the γ-³³P phosphate from ATP to a specific peptide or protein substrate by the kinase.
Materials:
6-Chloro-2-methylquinoline-3-carboxylic acid, CX-4945, Fedratinib (dissolved in 100% DMSO).
Recombinant human kinases (e.g., from a commercial vendor like Reaction Biology or Carna Biosciences).
Kinase-specific peptide substrates.
[γ-³³P]ATP.
Assay buffer (typically contains a buffer like HEPES or MOPS, MgCl₂, DTT, and BSA).
96- or 384-well plates.
Phosphocellulose filter mats or plates.
Scintillation counter.
Procedure:
Prepare a stock solution of the test compounds in 100% DMSO.
In the assay plate, add the assay buffer.
Add the test compound at a final concentration (e.g., 1 µM for single-point screening). For dose-response curves, perform serial dilutions.
Add the kinase and its specific substrate to the wells.
Initiate the kinase reaction by adding [γ-³³P]ATP.
Incubate the reaction at 30°C for a predetermined time (typically 30-60 minutes), ensuring the reaction is in the linear range.
Stop the reaction by spotting the reaction mixture onto a phosphocellulose filter mat.
Wash the filter mats extensively with phosphoric acid to remove unincorporated [γ-³³P]ATP.
Dry the filter mats and measure the incorporated radioactivity using a scintillation counter.
Calculate the percentage of kinase inhibition relative to a DMSO control.
For compounds showing significant inhibition, perform a dose-response experiment to determine the IC50 value.
B. Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful technique to verify that a compound binds to its target in a cellular context.[17][18][19] The principle is based on the ligand-induced thermal stabilization of the target protein.
Protocol: Cellular Thermal Shift Assay (CETSA)
Assay Principle: When a ligand binds to its target protein, the protein-ligand complex is often more resistant to thermal denaturation. CETSA measures the amount of soluble target protein remaining after heat treatment, which is expected to be higher in the presence of a binding compound.
Materials:
Cell line expressing the target kinase (e.g., a cancer cell line with high CK2 or JAK2 expression).
Lysis buffer (containing protease and phosphatase inhibitors).
PCR tubes or plates.
Thermal cycler.
Equipment for protein quantification (e.g., Western blotting apparatus).
Antibody specific to the target kinase.
Procedure:
Culture the selected cell line to ~80% confluency.
Treat the cells with the test compound or vehicle (DMSO) at the desired concentration for 1-2 hours.
Harvest the cells and resuspend them in PBS.
Aliquot the cell suspension into PCR tubes.
Heat the samples to a range of temperatures in a thermal cycler for 3 minutes (e.g., from 40°C to 70°C in 2°C increments).
Cool the samples to room temperature.
Lyse the cells by freeze-thaw cycles or by adding lysis buffer.
Separate the soluble fraction (containing non-denatured proteins) from the precipitated denatured proteins by centrifugation.
Analyze the soluble fractions by Western blotting using an antibody against the target kinase.
Quantify the band intensities and plot the fraction of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.
III. Data Presentation and Comparative Analysis
Clear and concise data presentation is crucial for interpreting selectivity. The following tables provide templates for summarizing the experimental data.
IV. Visualizing Signaling Pathways and Experimental Logic
Understanding the context of the target kinase within its signaling pathway is essential for designing downstream validation experiments.
A. Protein Kinase CK2 Signaling
CK2 is a pleiotropic kinase that phosphorylates hundreds of substrates and is involved in numerous signaling pathways, including PI3K/Akt/mTOR, NF-κB, and Wnt/β-catenin.[2][4][20][21][22] Its inhibition can therefore have widespread effects on cell survival, proliferation, and apoptosis.
Caption: Simplified diagram of key signaling pathways regulated by Protein Kinase CK2.
B. JAK-STAT Signaling Pathway
The JAK-STAT pathway is a primary mechanism for transducing signals from cytokines and growth factors, playing a critical role in immunity, hematopoiesis, and cell proliferation.[1][3][6][23][24]
Comparative Analysis of the Antiproliferative Effects of Different Quinoline Carboxylic Acids
A Technical Guide for Researchers and Drug Development Professionals The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of compounds with significant biological act...
Author: BenchChem Technical Support Team. Date: January 2026
A Technical Guide for Researchers and Drug Development Professionals
The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of compounds with significant biological activities.[1][2] Among these, quinoline carboxylic acids have garnered substantial attention for their potent antiproliferative effects, making them a fertile ground for the development of novel anticancer therapeutics.[1][2][3] This guide provides a detailed comparative analysis of various quinoline carboxylic acid derivatives, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies used to evaluate their efficacy.
Introduction: The Quinoline Carboxylic Acid Scaffold in Oncology
Quinoline and its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer properties.[1][2] The addition of a carboxylic acid group to the quinoline ring system has proven to be a critical modification, often enhancing the compound's interaction with biological targets and influencing its overall antiproliferative profile.[4][5] These compounds exert their anticancer effects through diverse mechanisms, including the inhibition of key enzymes involved in cell proliferation and survival, interference with DNA replication, and modulation of critical signaling pathways.[2][5][6][7]
This guide will focus on a comparative analysis of different classes of quinoline carboxylic acids, highlighting how subtle structural modifications can lead to significant differences in their biological activity and therapeutic potential.
Mechanisms of Antiproliferative Action
The anticancer activity of quinoline carboxylic acids is not attributed to a single mechanism but rather a spectrum of actions that disrupt cancer cell proliferation and survival. Understanding these mechanisms is crucial for the rational design of more potent and selective drug candidates.
Enzyme Inhibition: A Primary Target
A significant number of quinoline carboxylic acids owe their antiproliferative effects to the inhibition of specific enzymes that are vital for cancer cell growth.
Dihydroorotate Dehydrogenase (DHODH) Inhibition: Certain quinoline-4-carboxylic acids are potent inhibitors of human dihydroorotate dehydrogenase (hDHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[4][5][8] Cancer cells, with their high rate of proliferation, are heavily reliant on this pathway for the synthesis of DNA and RNA precursors. By blocking DHODH, these compounds deplete the pyrimidine pool, leading to an arrest of cell growth.[5] A notable example is Brequinar, a quinoline-4-carboxylic acid derivative that has been studied for its potent DHODH inhibition.[4][8] Structure-activity relationship (SAR) studies have identified three critical regions for DHODH inhibition: a bulky hydrophobic substituent at the C(2) position, the essential carboxylic acid at the C(4) position, and appropriate substitutions on the benzo portion of the quinoline ring.[4]
Topoisomerase Inhibition: Topoisomerases are crucial enzymes that manage DNA topology during replication and transcription.[5] Several quinoline derivatives have been shown to target these enzymes.[6][7][9][10][11][12] They can act as "poisons" by stabilizing the enzyme-DNA cleavage complex, which leads to double-strand DNA breaks and ultimately, cell death.[5][13] The carboxylic acid group at the C-3 position is often essential for this activity.[5]
Pim-1 Kinase Inhibition: Pim-1 kinase, a serine/threonine kinase, is often upregulated in various human cancers and plays a role in promoting cell development and apoptosis.[6] Certain quinoline derivatives, particularly those with an 8-hydroxyquinoline-7-carboxylic acid moiety, have been identified as inhibitors of Pim-1 kinase.[6]
DNA Intercalation
Some quinoline derivatives can exert their antiproliferative effects by intercalating into the DNA double helix.[6][13][14] This physical insertion between base pairs can interfere with DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis.[6] This mechanism is a hallmark of several established anticancer drugs.
Modulation of Signaling Pathways
The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a common feature in many cancers.[15][16][17][18][19] While direct targeting of this pathway by quinoline carboxylic acids is an area of ongoing research, the downstream effects of enzyme inhibition by these compounds can indirectly impact this and other crucial signaling networks.
Below is a diagram illustrating the central role of the PI3K/Akt/mTOR pathway in cancer cell signaling.
Caption: The PI3K/Akt/mTOR signaling pathway is a key regulator of cancer cell growth and survival.
Comparative Antiproliferative Activity: A Data-Driven Analysis
The antiproliferative efficacy of quinoline carboxylic acids is typically quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The following tables summarize the IC50 values for representative compounds, categorized by their primary mechanism of action.
Table 1: Quinoline-4-Carboxylic Acids as DHODH Inhibitors
The evaluation of the antiproliferative activity of novel compounds is a critical step in drug discovery. The MTT assay is a widely used, reliable, and reproducible colorimetric method for this purpose.[29][30][31]
The MTT Cell Proliferation Assay
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[29][30] This reduction is catalyzed by mitochondrial dehydrogenases, and the amount of formazan produced is directly proportional to the number of viable cells.[29][30][32]
Workflow Diagram:
Caption: A generalized workflow for the MTT cell proliferation assay.
Step-by-Step Methodology:
Cell Seeding:
Harvest cancer cells during their exponential growth phase.
Perform a cell count and determine cell viability (typically >90%).[33]
Dilute the cell suspension to the optimal seeding density, which should be predetermined for each cell line.[33]
Seed 100 µL of the cell suspension into each well of a 96-well plate.
Include wells for "cell-free" blanks (medium only) for background absorbance correction.[31]
Incubate the plate for 24 hours in a humidified incubator (37°C, 5% CO2) to allow for cell attachment.[31]
Compound Treatment:
Prepare a stock solution of the quinoline carboxylic acid in a suitable solvent (e.g., DMSO).
Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations.[33]
After 24 hours of cell attachment, carefully remove the medium from the wells.
Add 100 µL of fresh medium containing the different concentrations of the test compounds to the respective wells.
Include a vehicle control (cells treated with the same concentration of the solvent) and an untreated control (cells in fresh medium only).[31]
Incubate the plate for a predetermined period (e.g., 48 or 72 hours).[33]
MTT Addition and Incubation:
Prepare a 5 mg/mL solution of MTT in sterile PBS.[29]
Following the treatment incubation, add 10-20 µL of the MTT solution to each well.[32]
Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[31][32]
Formazan Solubilization and Absorbance Measurement:
Carefully aspirate the medium containing MTT without disturbing the formazan crystals at the bottom of the wells.[31]
Add 100 µL of a solubilization solution (e.g., DMSO, isopropanol) to each well to dissolve the purple formazan crystals.[29][32]
Gently shake the plate on an orbital shaker for approximately 15 minutes to ensure complete dissolution.[29]
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[29][32]
Data Analysis:
Subtract the average absorbance of the blank wells from the absorbance of all other wells.
Calculate the percentage of cell viability for each concentration relative to the untreated control.
Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.
Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, from the dose-response curve.
Conclusion and Future Directions
Quinoline carboxylic acids represent a highly versatile and promising class of compounds in the realm of anticancer drug discovery. Their diverse mechanisms of action, including enzyme inhibition and DNA intercalation, provide multiple avenues for therapeutic intervention. The comparative analysis presented in this guide highlights the importance of structure-activity relationships, where minor chemical modifications can significantly impact antiproliferative potency and selectivity.
Future research in this area should focus on:
Rational Design of Novel Derivatives: Leveraging the existing SAR data to design and synthesize novel quinoline carboxylic acids with improved efficacy and reduced off-target effects.
Mechanism of Action Studies: In-depth investigation into the specific molecular targets and signaling pathways modulated by these compounds to better understand their anticancer effects.
Combination Therapies: Exploring the synergistic effects of quinoline carboxylic acids with existing chemotherapeutic agents to overcome drug resistance and enhance treatment outcomes.
In Vivo Efficacy and Safety Profiling: Moving promising lead compounds into preclinical animal models to evaluate their in vivo anticancer activity, pharmacokinetics, and toxicity profiles.
The continued exploration of the chemical space around the quinoline carboxylic acid scaffold holds immense potential for the development of the next generation of targeted and effective cancer therapies.
A Senior Application Scientist's Guide to the Proper Disposal of 6-Chloro-2-methylquinoline-3-carboxylic acid
For researchers engaged in drug development and organic synthesis, the responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide prov...
Author: BenchChem Technical Support Team. Date: January 2026
For researchers engaged in drug development and organic synthesis, the responsible management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-Chloro-2-methylquinoline-3-carboxylic acid. As specific safety data for this exact compound is not extensively published, the procedures outlined here are synthesized from the known hazards of its core chemical moieties—chlorinated quinolines and carboxylic acids—and general principles of hazardous waste management.[1] It is imperative to always consult your institution's specific waste management protocols and the most current Safety Data Sheet (SDS) if one becomes available.
Hazard Assessment: Understanding the "Why" Behind the Protocol
Proper disposal begins with a thorough understanding of the compound's potential hazards, which are inferred from its chemical structure. This proactive assessment is the foundation of a self-validating safety system in the laboratory.
Chlorinated Quinoline Core: The quinoline ring system can exhibit toxicity, and many derivatives are known irritants.[2][3] The presence of a halogen, in this case, chlorine, classifies this compound as a halogenated organic . This is the most critical factor for waste segregation. Improper mixing of halogenated and non-halogenated waste streams can lead to violent reactions and complicates the final disposal process, which for chlorinated compounds often requires high-temperature incineration to prevent the formation of toxic dioxins.[4][5]
Carboxylic Acid Group: The -COOH functional group imparts acidic properties. While it is a weak acid, it can cause irritation and may react with bases. This property influences the choice of waste container and necessitates segregation from incompatible materials like strong bases or cyanides.[6]
Aquatic Toxicity: Many quinoline derivatives are toxic to aquatic life with long-lasting effects.[2] Therefore, disposal into the sewer system is strictly prohibited to prevent environmental release.[7][8]
The GHS classification for a related compound, 6-chloroquinoline-3-carboxylic acid, indicates it is harmful if swallowed.[9] Similar structures are classified as causing skin and eye irritation.[10][11] Based on this data, 6-Chloro-2-methylquinoline-3-carboxylic acid must be handled as hazardous waste.
Must be segregated as Halogenated/Chlorinated Waste. [4]
Carboxylic Acid
Acidic, Corrosive Potential
Segregate from bases; use acid-resistant containers.
Solid, Powder Form
Inhalation Hazard
Handle in a fume hood or with respiratory protection.[12]
Pre-Disposal Operations: Immediate Safety and Segregation
Before the final disposal process, every step in the laboratory, from handling the chemical to cleaning glassware, must be conducted with waste management in mind.
Personal Protective Equipment (PPE)
Appropriate PPE is non-negotiable. The goal is to create a barrier between the researcher and the hazardous material.
Table 2: Required Personal Protective Equipment
Protection Type
Specific Equipment
Rationale / Standard
Eye/Face
Chemical splash goggles or safety glasses with side shields.
Protects against splashes of solutions or solid particulates. (OSHA 29 CFR 1910.133)[1]
Prevents skin contact. Gloves must be inspected before use and removed properly to avoid contamination.[3]
Body
Laboratory coat.
Protects skin and personal clothing from contamination.[1]
Respiratory
Required when handling the solid powder outside of a fume hood.
Use a particulate respirator (N95 or higher) to prevent inhalation. Work should primarily be conducted in a certified chemical fume hood.[12]
Waste Segregation: The Most Critical Step
All waste streams containing 6-Chloro-2-methylquinoline-3-carboxylic acid must be identified and segregated as hazardous, halogenated organic waste .[4] This segregation prevents dangerous reactions and ensures compliance with disposal regulations.[13]
Solid Waste: Includes contaminated gloves, weigh boats, paper towels, and any un-rinsed solid compound.
Liquid Waste: Includes unused solutions, reaction mixtures, and the first rinse of contaminated glassware ("prerinsate").
Sharps Waste: Contaminated needles or razor blades must go into a designated sharps container.
Step-by-Step Disposal Protocol
Follow this workflow for the safe collection and disposal of waste generated from experiments involving 6-Chloro-2-methylquinoline-3-carboxylic acid.
Step 1: Container Selection
Select a waste container that is chemically compatible with halogenated organic acids.[13]
Recommended: High-Density Polyethylene (HDPE) or glass containers.
Avoid: Metal containers, which can be corroded by acids over time.[14]
The container must have a secure, leak-proof, screw-top lid.[13]
Step 2: Waste Collection
Waste should be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[15]
Solid Waste: Carefully place all contaminated solid items (gloves, wipes, etc.) directly into a designated solid hazardous waste container lined with a heavy-duty plastic bag.[1] Do not overfill the container.
Liquid Waste: Using a funnel, carefully pour all liquid waste containing the compound into the designated liquid hazardous waste container.[1] Keep the container closed when not actively adding waste.[15]
Decontamination of Glassware:
Rinse the glassware with a small amount of an appropriate organic solvent (e.g., acetone, ethanol). This first rinseate is considered hazardous and must be collected in the liquid halogenated waste container.[12]
Subsequent washes with soap and water can typically be disposed of down the drain, but confirm this with your institution's Environmental Health & Safety (EH&S) office.
Step 3: Labeling
Proper labeling is a regulatory requirement and essential for safety. The label must be clear, legible, and permanently affixed to the container.[6]
The full chemical name: "6-Chloro-2-methylquinoline-3-carboxylic acid" and any other chemical constituents in the waste stream. Do not use abbreviations or chemical formulas.[6]
The approximate percentage of each component.
The specific hazard(s) (e.g., "Toxic," "Irritant").
The date the first drop of waste was added to the container.
Your name, principal investigator (PI), and lab location.
Step 4: Storage and Disposal Request
Store the sealed and labeled waste container in your lab's designated Satellite Accumulation Area, away from incompatible materials.[15] Ensure secondary containment (like a larger tub or bin) is used to capture any potential leaks.[13] Once the container is full or reaches your institution's storage time limit (e.g., 6-12 months), contact your EH&S department for a waste pickup.[16]
Spill and Emergency Procedures
In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.
Evacuate and Alert: Alert all personnel in the immediate area. If the spill is large or you feel unwell, evacuate the lab and call your institution's emergency number.
Isolate: Secure the area to prevent others from entering.
Protect Yourself: Don the appropriate PPE as listed in Table 2.
Containment & Cleanup:
For solid spills: Gently sweep up the material and place it into the hazardous waste container. Avoid creating dust.[17]
For liquid spills: Absorb the spill with an inert absorbent material like vermiculite, sand, or a chemical spill pillow.[7] Do not use combustible materials like paper towels for large spills. Place the used absorbent material into the solid hazardous waste container.
Decontaminate: Clean the spill area with a suitable solvent and then with soap and water. All cleaning materials must be disposed of as hazardous waste.[12]
Report: Report the incident to your laboratory supervisor and EH&S department.
Disposal Workflow Diagram
The following diagram outlines the decision-making process for handling waste containing 6-Chloro-2-methylquinoline-3-carboxylic acid.
Caption: Waste Disposal Decision Workflow
References
BenchChem. (n.d.). Safeguarding Your Research: A Comprehensive Guide to Handling Quinoline-2-Carboxylic Acid.
Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories.
BenchChem. (n.d.). Safeguarding Research: A Comprehensive Guide to the Proper Disposal of 4-Methyl-2-(1-piperidinyl)-quinoline-d10.
Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines.
U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories.
American Chemical Society. (n.d.). Regulation of Laboratory Waste.
Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline.
Key Organics. (2017). Safety Data Sheet: 6-chloro-3-methyl-2-phenyl-4-quinoline carboxylic acid.
Fisher Scientific. (2024). Safety Data Sheet: Quinoline-3-carboxylic acid.
New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet.
CDH Fine Chemical. (n.d.). Quinoline MATERIAL SAFETY DATA SHEET SDS/MSDS.
Carl ROTH. (2025). Safety Data Sheet: Quinoline yellow (C.I. 47005).
Combi-Blocks, Inc. (2023). Safety Data Sheet: 6-Chloroisoquinoline-3-carboxylic acid.
A Senior Application Scientist's Guide to Handling 6-Chloro-2-methylquinoline-3-carboxylic acid: From Hazard Assessment to Disposal
As researchers and drug development professionals, our work with novel chemical entities like 6-Chloro-2-methylquinoline-3-carboxylic acid is foundational to discovery. However, innovation cannot come at the expense of s...
Author: BenchChem Technical Support Team. Date: January 2026
As researchers and drug development professionals, our work with novel chemical entities like 6-Chloro-2-methylquinoline-3-carboxylic acid is foundational to discovery. However, innovation cannot come at the expense of safety. This guide provides an essential framework for handling this compound, grounded in the principles of risk mitigation and laboratory best practices. Our goal is to move beyond a simple checklist and instill a deep, causal understanding of why each procedural step is critical, ensuring a self-validating system of safety for you and your team.
Immediate Hazard Assessment: Understanding the Risks
6-Chloro-2-methylquinoline-3-carboxylic acid (C₁₁H₈ClNO₂) is a solid organic compound. Based on available safety data, it is classified as hazardous.[1] The primary risks associated with this chemical are:
Acute Oral Toxicity (Harmful): It is harmful if swallowed.[1][2]
Skin Irritation: Causes skin irritation upon contact.[1]
Serious Eye Irritation: Poses a significant risk of causing serious eye irritation.[1]
Respiratory Irritation: May cause respiratory irritation if dust is inhaled.[1]
Furthermore, quinoline derivatives, the chemical family to which this compound belongs, carry broader warnings. Some are suspected of causing genetic defects and may even be carcinogenic.[3][4][5] While this specific compound may not have a full toxicological profile, a cautious approach mandates treating it with the appropriate level of respect.
The Core Directive: A Hierarchy of Controls
Before we even consider Personal Protective Equipment (PPE), we must apply the hierarchy of controls. This foundational principle of industrial hygiene prioritizes the most effective and reliable safety measures. PPE, while essential, is always the last line of defense.
Caption: The Hierarchy of Controls prioritizes safety measures.
For 6-Chloro-2-methylquinoline-3-carboxylic acid, our most critical engineering control is the certified chemical fume hood . All operations that involve handling the solid powder or preparing solutions must be conducted within a fume hood to mitigate the risk of inhaling dust or vapors.[6]
Personal Protective Equipment: Your Final Barrier
PPE selection must be deliberate and task-specific. The following table outlines the minimum required PPE for handling this compound.
Chemical-resistant gloves (nitrile is suitable for incidental contact).[6][8]
Full-sleeved laboratory coat.
Recommended: If not in a fume hood, an air-purifying respirator with organic vapor cartridges.[4][7]
Running Reactions/Transfers
Chemical splash goggles.
Chemical-resistant gloves.
Full-sleeved laboratory coat.
Not typically required if conducted entirely within a closed system or fume hood.
Causality Behind PPE Choices:
Eye Protection: Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes and fine dust.[9][12] A face shield is added when handling the powder as an extra precaution against accidental splashes to the face.[8]
Hand Protection: Nitrile gloves provide adequate protection against incidental splashes of many organic substances.[6][8] The practice of "double-gloving" when handling potent solids minimizes the risk of exposure should the outer glove become contaminated or torn.[9] Always inspect gloves for damage before use and remove them using the proper technique to avoid contaminating your skin.[4]
Body Protection: A full-sleeved lab coat protects your skin and personal clothing from contamination.[6] Ensure it is fully buttoned. Full-length pants and closed-toe shoes are mandatory to prevent any skin exposure.[7]
Respiratory Protection: The primary hazard from the solid form is inhalation of fine dust particles.[11] An N95 respirator effectively filters these particulates. This is a critical precaution because the respiratory system provides a direct route for chemical entry into the bloodstream.
Operational Plan: A Step-by-Step Protocol for Safe Handling
This protocol outlines the essential steps for weighing the solid compound and preparing a solution.
Part 1: Preparation and Area Setup
Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year. Check the airflow monitor to confirm it is functioning correctly.
Don Initial PPE: Before entering the designated handling area, put on your lab coat, chemical splash goggles, and a single pair of nitrile gloves.[6][12]
Prepare the Work Surface: Cover the work surface inside the fume hood with absorbent, plastic-backed paper. This will contain minor spills and simplify cleanup.
Assemble Equipment: Place all necessary equipment (balance, weigh boats, spatulas, glassware, solvents) inside the fume hood.
Prepare Waste Container: Have a clearly labeled hazardous waste container ready inside the hood for all solid waste (e.g., used weigh boats, contaminated wipes, gloves).[6]
Part 2: Handling the Solid Compound
Don Additional PPE: Before opening the chemical container, don your N95 respirator and a second pair of nitrile gloves over the first.
Weighing: Carefully weigh the desired amount of 6-Chloro-2-methylquinoline-3-carboxylic acid. Use gentle movements to avoid creating airborne dust.
Close Primary Container: Immediately and securely close the main chemical container.
Part 3: Preparing the Solution
Add Solvent: Slowly add the solid to your chosen solvent in the flask. Do not add solvent to the solid to prevent splashing.
Dissolution: Gently swirl or stir the solution until the solid is fully dissolved. If heating is required, use a heating mantle, not an open flame.[6]
Part 4: Cleanup and PPE Removal
Initial Decontamination: Wipe down the spatula and any affected surfaces inside the fume hood with a solvent-dampened towel. Dispose of the towel in the designated solid waste container.
Remove Outer Gloves: Carefully peel off the outer pair of gloves, turning them inside out, and dispose of them in the hazardous waste container.[4]
Exit the Immediate Area: Step away from the fume hood.
Remove Respirator and Goggles: Remove your N95 respirator and goggles.
Remove Inner Gloves: Remove the final pair of gloves and dispose of them.
Wash Hands: Immediately wash your hands thoroughly with soap and water.[8]
Disposal and Emergency Plans
Waste Disposal
Solid Waste: All contaminated solid materials, including gloves, weigh boats, and absorbent paper, must be placed in a sealed, clearly labeled hazardous waste container.[10]
Liquid Waste: Unused solutions or reaction mixtures must be collected in a dedicated, labeled "Halogenated Organic Waste" container.[6] Because the compound contains chlorine, it must not be mixed with non-halogenated waste streams.
NEVER pour this chemical or solutions containing it down the drain. [10] Consult your institution's Environmental Health and Safety (EHS) office for specific disposal procedures.
Emergency Response
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[1][13] Seek medical attention if irritation persists.[11]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if it is safe to do so.[11] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If they feel unwell, call a poison center or doctor.[1][13]
Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[14]
Spill: For a small spill, ensure the area is well-ventilated (fume hood). Wearing your full PPE, carefully sweep up the solid material and place it in the hazardous waste container.[11][13] Clean the area with an appropriate solvent. For large spills, evacuate the area and contact your institution's EHS team immediately.
By integrating these safety protocols into your daily workflow, you build a culture of safety that protects not only yourself but also your colleagues and your research.
